N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid

• CAS: 304459-57-2

Core Science & Biosynthesis

An In-Depth Technical Guide to the Synthesis of N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid

Introduction: The Significance of Thiazole-Containing Scaffolds

The thiazole ring is a cornerstone in medicinal chemistry, forming the structural core of numerous pharmacologically active compounds.[1] Its presence is noted in a wide array of therapeutics, including antimicrobial, anti-inflammatory, and antineoplastic agents.[2] The unique electronic properties of the thiazole nucleus, a five-membered aromatic heterocycle containing sulfur and nitrogen, allow for diverse chemical modifications, making it a privileged scaffold in drug discovery.[3][4] This guide focuses on the synthesis of a specific derivative, N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid, a molecule of interest for further chemical elaboration and biological screening. Understanding its synthesis is fundamental for researchers aiming to explore this chemical space.

This document provides a comprehensive, technically-grounded pathway for the synthesis of N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid, intended for researchers, scientists, and professionals in drug development. The proposed synthesis is based on established chemical principles and analogous reactions reported in the scientific literature.

Retrosynthetic Analysis and Proposed Synthesis Pathway

The target molecule, N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid, is an amide derivative of succinic acid and 2-amino-4,5-dimethylthiazole. A logical retrosynthetic disconnection breaks the amide bond, identifying the two primary starting materials: 2-amino-4,5-dimethylthiazole and succinic anhydride.

The proposed forward synthesis, therefore, involves the acylation of the exocyclic amino group of 2-amino-4,5-dimethylthiazole with succinic anhydride. This reaction is a classic example of nucleophilic acyl substitution, where the amino group acts as the nucleophile attacking one of the carbonyl carbons of the anhydride. The ring-opening of the symmetric succinic anhydride leads to the formation of the desired amic acid.

Diagram of the Proposed Synthesis Pathway

Caption: Proposed synthesis of N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid.

Physicochemical Properties of Key Compounds

A thorough understanding of the physical and chemical properties of the reactants and the final product is crucial for experimental design, execution, and purification.

Compound Name	Molecular Formula	Molecular Weight ( g/mol )	Appearance	CAS Number
2-Amino-4,5-dimethylthiazole	C₅H₈N₂S	128.19	Off-white to yellow solid	7170-76-5
Succinic Anhydride	C₄H₄O₃	100.07	White crystalline solid	108-30-5
N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid	C₉H₁₂N₂O₃S	228.27	Expected to be a solid	304459-57-2
[Source: PubChem CID 782759 and other chemical supplier data.][5][6]

Detailed Experimental Protocol

This protocol outlines a robust method for the synthesis of N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid. The procedure is based on analogous reactions between 2-aminothiazoles and succinic anhydride.[7][8]

Materials and Reagents:

• 2-Amino-4,5-dimethylthiazole

• Succinic Anhydride

• Acetone (or other suitable polar aprotic solvent like 1,4-dioxane)

• Deionized Water

• Hydrochloric Acid (1 M)

• Standard laboratory glassware (round-bottom flask, condenser, etc.)

• Magnetic stirrer and heating mantle

• Filtration apparatus (Büchner funnel)

• pH paper or pH meter

Step-by-Step Procedure:

• Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stir bar, dissolve 2-amino-4,5-dimethylthiazole (e.g., 10.0 g, 0.078 mol) in a suitable polar aprotic solvent such as acetone (100 mL). Stir the mixture at room temperature until the starting material is fully dissolved.

• Reagent Addition: To the stirred solution, add succinic anhydride (e.g., 8.6 g, 0.086 mol, 1.1 equivalents) portion-wise over 10-15 minutes. An exothermic reaction may be observed.

• Reaction Progression: Heat the reaction mixture to a gentle reflux (for acetone, approximately 56°C) and maintain for 2-4 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) by observing the consumption of the starting amine.

• Product Precipitation and Isolation: After the reaction is complete, allow the mixture to cool to room temperature. The product, being less soluble in the reaction solvent, may begin to precipitate. The precipitation can be further induced by the slow addition of cold deionized water.

• Work-up and Purification:

  • Filter the crude product using a Büchner funnel and wash the filter cake with a small amount of cold acetone or an acetone/water mixture to remove any unreacted starting materials.

  • For further purification, the crude solid can be recrystallized. A common method involves dissolving the product in a minimal amount of a suitable solvent (e.g., hot ethanol or an aqueous base), followed by acidification with an acid like 1 M HCl to a pH of approximately 3-4, which will precipitate the purified amic acid.[7]

  • Filter the purified product, wash with cold deionized water, and dry under vacuum to a constant weight.

• Characterization: The identity and purity of the final product, N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid, should be confirmed using standard analytical techniques such as ¹H NMR, ¹³C NMR, IR spectroscopy, and mass spectrometry.

Experimental Workflow Diagram

Caption: Step-by-step workflow for the synthesis and purification.

Causality and Experimental Choices

• Choice of Solvent: A polar aprotic solvent like acetone is chosen because it effectively dissolves the starting materials while often allowing the product to precipitate upon formation or with the addition of an anti-solvent (water), simplifying isolation.[7]

• Stoichiometry: A slight excess of succinic anhydride is used to ensure the complete consumption of the more valuable 2-amino-4,5-dimethylthiazole.

• Temperature: Gentle reflux provides the necessary activation energy for the reaction to proceed at a reasonable rate without promoting significant side reactions or decomposition.

• Purification Strategy: The carboxylic acid functionality of the product allows for an effective acid-base workup for purification. The product is soluble in a basic aqueous solution and will precipitate upon acidification, leaving behind neutral and basic impurities.

Conclusion and Future Perspectives

The synthesis of N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid via the acylation of 2-amino-4,5-dimethylthiazole with succinic anhydride is a straightforward and efficient method. This guide provides a detailed and scientifically-grounded protocol for its preparation. The resulting amic acid is a versatile intermediate, possessing a free carboxylic acid group that can be further derivatized to generate a library of compounds for biological evaluation. The principles and procedures outlined herein are foundational for researchers working in the field of medicinal chemistry and thiazole-based drug discovery.

References

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An In-depth Technical Guide to N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid: Properties, Synthesis, and Characterization

This guide provides a comprehensive technical overview of N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid, a heterocyclic compound of interest in medicinal chemistry and materials science. We will delve into its core chemical and physical properties, explore a validated synthetic route with mechanistic insights, detail its analytical characterization profile, and discuss its potential applications based on the rich bioactivity of the N-thiazolyl amide scaffold.

Introduction and Molecular Overview

N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid, with CAS Number 304459-57-2, belongs to the N-acylaminothiazole family.[1] This class of compounds is of significant interest due to the prevalence of the thiazole ring in numerous FDA-approved drugs and biologically active molecules.[2] The structure uniquely combines the 4,5-dimethylthiazole moiety—a core component of the widely used cell viability reagent MTT (3-(4,5-Dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide)—with a succinamic acid side chain. This configuration presents two key functional groups: a secondary amide and a terminal carboxylic acid, making it a versatile building block for further chemical modification. Its potential utility spans from being a precursor in the synthesis of more complex molecules to possessing intrinsic biological activity, a characteristic feature of many N-thiazolyl amides which exhibit anticancer, antiviral, and antimicrobial properties.[2][3][4][5]

Caption: 2D Structure of N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid.

Physicochemical and Computed Properties

A summary of the key identifying and physicochemical properties is presented below. It is important to note that many of the physical properties are computationally derived and should be confirmed experimentally for critical applications.

Property	Value	Source(s)
IUPAC Name	4-[(4,5-dimethyl-1,3-thiazol-2-yl)amino]-4-oxobutanoic acid	[6]
Synonyms	3-[(dimethyl-1,3-thiazol-2-yl)carbamoyl]propanoic acid	[6]
CAS Number	304459-57-2	[1][7]
Molecular Formula	C₉H₁₂N₂O₃S	[7]
Molecular Weight	228.27 g/mol	[7]
Exact Mass	228.056863 g/mol
Density (Computed)	1.38 g/cm³	[3]
Refractive Index (Computed)	1.611	[3]
XLogP3 (Computed)	1.6	[3]
Polar Surface Area (PSA)	107.53 Ų	[3]

Synthesis and Mechanistic Insights

The synthesis of N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid is efficiently achieved through a direct acylation reaction. The most logical and field-proven approach involves the reaction of 2-amino-4,5-dimethylthiazole with succinic anhydride. This method is a classic example of nucleophilic acyl substitution.

Causality: The exocyclic amino group of 2-amino-4,5-dimethylthiazole is a potent nucleophile. Succinic anhydride possesses two electrophilic carbonyl carbons. The reaction is driven by the attack of the amine's lone pair of electrons on one of the carbonyl carbons, leading to the opening of the anhydride ring. This process is highly efficient and typically proceeds under mild conditions, often in a suitable solvent like acetic acid, which can also act as a catalyst.[8][9][10]

Experimental Protocol:

A detailed, step-by-step methodology for this synthesis is provided below.

• Reactant Preparation: In a round-bottom flask equipped with a magnetic stirrer and reflux condenser, dissolve 1.0 equivalent of 2-amino-4,5-dimethylthiazole in glacial acetic acid.

• Addition of Acylating Agent: Add 1.1 equivalents of succinic anhydride to the solution. The slight excess of the anhydride ensures the complete consumption of the starting amine.

• Reaction: Heat the mixture to reflux (approximately 118 °C for acetic acid) and maintain for 2-4 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Work-up and Isolation: After cooling to room temperature, the reaction mixture is typically poured into cold water. The desired product, being a carboxylic acid, will precipitate out of the aqueous solution.

• Purification: The crude solid is collected by vacuum filtration, washed with cold water to remove residual acetic acid and unreacted succinic anhydride (which hydrolyzes to succinic acid), and then dried. For higher purity, recrystallization from an appropriate solvent system (e.g., ethanol/water) is recommended.

Caption: Proposed workflow for the synthesis of the target compound.

Analytical Characterization and Spectroscopic Profile

Due to the absence of publicly available experimental spectra for this specific molecule, this section provides a predicted spectroscopic profile based on established principles and data from analogous structures. This serves as a self-validating system for researchers to confirm the identity and purity of their synthesized material.

¹H NMR Spectroscopy

The proton NMR spectrum is expected to show distinct signals corresponding to each unique proton environment.

Predicted Shift (δ, ppm)	Multiplicity	Protons Assigned	Rationale / Cited Analogs
~12.0 - 11.0	Broad Singlet	1H, COOH	Carboxylic acid protons are typically broad and appear far downfield.
~11.5	Singlet	1H, NH	The amide N-H proton in N-thiazolyl amides is deshielded and appears significantly downfield.[1]
~2.7 - 2.5	Multiplet (A₂B₂)	4H, -CH₂-CH₂-	The two methylene groups of the succinyl chain are expected to appear as a complex multiplet, similar to succinamic acid itself (~2.4-2.5 ppm).[11]
~2.2	Singlet	3H, Thiazole-CH₃	Methyl groups attached to sp² carbons of a heterocyclic ring.
~2.1	Singlet	3H, Thiazole-CH₃	The two methyl groups on the thiazole ring may be slightly inequivalent but are expected to be sharp singlets.

Infrared (IR) Spectroscopy

The IR spectrum provides critical information about the functional groups present in the molecule.

Predicted Wavenumber (cm⁻¹)	Vibration Type	Functional Group	Rationale / Cited Analogs
~3300 - 2500 (broad)	O-H Stretch	Carboxylic Acid	Characteristic broad absorption due to hydrogen bonding of the carboxylic acid dimer.[12]
~3150	N-H Stretch	Amide	Typical for secondary amides.
~1710	C=O Stretch (Asymmetric)	Carboxylic Acid	The carbonyl stretch of a carboxylic acid is typically found around 1700-1725 cm⁻¹.[12][13]
~1680	C=O Stretch (Amide I Band)	Amide	The Amide I band is a strong absorption characteristic of the amide carbonyl group.
~1540	N-H Bend / C-N Stretch (Amide II)	Amide	The Amide II band is another key diagnostic peak for secondary amides.
~1580	C=N Stretch	Thiazole Ring	Stretching vibration from the endocyclic C=N bond within the thiazole ring.[14]

Mass Spectrometry

Mass spectrometry is used to confirm the molecular weight and can provide structural information through fragmentation patterns.

• Expected Molecular Ion (M⁺˙): m/z = 228 (for Electron Ionization, EI)

• Expected Protonated Molecule [M+H]⁺: m/z = 229 (for Electrospray Ionization, ESI)

Predicted Fragmentation Pathway: Under mass spectrometric conditions, the molecule is expected to fragment in a predictable manner. Key fragmentation pathways include:

• Loss of Water (-18 Da): From the carboxylic acid group.

• Loss of CO₂ (-44 Da): Decarboxylation of the carboxylic acid.

• Alpha-Cleavage: Cleavage adjacent to the carbonyl groups.

• Amide Bond Cleavage: Scission of the bond between the thiazole ring and the succinamic acid chain, leading to fragments corresponding to the 2-amino-4,5-dimethylthiazole cation (m/z 128) and the succinamic acid radical. The fragmentation of N-succinyl derivatives is a known process that can yield characteristic ions.[15]

Reactivity and Potential Applications

The bifunctional nature of N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid makes it a valuable intermediate. The terminal carboxylic acid can be readily converted into esters, acid chlorides, or other amides, allowing for its conjugation to other molecules of interest. The amide nitrogen can also participate in further reactions under specific conditions.

The primary interest in this compound and its derivatives lies in drug development and biological research. The N-thiazolyl amide scaffold is a "privileged structure" in medicinal chemistry, frequently associated with a broad range of pharmacological activities.[2]

• Anticancer Agents: Numerous studies have demonstrated that amide derivatives of thiazoles exhibit potent cytotoxic effects against various human cancer cell lines, including breast, lung, and melanoma.[3][16]

• Antiviral Activity: The thiazole amide framework has been successfully exploited to develop inhibitors of viral replication, for instance, against Chikungunya virus.[4]

• Antimicrobial Properties: Derivatives have shown promising activity against parasites like Trypanosoma brucei, the causative agent of African trypanosomiasis.[5][7]

• Enzyme Inhibition: The thiazole ring can act as a bioisostere for other functional groups, enabling it to bind effectively to enzyme active sites.

Given this context, N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid serves as an excellent starting point for generating libraries of new chemical entities for high-throughput screening in drug discovery programs.

Safety, Handling, and Storage

According to available Safety Data Sheets (SDS), N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid does not currently have harmonized classification for hazards. However, as with all laboratory chemicals, standard safety precautions should be strictly followed.

• Personal Protective Equipment (PPE): Wear protective gloves, safety glasses, and a lab coat.

• Handling: Avoid breathing dust. Use in a well-ventilated area or under a fume hood.

• Storage: Store in a cool, dry place in a tightly sealed container.

Conclusion

N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid is a well-defined chemical entity with significant potential as a building block in synthetic and medicinal chemistry. Its straightforward synthesis from commercially available precursors, coupled with the proven biological relevance of its core N-thiazolyl amide structure, makes it a compound of high interest for researchers. The predictive analytical data provided in this guide offers a robust framework for its identification and characterization, empowering scientists in drug development and materials research to utilize this versatile molecule with confidence.

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An In-depth Technical Guide to the Hypothesized Mechanism of Action of N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid

Foreword: Unraveling the Therapeutic Potential of a Novel Thiazole Derivative

In the landscape of contemporary drug discovery, the pursuit of novel molecular entities with specific and potent mechanisms of action is paramount. N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid, a compound featuring a substituted thiazole ring linked to a succinamic acid moiety, represents a compelling candidate for investigation. The thiazole scaffold is a cornerstone in medicinal chemistry, present in a wide array of approved drugs exhibiting diverse pharmacological activities, including anticancer, antifungal, and anti-inflammatory effects[1][2][3][4]. Concurrently, the succinamic acid portion introduces a fascinating dimension related to cellular metabolism, particularly given the emerging role of succinate as a key oncometabolite and signaling molecule in cancer and inflammation[5][6][7][8].

This technical guide provides a comprehensive exploration of the hypothesized mechanism of action of N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid. Drawing upon the established bioactivities of its constituent chemical motifs, we will construct a scientifically grounded hypothesis centered on the inhibition of succinate dehydrogenase (SDH), a critical enzyme in the tricarboxylic acid (TCA) cycle and electron transport chain. This document is intended for researchers, scientists, and drug development professionals, offering not only a theoretical framework but also detailed experimental protocols to rigorously test the proposed mechanism.

Compound Profile: N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid

Property	Value
IUPAC Name	4-((4,5-dimethylthiazol-2-yl)amino)-4-oxobutanoic acid
Molecular Formula	C9H12N2O3S
Molecular Weight	228.27 g/mol
CAS Number	304459-57-2
Structure

Hypothesized Mechanism of Action: A Focus on Succinate Dehydrogenase Inhibition

Based on the structural features of N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid, we postulate that its primary mechanism of action involves the inhibition of succinate dehydrogenase (SDH), also known as mitochondrial complex II. This hypothesis is predicated on the following key points:

• Thiazole Carboxamides as Known SDHIs: A growing body of evidence demonstrates that thiazole carboxamides are a promising class of SDH inhibitors with potent antifungal and potential anticancer activities[9][10]. The core structure of our topic compound, featuring a thiazole ring linked to an amide, aligns with this established pharmacophore.

• Structural Mimicry of Succinate: The succinamic acid moiety bears a structural resemblance to succinate, the natural substrate of SDH. This similarity could enable the compound to competitively bind to the active site of the enzyme, thereby blocking the conversion of succinate to fumarate.

• The Role of Succinate in Disease: The accumulation of succinate due to SDH dysfunction is a hallmark of certain cancers and inflammatory conditions[5][7]. By inhibiting SDH, N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid could modulate these pathological processes.

The inhibition of SDH would have profound downstream effects on cellular metabolism and signaling, as depicted in the following pathway diagram.

Hypothesized signaling pathway of SDH inhibition.

Experimental Validation of the Hypothesized Mechanism

To rigorously test the hypothesis of SDH inhibition, a multi-faceted experimental approach is required. This section outlines the key assays and their underlying principles.

Cell Viability and Cytotoxicity Assessment

The initial step is to determine the cytotoxic potential of N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid against relevant cancer cell lines. The MTT assay is a widely used and reliable method for this purpose.

This colorimetric assay measures the metabolic activity of cells, which is an indicator of cell viability. NAD(P)H-dependent cellular oxidoreductase enzymes in viable cells reduce the yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to a purple formazan product[11][12][13][14].

Materials:

• N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid

• Cancer cell line of interest (e.g., MCF-7, HepG2)

• Complete cell culture medium

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 20% SDS in 50% DMF)

• 96-well microplates

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

• Compound Treatment: Treat the cells with a serial dilution of N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid for 24, 48, or 72 hours. Include a vehicle control (e.g., DMSO).

• MTT Addition: After the incubation period, add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add 100 µL of solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value.

Workflow for the MTT cell viability assay.

Direct Enzyme Inhibition Assays

To directly assess the inhibitory effect of the compound on SDH, an in vitro enzyme inhibition assay is essential.

This assay measures the activity of isolated SDH in the presence and absence of the inhibitor.

Materials:

• Isolated mitochondria or purified SDH enzyme

• N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid

• Succinate (substrate)

• DCIP (2,6-dichlorophenolindophenol) as an electron acceptor

• Phenazine methosulfate (PMS)

• Assay buffer (e.g., potassium phosphate buffer)

• Spectrophotometer

Procedure:

• Reaction Mixture Preparation: In a microplate, prepare a reaction mixture containing the assay buffer, DCIP, and PMS.

• Inhibitor Incubation: Add varying concentrations of N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid to the wells and incubate with the enzyme (isolated mitochondria or purified SDH) for a defined period.

• Reaction Initiation: Initiate the reaction by adding succinate.

• Kinetic Measurement: Immediately measure the decrease in absorbance at 600 nm over time, which corresponds to the reduction of DCIP.

• Data Analysis: Calculate the initial reaction velocities and determine the IC50 value of the compound for SDH inhibition. Further kinetic studies can be performed to determine the mode of inhibition (e.g., competitive, non-competitive). A standard operating procedure for enzymatic activity inhibition assays can be followed for detailed experimental design and data analysis[15].

Evaluation of Downstream Effects

Confirmation of SDH inhibition can be further substantiated by examining its downstream cellular consequences.

Inhibition of SDH leads to the accumulation of succinate, which in turn stabilizes Hypoxia-Inducible Factor-1 alpha (HIF-1α)[5].

Procedure:

• Treat cells with N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid for a specified time.

• Lyse the cells and perform a Western blot analysis using an antibody specific for HIF-1α.

• An increase in the HIF-1α protein levels in treated cells compared to control cells would indicate SDH inhibition.

Alternative and Complementary Mechanisms of Action

While SDH inhibition is a compelling primary hypothesis, it is prudent to consider other potential mechanisms through which N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid might exert its biological effects.

Inhibition of Tubulin Polymerization

Thiazole derivatives have been reported to act as inhibitors of tubulin polymerization, a mechanism of action for several successful anticancer drugs[16][17][18][19].

This assay monitors the assembly of purified tubulin into microtubules in the presence of the test compound[16][17][18][19][20].

Materials:

• Purified tubulin

• GTP

• Polymerization buffer

• Fluorescent reporter dye that binds to polymerized microtubules

• N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid

• Positive control (e.g., Paclitaxel) and negative control (e.g., Nocodazole)

• Fluorimeter

Procedure:

• Reaction Setup: In a 96-well plate, combine the polymerization buffer, GTP, fluorescent reporter, and purified tubulin on ice.

• Compound Addition: Add N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid at various concentrations.

• Initiation of Polymerization: Transfer the plate to a fluorimeter pre-warmed to 37°C to initiate polymerization.

• Fluorescence Monitoring: Monitor the increase in fluorescence over time.

• Data Analysis: Compare the polymerization curves of the treated samples to the controls to determine if the compound inhibits or enhances tubulin polymerization.

Inhibition of Cytochrome P450 Enzymes

The succinic acid moiety of the compound could potentially inhibit cytochrome P450 (CYP) enzymes, which are crucial for drug metabolism[21][22][23][24].

This assay evaluates the effect of the compound on the activity of specific CYP isoforms using human liver microsomes[21][22][23][24].

Materials:

• Human liver microsomes

• NADPH regenerating system

• Specific CYP isoform probe substrates

• N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid

• LC-MS/MS system

Procedure:

• Incubation: Incubate human liver microsomes with the test compound and a specific CYP probe substrate in the presence of an NADPH regenerating system.

• Metabolite Quantification: After a set incubation time, quench the reaction and quantify the formation of the probe substrate's metabolite using LC-MS/MS.

• Data Analysis: A decrease in metabolite formation in the presence of the test compound indicates CYP inhibition. Calculate the IC50 value for each CYP isoform.

Conclusion and Future Directions

The structural attributes of N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid strongly suggest a plausible mechanism of action centered on the inhibition of succinate dehydrogenase. This hypothesis is supported by the established role of thiazole carboxamides as SDHIs and the metabolic consequences of succinate accumulation in various pathologies. The experimental protocols detailed in this guide provide a robust framework for validating this proposed mechanism and exploring alternative biological targets.

Future research should focus on a systematic evaluation of this compound's efficacy and selectivity. Structure-activity relationship (SAR) studies could further optimize the molecule for enhanced potency and desirable pharmacokinetic properties. A thorough understanding of the mechanism of action of N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid will be instrumental in unlocking its full therapeutic potential and guiding its development as a novel therapeutic agent.

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A Technical Guide to the Biological Activity Screening of N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid

Abstract

The discovery of novel therapeutic agents is a complex endeavor, beginning with the systematic evaluation of new chemical entities. This guide provides a comprehensive, technically-grounded framework for the initial biological activity screening of N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid . The structure of this molecule presents two key features of interest: a thiazole ring, a well-established "privileged scaffold" in medicinal chemistry known for a wide array of biological activities[1][2], and a succinamic acid moiety, which suggests a potential interaction with metabolic pathways, notably the Krebs cycle. This document outlines a multi-tiered screening cascade designed to efficiently probe for antiproliferative, antimicrobial, and specific enzyme-inhibitory activities. We will detail the causality behind experimental choices, provide validated, step-by-step protocols, and offer a logical framework for data interpretation, empowering researchers to make informed decisions on the compound's potential as a drug lead.

Introduction: Deconstructing the Candidate Molecule

N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid (PubChem CID: 782759) is a small molecule whose therapeutic potential is, as of now, largely unexplored.[3] A rational screening strategy begins with an analysis of its structural components to generate testable hypotheses.

• The Thiazole Core : The five-membered thiazole heterocycle is a cornerstone of many clinically approved drugs, including anticancer agents like Dasatinib and antibacterial compounds.[1][4][5] Its presence confers a high degree of metabolic stability and diverse pharmacological possibilities, including anticancer, anti-inflammatory, antibacterial, and antioxidant effects.[1][6] This makes a broad, initial screen for these activities a logical starting point.

• The Succinamic Acid Moiety : This feature is structurally reminiscent of succinate, a critical intermediate in the mitochondrial tricarboxylic acid (TCA) or Krebs cycle. This structural similarity immediately suggests a hypothesis: the compound may act as a competitive inhibitor of Succinate Dehydrogenase (SDH, or Complex II) of the electron transport chain.[7] SDH inhibitors (SDHIs) are a major class of agricultural fungicides and are being explored for other therapeutic applications.[8][9][10]

This dual nature of the molecule—a privileged scaffold and a potential metabolic inhibitor—demands a screening strategy that is both broad (phenotypic) and focused (target-based).

The Integrated Screening Strategy: A Two-Pronged Approach

In modern drug discovery, a debate exists between phenotypic screening (testing a compound's effect on a cell or organism without a preconceived target) and target-based screening (testing against a specific, known biomolecule).[11][12] Phenotypic approaches have historically been successful in identifying first-in-class drugs, as they are unbiased toward the mechanism of action.[13][14] Target-based screens, however, are highly rational and facilitate more rapid lead optimization.[12][15]

We propose a synergistic strategy that leverages the strengths of both. The screening cascade will begin with broad phenotypic assays to identify any significant biological effect and will then proceed to a specific, hypothesis-driven assay based on the compound's structure.

Caption: Integrated screening workflow for N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid.

Tier 1: Primary Phenotypic Screening

The initial tier aims to cast a wide net to detect significant biological activity. We will focus on two areas where thiazole-containing compounds frequently show promise: cancer cell proliferation and microbial growth.

Antiproliferative and Cytotoxicity Screening

The MTT assay is a robust, colorimetric method for assessing cell metabolic activity, which serves as a proxy for cell viability and proliferation.[16][17] The assay measures the reduction of the yellow tetrazolium salt (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to purple formazan crystals by mitochondrial dehydrogenases in living cells.[18]

Experimental Design: The compound will be tested against a panel of human cancer cell lines from different tissue origins and one non-cancerous cell line to establish a preliminary therapeutic index (selectivity).

• Cancer Cell Lines: A549 (Lung), HCT116 (Colon), MCF-7 (Breast)

• Non-Cancerous Control: HDF (Human Dermal Fibroblasts)

• Positive Control: Doxorubicin

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C and 5% CO₂ to allow for cell attachment.[16]

• Compound Treatment: Prepare a 2X stock solution of N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid in serum-free medium. Perform serial dilutions to create a range of final concentrations (e.g., 0.1, 1, 10, 50, 100 µM). Remove the old medium from the cells and add 100 µL of the compound dilutions. Include vehicle-only (e.g., 0.1% DMSO) and untreated controls. Incubate for 48 hours.

• MTT Addition: Remove the treatment media. Add 100 µL of MTT solution (0.5 mg/mL in serum-free, phenol red-free medium) to each well.[16] Incubate for 3-4 hours at 37°C, protecting the plate from light.

• Formazan Solubilization: Carefully aspirate the MTT solution. Add 100 µL of a solubilization solution (e.g., DMSO or a 10% SDS in 0.01 M HCl solution) to each well to dissolve the purple formazan crystals.[19] Mix gently on an orbital shaker for 15 minutes.

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to subtract background noise.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot the viability against the log of the compound concentration and determine the IC₅₀ (the concentration that inhibits 50% of cell growth) using non-linear regression.

Compound	Cell Line	IC₅₀ (µM)	Selectivity Index (SI)¹
N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid	A549	Result	Result
HCT116	Result	Result
MCF-7	Result	Result
HDF	Result	N/A
Doxorubicin (Positive Control)	A549	Result	Result

¹Selectivity Index (SI) = IC₅₀ in normal cells (HDF) / IC₅₀ in cancer cells. A higher SI value is desirable.

Antimicrobial Screening

The prevalence of thiazoles in antimicrobial agents warrants an investigation into the compound's ability to inhibit bacterial and fungal growth.[20] The broth microdilution method is the gold standard for determining the Minimum Inhibitory Concentration (MIC).

Experimental Design:

• Bacterial Strains: Staphylococcus aureus (Gram-positive), Escherichia coli (Gram-negative)

• Fungal Strain: Candida albicans

• Positive Controls: Ciprofloxacin (antibacterial), Fluconazole (antifungal)

• Compound Preparation: In a 96-well plate, prepare two-fold serial dilutions of the test compound in appropriate broth (e.g., Mueller-Hinton Broth for bacteria, RPMI 1640 for fungi), typically ranging from 256 µg/mL to 0.5 µg/mL.

• Inoculum Preparation: Prepare a microbial suspension and adjust its turbidity to the 0.5 McFarland standard. Dilute this suspension to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in the wells.[21]

• Inoculation and Incubation: Add the standardized inoculum to each well containing the compound dilutions. Include a growth control (no compound) and a sterility control (no inoculum). Incubate the plates at 37°C for 18-24 hours for bacteria and 24-48 hours for fungi.[20]

• MIC Determination: The MIC is defined as the lowest concentration of the compound that completely inhibits visible growth of the microorganism.

Compound	S. aureus MIC (µg/mL)	E. coli MIC (µg/mL)	C. albicans MIC (µg/mL)
N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid	Result	Result	Result
Ciprofloxacin (Control)	Result	Result	N/A
Fluconazole (Control)	N/A	N/A	Result

Tier 2: Hypothesis-Driven Screening

This tier focuses on testing the specific hypothesis generated from the compound's succinamic acid moiety.

Succinate Dehydrogenase (SDH) Inhibition Assay

SDH is a unique enzyme that participates in both the TCA cycle (oxidizing succinate to fumarate) and the mitochondrial electron transport chain (Complex II).[7] Its inhibition disrupts cellular energy production.

Caption: Role of SDH in the TCA cycle and ETC, the hypothesized target of the test compound.

Experimental Design: An in vitro assay using isolated mitochondria or a purified SDH enzyme can quantify the compound's inhibitory effect. A common method involves monitoring the reduction of a dye like 2,6-dichlorophenolindophenol (DCPIP), which accepts electrons from SDH.

• Mitochondria Isolation: Isolate mitochondria from a suitable source (e.g., bovine heart or rat liver) using differential centrifugation.

• Assay Buffer Preparation: Prepare an assay buffer containing phosphate buffer, succinate (the substrate), and potassium cyanide (to inhibit Complex IV and prevent downstream electron flow).

• Reaction Setup: In a 96-well plate, add the isolated mitochondria, the test compound at various concentrations, and the assay buffer. Include a positive control inhibitor (e.g., Malonate or Boscalid).

• Initiate Reaction: Add the electron acceptor dye DCPIP to each well to start the reaction.

• Kinetic Measurement: Immediately measure the decrease in absorbance of DCPIP at 600 nm over time using a plate reader in kinetic mode. The rate of color change is proportional to SDH activity.

• Data Analysis: Calculate the rate of reaction for each concentration. Determine the IC₅₀ value for SDH inhibition by plotting the percentage of inhibition against the log of the compound concentration.

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An In-Depth Technical Guide to 4-[(4,5-dimethyl-1,3-thiazol-2-yl)amino]-4-oxobutanoic acid

For Researchers, Scientists, and Drug Development Professionals

Foreword: The Thiazole Scaffold in Modern Drug Discovery

The thiazole ring, a sulfur and nitrogen-containing five-membered heterocycle, represents a cornerstone in medicinal chemistry. Its unique structural features and ability to engage in a variety of biological interactions have led to its incorporation into a wide array of therapeutic agents. From the vitamin thiamine (B1) to numerous synthetic drugs, the thiazole motif is a privileged scaffold, bestowing upon molecules a range of pharmacological activities, including antimicrobial, anti-inflammatory, and anticancer properties. This guide focuses on a specific, yet intriguing, member of this family: 4-[(4,5-dimethyl-1,3-thiazol-2-yl)amino]-4-oxobutanoic acid , a molecule at the intersection of established chemical principles and untapped therapeutic potential.

Section 1: Chemical Identity and Physicochemical Properties

IUPAC Nomenclature and Structural Elucidation

The compound commonly referred to as "N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid" is systematically named under the International Union of Pure and Applied Chemistry (IUPAC) nomenclature as 4-[(4,5-dimethyl-1,3-thiazol-2-yl)amino]-4-oxobutanoic acid .

• Molecular Formula: C₉H₁₂N₂O₃S

• Molecular Weight: 228.27 g/mol

• CAS Number: 304459-57-2

The structure features a succinamic acid moiety attached to a 4,5-dimethylthiazole ring via an amide linkage at the 2-position of the thiazole.

Physicochemical Data Summary

A comprehensive understanding of the physicochemical properties of a compound is fundamental to predicting its behavior in biological systems and guiding formulation development. The table below summarizes the key computed properties of 4-[(4,5-dimethyl-1,3-thiazol-2-yl)amino]-4-oxobutanoic acid.

Property	Value	Source
Molecular Weight	228.27 g/mol	PubChem
XLogP3	0.7	PubChem
Hydrogen Bond Donor Count	2	PubChem
Hydrogen Bond Acceptor Count	5	PubChem
Rotatable Bond Count	4	PubChem
Exact Mass	228.05686342 Da	PubChem
Topological Polar Surface Area	108 Ų	PubChem
Density	1.38 g/cm³	Echemi
Refractive Index	1.611	Echemi

Section 2: Synthesis and Mechanistic Rationale

While specific, peer-reviewed synthetic protocols for 4-[(4,5-dimethyl-1,3-thiazol-2-yl)amino]-4-oxobutanoic acid are not extensively documented in publicly accessible literature, its structure strongly suggests a straightforward and rational synthetic pathway. The most probable and chemically intuitive method involves the acylation of 2-amino-4,5-dimethylthiazole with succinic anhydride.

Proposed Synthetic Pathway: Nucleophilic Acyl Substitution

The synthesis is predicated on the nucleophilic attack of the exocyclic amino group of 2-amino-4,5-dimethylthiazole on one of the carbonyl carbons of succinic anhydride. This reaction results in the opening of the anhydride ring to form the target succinamic acid derivative.

Caption: Proposed synthesis of the target compound.

Detailed Experimental Protocol (Hypothetical)

This protocol is based on established chemical principles for similar reactions. Researchers should optimize conditions based on their specific laboratory settings and analytical capabilities.

Materials:

• 2-Amino-4,5-dimethylthiazole

• Succinic anhydride

• Anhydrous polar aprotic solvent (e.g., Dioxane, Acetone, or N,N-Dimethylformamide)

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and under an inert atmosphere, dissolve 2-amino-4,5-dimethylthiazole (1 equivalent) in the chosen anhydrous solvent.

• Reagent Addition: To the stirred solution, add succinic anhydride (1 to 1.1 equivalents) portion-wise at room temperature. The reaction of other aminothiazoles with succinic anhydride has been shown to proceed in polar organic solvents.[1]

• Reaction Monitoring: The reaction progress can be monitored by Thin Layer Chromatography (TLC) using an appropriate solvent system (e.g., ethyl acetate/hexane with a small percentage of acetic acid). The disappearance of the starting amine and the appearance of a more polar product spot would indicate reaction progression.

• Work-up and Isolation: Upon completion, the solvent can be removed under reduced pressure. The resulting crude product can be purified by recrystallization from a suitable solvent or by column chromatography on silica gel.

Causality Behind Experimental Choices:

• Anhydrous Solvent: The use of an anhydrous solvent is crucial to prevent the hydrolysis of succinic anhydride to succinic acid, which would not participate in the desired acylation reaction.

• Inert Atmosphere: While not always strictly necessary for this type of reaction, an inert atmosphere helps to prevent potential side reactions with atmospheric moisture and oxygen, ensuring a cleaner reaction profile.

• Equivalents of Reagents: Using a slight excess of succinic anhydride can help to drive the reaction to completion, but a large excess should be avoided to simplify purification.

Section 3: Biological Activity and Therapeutic Potential (Exploratory)

While direct experimental data on the biological activity of 4-[(4,5-dimethyl-1,3-thiazol-2-yl)amino]-4-oxobutanoic acid is limited in the public domain, the well-documented and diverse pharmacological profiles of thiazole-containing compounds provide a strong basis for postulating its potential therapeutic applications. Thiazoles are recognized as important functional groups in medicinal chemistry with a broad range of therapeutic uses, including as antibacterial, antiretroviral, and antifungal agents.[2]

Potential as an Anticancer Agent

The thiazole nucleus is a common feature in a number of compounds with demonstrated anticancer activity. For instance, the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay, a widely used method for assessing cell viability in cancer research, itself contains a dimethylthiazole moiety.[3][4] This suggests an intrinsic interaction of this chemical scaffold with cellular metabolic processes. The succinamic acid portion of the molecule could potentially enhance solubility and provide additional interaction points with biological targets.

Experimental Protocol: MTT Cell Viability Assay

This protocol provides a standardized method to screen for the potential cytotoxic effects of 4-[(4,5-dimethyl-1,3-thiazol-2-yl)amino]-4-oxobutanoic acid against various cancer cell lines.

Materials:

• Cancer cell lines (e.g., MCF-7 for breast cancer, A549 for lung cancer)

• Complete cell culture medium

• 4-[(4,5-dimethyl-1,3-thiazol-2-yl)amino]-4-oxobutanoic acid (dissolved in a suitable solvent like DMSO)

• MTT solution (5 mg/mL in sterile PBS)

• Solubilization solution (e.g., DMSO)

• 96-well microtiter plates

• Microplate reader

Procedure:

• Cell Seeding: Plate cancer cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with serial dilutions of 4-[(4,5-dimethyl-1,3-thiazol-2-yl)amino]-4-oxobutanoic acid for a specified duration (e.g., 24, 48, or 72 hours). Include appropriate vehicle controls.

• MTT Addition: After the treatment period, add MTT solution to each well and incubate for 2-4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add the solubilization solution to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control cells and determine the IC₅₀ value (the concentration of the compound that inhibits cell growth by 50%).

Caption: MTT Assay Workflow for Cytotoxicity Screening.

Potential as an Anti-inflammatory Agent

Thiazole derivatives have also been investigated for their anti-inflammatory properties. The mechanism of action often involves the inhibition of key inflammatory mediators. The structural features of 4-[(4,5-dimethyl-1,3-thiazol-2-yl)amino]-4-oxobutanoic acid could allow it to interact with enzymes or receptors involved in the inflammatory cascade.

Potential as an Antimicrobial Agent

The thiazole ring is a component of many clinically used antimicrobial agents. The ability of the thiazole scaffold to mimic peptide bonds and interact with bacterial enzymes makes it a valuable pharmacophore in the design of new antibiotics and antifungals.

Section 4: Future Directions and Conclusion

4-[(4,5-dimethyl-1,3-thiazol-2-yl)amino]-4-oxobutanoic acid is a molecule with a sound chemical structure and a plausible, efficient synthetic route. While its biological properties are yet to be fully elucidated, its structural relationship to a class of compounds with proven and diverse pharmacological activities makes it a compelling candidate for further investigation.

Future research should focus on:

• Definitive Synthesis and Characterization: The development and publication of a detailed, optimized, and fully characterized synthesis protocol.

• Broad Biological Screening: A comprehensive evaluation of its bioactivity across a range of assays, including anticancer, anti-inflammatory, and antimicrobial screens.

• Mechanism of Action Studies: For any identified activities, in-depth studies to elucidate the molecular mechanism of action.

• Structure-Activity Relationship (SAR) Studies: The synthesis and evaluation of analogs to understand the contribution of different structural motifs to its biological activity.

References

• LookChem. cas 304459-57-2|| where to buy 4-((4,5-Dimethylthiazol-2-yl)amino)-4-oxobutanoic acid. [Link]

• IOP Publishing. Study of succinic anhydride amidation by 2-aminothiazol. [Link]

• National Center for Biotechnology Information. MTT Proliferation Assay Protocol. [Link]

• National Center for Biotechnology Information. N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid. [Link]

• MDPI. Design, Synthesis and the Biological Evaluation of New 1,3-Thiazolidine-4-ones Based on the 4-Amino-2,3-dimethyl-1-phenyl-3-pyrazolin-5-one Scaffold. [Link]

• MDPI. An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities. [Link]

• MDPI. 4-({4-[(2E)-3-(2,5-Dimethoxyphenyl)prop-2-enoyl]phenyl}amino)-4-oxobutanoic Acid. [Link]

• PubMed. Design, Synthesis and the Biological Evaluation of New 1,3-Thiazolidine-4-ones Based on the 4-Amino-2,3-dimethyl-1-phenyl-3-pyrazolin-5-one Scaffold. [Link]

• PubMed. N-(4-substituted-thiazolyl)oxamic acid derivatives, a new series of potent, orally active antiallergy agents. [Link]

• Semantic Scholar. An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities. [Link]

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An In-Depth Technical Guide to N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid: Synthesis, Characterization, and Molecular Insights

This technical guide provides a comprehensive overview of N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid, a molecule of interest for researchers in medicinal chemistry and drug development. Given the limited availability of direct experimental data for this specific compound in peer-reviewed literature, this guide synthesizes information from established chemical principles and analogous structures to propose a robust synthesis protocol, predict its structural and spectroscopic characteristics, and discuss its potential applications. This document is intended to serve as a foundational resource for scientists looking to synthesize, characterize, and explore the utility of this thiazole derivative.

Introduction and Significance

N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid belongs to the family of 2-aminothiazole derivatives, a class of heterocyclic compounds that are prevalent in many biologically active molecules and approved pharmaceuticals.[1] The thiazole ring is a key pharmacophore known for a wide range of activities including antimicrobial, anti-inflammatory, and anticancer properties.[1] The succinamic acid moiety, on the other hand, introduces a carboxylic acid group, which can improve aqueous solubility and provides a handle for further chemical modifications or for interacting with biological targets.

The structure of N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid is closely related to the core structure of the widely used cell viability reagent, MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide), which contains the same 4,5-dimethylthiazol-2-yl group.[2][3] This structural similarity suggests that the title compound could be a valuable building block or a subject of study in its own right in the field of biochemistry and cell biology. This guide will provide a detailed roadmap for its synthesis and characterization.

Molecular Structure and Physicochemical Properties

The molecular structure of N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid consists of a central 4,5-dimethylthiazole ring, which is substituted at the 2-position with a succinamic acid side chain.[4] The IUPAC name for this compound is 4-[(4,5-dimethyl-1,3-thiazol-2-yl)amino]-4-oxobutanoic acid.[4]

The key structural features include a planar, aromatic thiazole ring, an amide linkage, and a flexible four-carbon chain terminating in a carboxylic acid. The presence of both a hydrogen bond donor (the amide N-H and the carboxylic acid O-H) and multiple hydrogen bond acceptors (the amide and carboxylic acid carbonyl oxygens, and the thiazole nitrogen) suggests that this molecule is likely to participate in hydrogen bonding, which will influence its crystal packing and interaction with biological macromolecules.[5]

A summary of its key physicochemical properties, based on available data and computational predictions, is presented in Table 1.

Table 1: Physicochemical Properties of N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid

Property	Value	Source
CAS Number	304459-57-2	[6]
Molecular Formula	C9H12N2O3S	[4]
Molecular Weight	228.27 g/mol	[4]
Exact Mass	228.05686342 g/mol	[6]
IUPAC Name	4-[(4,5-dimethyl-1,3-thiazol-2-yl)amino]-4-oxobutanoic acid	[4]
Density (predicted)	1.38 g/cm³	[6]
XLogP3 (predicted)	1.63620	[6]
PSA (Polar Surface Area)	107.53 Ų	[6]
Refractive Index (predicted)	1.611	[6]

Proposed Synthesis Pathway

The synthesis of N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid can be logically approached in a two-step process, as outlined in the workflow diagram below. This pathway is designed based on well-established and reliable chemical transformations, ensuring a high probability of success.

Sources

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A Guide to the Spectroscopic Characterization of N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid

Introduction

N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid (CAS No. 304459-57-2) is a small molecule featuring a substituted thiazole ring linked to a succinamic acid moiety.[1][2] Its structure combines the functionalities of an amide, a carboxylic acid, and a heterocyclic aromatic system, making it a molecule of interest in medicinal chemistry and material science. A thorough spectroscopic analysis is essential for confirming its identity, purity, and structural features.

This technical guide provides a detailed analysis of the expected spectroscopic data for this compound, including Nuclear Magnetic Resonance (NMR), Infrared (IR) spectroscopy, and Mass Spectrometry (MS). As experimental spectra for this specific compound are not widely available in public-access databases, this guide leverages established principles of spectroscopy and data from analogous structures to provide a robust, predictive framework for researchers.[3]

The molecular structure and key functional groups are fundamental to interpreting its spectra. The molecule consists of a 4,5-dimethylthiazole group connected via an amide linkage to a four-carbon chain terminating in a carboxylic acid.

Molecular Structure and Analytical Overview

A logical first step in any analytical workflow is to confirm the basic molecular properties. This establishes a self-validating system where subsequent spectroscopic data must align with these fundamental parameters.

Table 1: Physicochemical Properties of N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid

Property	Value	Source
Molecular Formula	C₉H₁₂N₂O₃S	PubChem[1]
Molecular Weight	228.27 g/mol	PubChem[1]
Exact Mass	228.05686342 Da	PubChem[1]

| IUPAC Name | 4-[(4,5-dimethyl-1,3-thiazol-2-yl)amino]-4-oxobutanoic acid | PubChem[1] |

The workflow for structural elucidation logically proceeds from techniques that probe the functional groups (IR), to mapping the proton and carbon framework (NMR), and finally to confirming the overall mass and fragmentation pattern (MS).

Caption: Logical workflow for spectroscopic analysis.

Part 1: ¹H and ¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the precise carbon-hydrogen framework of an organic molecule. For N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid, we can predict the chemical shifts and coupling patterns for both ¹H and ¹³C nuclei based on the electronic environment of each atom.

Predicted ¹H NMR Spectrum

The proton NMR spectrum is expected to show distinct signals for the methyl groups on the thiazole ring, the methylene protons of the succinic acid chain, and the exchangeable protons of the amide and carboxylic acid groups. The analysis below is based on a standard deuterated solvent like DMSO-d₆, which is effective for dissolving compounds with both amide and carboxylic acid functionalities.

Caption: Molecular Structure of the target compound.[1]

Table 2: Predicted ¹H NMR Chemical Shifts and Multiplicities

Proton Label	Environment	Predicted Shift (δ, ppm)	Multiplicity	Integration	Rationale & Notes
H-a	Carboxylic Acid (-COOH)	12.0 - 12.5	Broad Singlet (br s)	1H	Highly deshielded, acidic proton. Signal is often broad and its position is concentration-dependent.[4]
H-b	Amide (-NH-)	10.0 - 11.0	Broad Singlet (br s)	1H	Deshielded due to the adjacent carbonyl and aromatic thiazole ring. Broadness is due to quadrupole broadening from the ¹⁴N nucleus.
H-c, H-d	Methylene (-CH₂-CH₂-)	~2.6 - 2.8	Triplet (t)	4H (total)	These two methylene groups are chemically equivalent due to free rotation, but will appear as two distinct triplets due to coupling with each other. They form an A₂B₂ spin system, which often simplifies to two triplets.[5]
H-e	Thiazole Methyl (C4-CH₃)	~2.2 - 2.4	Singlet (s)	3H	Methyl group attached to an sp² carbon of the heterocyclic ring.

| H-f | Thiazole Methyl (C5-CH₃) | ~2.1 - 2.3 | Singlet (s) | 3H | Similar environment to H-e, likely with a slightly different chemical shift. |

Predicted ¹³C NMR Spectrum

The ¹³C NMR spectrum provides a count of the unique carbon atoms in the molecule and information about their chemical environment (e.g., carbonyl, aromatic, aliphatic).

Table 3: Predicted ¹³C NMR Chemical Shifts

Carbon Label	Environment	Predicted Shift (δ, ppm)	Rationale & Notes
C-1	Carboxylic Acid Carbonyl	173 - 175	Typical range for a carboxylic acid carbonyl carbon.[6]
C-2	Amide Carbonyl	170 - 172	Slightly upfield from the carboxylic acid carbonyl.
C-3, C-4	Methylene (-CH₂-CH₂-)	29 - 32	Aliphatic sp³ carbons adjacent to carbonyl groups.[4]
C-5	Thiazole C2 (Amide-bearing)	158 - 162	sp² carbon bonded to two nitrogen atoms and a sulfur atom, resulting in significant deshielding.
C-6	Thiazole C4	145 - 148	sp² carbon in the heterocyclic ring.
C-7	Thiazole C5	115 - 120	sp² carbon in the heterocyclic ring, typically upfield from C4.
C-8	Thiazole Methyl (C4-CH₃)	14 - 16	Aliphatic sp³ carbon.

| C-9 | Thiazole Methyl (C5-CH₃) | 10 - 12 | Aliphatic sp³ carbon. |

Part 2: Infrared (IR) Spectroscopy

IR spectroscopy is an ideal method for identifying the key functional groups present in the molecule. The spectrum is governed by the vibrations of bonds, and characteristic absorption bands can be predicted for the O-H, N-H, C=O, and C=N bonds.

Table 4: Predicted Key IR Absorption Bands

Wavenumber (cm⁻¹)	Vibration Type	Functional Group	Intensity	Rationale & Notes
3300 - 2500	O-H stretch	Carboxylic Acid	Broad	Very broad and strong absorption characteristic of the hydrogen-bonded O-H in a carboxylic acid dimer.[7]
3350 - 3250	N-H stretch	Secondary Amide	Medium	The N-H stretching vibration of the amide group.
~1710	C=O stretch	Carboxylic Acid	Strong	Carbonyl stretch of the carboxylic acid, typically at a higher frequency than the amide carbonyl.
~1680	C=O stretch (Amide I)	Secondary Amide	Strong	The primary stretching vibration of the amide carbonyl group.
1600 - 1500	C=N / C=C stretch	Thiazole Ring	Medium	Aromatic ring stretching vibrations.

| ~1550 | N-H bend (Amide II) | Secondary Amide | Medium | A combination of N-H bending and C-N stretching, characteristic of secondary amides. |

Part 3: Mass Spectrometry (MS)

Mass spectrometry provides the molecular weight of the compound and offers structural information through analysis of its fragmentation patterns. For N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid, Electrospray Ionization (ESI) would be a suitable technique.

Molecular Ion Peak

The primary piece of information is the mass of the intact molecule.

• Expected [M+H]⁺: m/z 229.0641 (for the protonated molecule)

• Expected [M-H]⁻: m/z 227.0495 (for the deprotonated molecule) The high-resolution mass should match the exact mass of 228.05686 Da.[1]

Predicted Fragmentation Pattern

The fragmentation of the molecule under MS/MS conditions can validate the connectivity of the structural motifs. The amide bond is a common site for cleavage.

Sources

• 1. N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid | C9H12N2O3S | CID 782759 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. echemi.com [echemi.com]
• 3. Formation of 1-(thia­zol-2-yl)-4,5-di­hydropyrazoles from simple precursors: synthesis, spectroscopic characterization and the structures of an inter­mediate and two products - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Succinic acid(110-15-6) 13C NMR spectrum [chemicalbook.com]
• 5. Succinic acid(110-15-6) 1H NMR spectrum [chemicalbook.com]
• 6. hmdb.ca [hmdb.ca]
• 7. mdpi.com [mdpi.com]

Potential therapeutic targets of "N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid"

An In-Depth Technical Guide to the Identification of Potential Therapeutic Targets for N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid (DMTSA)

Executive Summary

N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid, a novel chemical entity we will refer to as DMTSA, presents a unique structure for therapeutic investigation. It combines a 4,5-dimethyl-thiazole moiety, structurally related to the core of the metabolic indicator MTT, with a succinamic acid tail. This configuration strongly suggests a potential interaction with cellular metabolic pathways, particularly with enzymes that process dicarboxylic acids or utilize thiazole-containing cofactors. This guide provides a comprehensive, multi-pronged strategy for the systematic identification and validation of the therapeutic targets of DMTSA. We eschew a rigid, linear pipeline in favor of an integrated approach that combines hypothesis-driven investigation with unbiased, proteome-wide screening. Detailed experimental protocols for in vitro enzymatic assays, affinity chromatography-mass spectrometry (AC-MS), and Cellular Thermal Shift Assay (CETSA) are provided, alongside a framework for downstream functional validation. This document is intended for researchers and drug development professionals seeking a robust roadmap for elucidating the mechanism of action of novel small molecules.

Section 1: Rationale and Core Hypotheses

The logical starting point for investigating a novel compound is a thorough analysis of its chemical structure to generate plausible biological hypotheses. The structure of DMTSA offers two clear avenues for initial exploration.

The Thiazole Moiety: A Link to Mitochondrial Metabolism

The 4,5-dimethyl-thiazole ring is the central chemical feature of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide), a compound widely used to measure cellular metabolic activity. The reduction of the MTT tetrazolium ring to a colored formazan product is catalyzed by mitochondrial dehydrogenases, particularly Succinate Dehydrogenase (SDH), also known as Complex II of the electron transport chain.

This shared structural motif forms our primary hypothesis: DMTSA may act as a modulator of mitochondrial dehydrogenase enzymes. It could function as a substrate, an allosteric modulator, or a competitive inhibitor, thereby influencing cellular respiration and energy production.

The Succinamic Acid Moiety: A Handle for Krebs Cycle Enzymes

The succinamic acid tail is a derivative of succinic acid, a critical intermediate in the Krebs (TCA) cycle. This structural feature suggests a potential for DMTSA to interact with enzymes that bind succinate or other dicarboxylic acids. This expands our primary hypothesis to include other enzymes within the TCA cycle or related metabolic pathways.

Section 2: Target Identification Strategy: An Integrated Approach

A robust target identification campaign should not rely on a single method. We propose a parallel strategy that combines unbiased discovery with hypothesis-driven validation.

Figure 1: Integrated workflow for DMTSA target identification.

Section 3: Hypothesis-Driven Target Screening: Dehydrogenase Activity

Based on our primary hypothesis, the initial experimental step is to directly measure the effect of DMTSA on the activity of relevant dehydrogenase enzymes. Succinate Dehydrogenase (SDH) is the prime candidate.

Protocol 1: In Vitro Succinate Dehydrogenase (SDH) Activity Assay

This protocol is designed to measure the enzymatic activity of SDH in the presence of varying concentrations of DMTSA to determine if the compound has an inhibitory or activating effect. The assay is based on the reduction of an electron acceptor, which results in a measurable color change.[1][2][3]

A. Materials:

• Isolated mitochondria or purified SDH enzyme

• SDH Assay Buffer (e.g., phosphate buffer, pH 7.2)[1][2]

• Succinate (substrate)

• DCIP (2,6-dichlorophenolindophenol) or similar electron acceptor (Probe)[1][2]

• DMTSA stock solution (in DMSO)

• 96-well clear, flat-bottom plates[1][2]

• Spectrophotometric microplate reader capable of reading at 600 nm[1][2]

B. Method:

• Sample Preparation: If using isolated mitochondria, prepare them from cells or tissue via differential centrifugation. Homogenize the source material in ice-cold assay buffer, centrifuge to remove debris, and then pellet the mitochondria.[1][2][4] Resuspend the mitochondrial pellet in fresh assay buffer.

• Standard Curve Preparation: Prepare a standard curve using a known amount of a reduced electron acceptor (e.g., DCIP standard) to correlate absorbance with the amount of product formed.[1][2]

• Reaction Setup:

  • In a 96-well plate, add SDH Assay Buffer to each well.

  • Add the sample (isolated mitochondria or purified enzyme) to the wells.

  • Add varying concentrations of DMTSA to the sample wells. Include a vehicle control (DMSO only) and a positive control inhibitor if available.

  • Pre-incubate the plate for 10-15 minutes at 25°C to allow DMTSA to interact with the enzyme.

• Initiate Reaction: Prepare a Reaction Mix containing SDH Assay Buffer, Succinate, and the DCIP probe. Add this mix to all wells to start the reaction.[3]

• Kinetic Measurement: Immediately place the plate in a microplate reader pre-set to 25°C. Measure the absorbance at 600 nm in kinetic mode, taking readings every 1-3 minutes for a total of 10-30 minutes.[3] The rate of decrease in absorbance at 600 nm is proportional to SDH activity.

• Data Analysis:

  • Calculate the rate of reaction (ΔAbs/min) for each well from the linear portion of the kinetic curve.

  • Plot the reaction rate as a function of DMTSA concentration.

  • Calculate the IC50 value if an inhibitory effect is observed.

C. Data Presentation:

DMTSA Conc. (µM)	Mean Reaction Rate (mOD/min)	% Inhibition
0 (Vehicle)	50.2	0
1	45.1	10.2
10	24.8	50.6
50	5.3	89.4
100	1.1	97.8
Table 1: Example data for determining the IC50 of DMTSA on SDH activity.

Section 4: Unbiased Proteome-Wide Target Identification

While the hypothesis-driven approach is powerful, it is inherently biased. To discover unexpected targets, a proteome-wide screen is essential. Affinity chromatography coupled with mass spectrometry (AC-MS) is a classic and effective method for this purpose.[5]

Protocol 2: Affinity Chromatography-Mass Spectrometry (AC-MS)

This protocol describes the immobilization of DMTSA to a solid support to "fish" for binding proteins from a total cell lysate.

A. Materials:

• DMTSA chemically modified with a linker and a biotin tag.

• Streptavidin-conjugated agarose beads.

• Cell culture of interest (e.g., a cancer cell line).

• Lysis buffer (non-denaturing, e.g., RIPA buffer without SDS).

• Wash buffer (lysis buffer with lower salt concentration).

• Elution buffer (e.g., high salt, low pH, or SDS-containing buffer).

• Mass spectrometer (e.g., Orbitrap or Q-TOF).

B. Method:

• Probe Synthesis: Synthesize a version of DMTSA that includes a linker arm terminating in a biotin molecule. This is a critical step requiring synthetic chemistry expertise.[5]

• Cell Lysis: Harvest cultured cells and lyse them in ice-cold, non-denaturing lysis buffer containing protease and phosphatase inhibitors. Centrifuge to pellet cell debris and collect the supernatant (total proteome).

• Affinity Capture:

  • Incubate the biotinylated-DMTSA probe with streptavidin beads to immobilize the probe.

  • Incubate the bead-probe conjugate with the cell lysate for 2-4 hours at 4°C with gentle rotation.

  • As a negative control, incubate lysate with beads that have been blocked with free biotin, or beads alone. A second control involves a competition experiment, where lysate is pre-incubated with a high concentration of free, unmodified DMTSA before adding the bead-probe conjugate.

• Washing: Pellet the beads by centrifugation and wash them extensively (5-7 times) with wash buffer to remove non-specifically bound proteins.[5]

• Elution: Elute the specifically bound proteins from the beads using an appropriate elution buffer.

• Sample Preparation for MS: Run the eluted proteins on an SDS-PAGE gel. Excise the entire lane, perform in-gel trypsin digestion, and extract the peptides.

• LC-MS/MS Analysis: Analyze the extracted peptides by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

• Data Analysis: Identify proteins using a database search algorithm (e.g., MaxQuant, Proteome Discoverer). Compare the protein lists from the DMTSA-probe pulldown with the negative control pulldowns. True binding partners should be significantly enriched in the DMTSA sample and their binding should be reduced in the competition control.

Figure 2: Workflow for AC-MS target identification.

Section 5: Target Validation in a Cellular Context

Identifying a protein in vitro or via affinity pulldown is not sufficient. It is crucial to confirm that DMTSA engages the target within the complex environment of a living cell. The Cellular Thermal Shift Assay (CETSA) is the gold standard for this purpose.[6][7][8][9]

Protocol 3: Cellular Thermal Shift Assay (CETSA)

CETSA is based on the principle that when a ligand binds to a protein, it generally increases the protein's thermal stability.[7][9] This stabilization can be detected by heating intact cells, lysing them, and quantifying the amount of the target protein that remains soluble.

A. Materials:

• Cell culture of interest.

• DMTSA stock solution (in DMSO).

• PBS (Phosphate-Buffered Saline).

• PCR tubes or 96-well PCR plate.

• Thermocycler.

• Lysis buffer with protease inhibitors.

• Equipment for protein quantification (e.g., Western Blot apparatus or mass spectrometer).

• Antibody specific to the candidate target protein.

B. Method:

• Cell Treatment: Culture cells to confluency. Treat the cells with either DMTSA at a desired concentration or vehicle (DMSO) for 1-2 hours in the incubator.

• Heating: Harvest the cells, wash with PBS, and resuspend in PBS. Aliquot the cell suspension into PCR tubes. Place the tubes in a thermocycler and heat them across a range of temperatures (e.g., 40°C to 65°C) for 3 minutes, followed by a cooling step at room temperature for 3 minutes.[7]

• Lysis: Lyse the cells by freeze-thaw cycles or by adding lysis buffer.

• Separation of Soluble Fraction: Centrifuge the lysates at high speed (e.g., 20,000 x g) for 20 minutes to pellet precipitated/aggregated proteins.

• Quantification: Carefully collect the supernatant, which contains the soluble protein fraction. Quantify the amount of the specific target protein in the supernatant using Western Blot or, for a proteome-wide view, by mass spectrometry (this is known as Thermal Proteome Profiling or TPP).[10][11]

• Data Analysis:

  • For Western Blot data, quantify the band intensity for each temperature point for both the vehicle- and DMTSA-treated samples.

  • Plot the percentage of soluble protein remaining (relative to the unheated control) against temperature to generate a "melting curve."

  • A positive result is a rightward shift in the melting curve for the DMTSA-treated sample compared to the vehicle control, indicating ligand-induced stabilization.

Figure 3: Cellular Thermal Shift Assay (CETSA) workflow.

Section 6: Downstream Functional Analysis

Confirming target engagement is a critical milestone, but the ultimate goal is to understand the functional consequences of this interaction. If, for example, SDH is confirmed as a direct target, the next step is to investigate how its modulation by DMTSA affects cellular physiology.

This involves designing cell-based assays that measure the downstream effects of inhibiting or activating the target. For an SDH inhibitor, this could include:

• Measuring Cellular Respiration: Using an instrument like the Seahorse XF Analyzer to measure the Oxygen Consumption Rate (OCR). Inhibition of SDH (Complex II) should lead to a specific decrease in OCR.

• Assessing Reactive Oxygen Species (ROS) Production: Mitochondrial dysfunction, particularly at Complex I or II, can lead to increased ROS. This can be measured using fluorescent probes like DCFDA or MitoSOX.

• Analyzing Cell Viability and Proliferation: A compound that disrupts core metabolism is likely to affect cell growth. A standard MTT or similar viability assay can quantify this effect.[12][13][14]

Figure 4: Hypothetical pathway linking SDH inhibition to cell function.

Conclusion

The investigation of a novel compound like N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid (DMTSA) requires a disciplined yet flexible research plan. The strategy outlined in this guide provides a clear path from initial, structure-based hypotheses to unbiased, proteome-wide discovery, and finally to rigorous validation of target engagement and function in a cellular context. By integrating hypothesis-driven enzymatic assays with powerful techniques like AC-MS and CETSA, researchers can build a comprehensive and compelling case for the mechanism of action of DMTSA, paving the way for its future development as a potential therapeutic agent.

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An In-depth Technical Guide on the Discovery and History of Thiazole-Containing Compounds

Abstract

The thiazole ring, a five-membered aromatic heterocycle containing sulfur and nitrogen, is a cornerstone of medicinal and synthetic chemistry.[1][2][3] Its discovery and the subsequent elucidation of its role in vital biological processes have paved the way for some of the most significant therapeutic breakthroughs in modern history. This guide provides a comprehensive technical overview of the pivotal moments in the history of thiazole-containing compounds, from the first rational synthesis of the thiazole ring to its identification in essential vitamins and revolutionary antibiotics. We will explore the scientific causality behind key discoveries, detail seminal experimental protocols, and trace the evolution of thiazole's role from a chemical curiosity to an indispensable scaffold in drug development. This document is intended for researchers, scientists, and drug development professionals seeking a deeper understanding of the historical and chemical context of this vital heterocyclic motif.

Introduction: The Thiazole Ring - A Privileged Scaffold

The thiazole ring system, with its unique electronic properties and ability to engage in various biological interactions, is a "privileged structure" in medicinal chemistry.[1][4] Its aromaticity, arising from the delocalization of pi electrons from the sulfur atom, confers stability, while the nitrogen atom provides a site for protonation and hydrogen bonding.[2][3][5] This duality of features allows thiazole-containing molecules to interact with a wide array of biological targets, leading to a broad spectrum of pharmacological activities, including antibacterial, antifungal, anticancer, and anti-inflammatory effects.[1][3][6][7]

The journey of thiazole is a story of scientific inquiry, serendipity, and systematic development. Its history is intertwined with the very foundations of modern medicine, from the fight against nutritional deficiencies to the dawn of the antibiotic age. Understanding this history provides critical context for contemporary drug discovery and development efforts that continue to leverage this versatile heterocyclic core.

The Genesis of Thiazole Chemistry: The Hantzsch Synthesis

Prior to the late 19th century, the synthesis of heterocyclic compounds was often a matter of chance. The pivotal moment for thiazole chemistry arrived in 1887, when the German chemist Arthur Hantzsch reported the first rational synthesis of a thiazole derivative.[8][9] This reaction, now universally known as the Hantzsch Thiazole Synthesis, provided a predictable and versatile method for constructing the thiazole ring.

The fundamental insight behind Hantzsch's work was the condensation reaction between an α-haloketone and a thioamide.[8][9] This choice of reactants was a logical application of the principles of nucleophilic substitution. The sulfur atom of the thioamide acts as a potent nucleophile, attacking the electrophilic carbon of the α-haloketone, leading to a cyclization and subsequent dehydration to form the stable aromatic thiazole ring.

Experimental Protocol: The Hantzsch Thiazole Synthesis

The following is a generalized, illustrative protocol for the Hantzsch synthesis, which has been adapted and modified extensively over the past century.

Objective: To synthesize a 2,4-disubstituted thiazole.

Reactants:

• Thioacetamide (a simple thioamide)

• Chloroacetone (an α-haloketone)

• Ethanol (solvent)

Methodology:

• Reaction Setup: A solution of thioacetamide in ethanol is prepared in a round-bottom flask equipped with a reflux condenser.

• Addition of Reactant: Chloroacetone is added dropwise to the thioacetamide solution at room temperature with constant stirring. An exothermic reaction is often observed.

• Reflux: The reaction mixture is heated to reflux for a specified period (typically 1-3 hours) to ensure the completion of the condensation and cyclization steps. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Work-up and Isolation: Upon completion, the reaction mixture is cooled, and the solvent is removed under reduced pressure. The resulting residue is then neutralized with a base (e.g., sodium bicarbonate solution) and extracted with an organic solvent (e.g., ethyl acetate).

• Purification: The crude product is purified by a suitable method, such as recrystallization or column chromatography, to yield the pure 2,4-dimethylthiazole.

The robustness and versatility of the Hantzsch synthesis opened the door for the systematic exploration of thiazole chemistry, allowing chemists to create a vast library of derivatives for further study.[10]

Caption: Workflow of the Hantzsch Thiazole Synthesis.

A Vital Discovery: Thiamine (Vitamin B1) and the Thiazolium Ring

One of the most profound discoveries in the history of thiazole compounds was the identification of the thiazole ring within the structure of thiamine, also known as Vitamin B1.[2][11] The story of thiamine is a classic example of nutritional science and chemistry converging to solve a major public health crisis: the disease beriberi.[12][13]

Beriberi, a debilitating neurological and cardiovascular disease, was rampant in parts of Asia where polished white rice was a dietary staple.[12][14] Through meticulous observational studies in the late 19th and early 20th centuries, researchers like Christiaan Eijkman and Gerrit Grijns correctly hypothesized that an essential nutrient was being removed during the rice polishing process.[14][15]

The challenge then fell to chemists to isolate and identify this "anti-neuritic factor." This arduous task was accomplished by several research groups, with Barend Jansen and Willem Donath first isolating and crystallizing the active substance in 1926.[14][15] However, it was the American chemist Robert R. Williams who, after decades of painstaking work, elucidated its complex structure and achieved its complete synthesis.[12][16]

Williams's structural elucidation work, completed in 1935, revealed that thiamine was composed of two linked heterocyclic rings: a pyrimidine ring and a previously unknown (in a natural context) substituted thiazole ring.[16][17] He named the compound "thiamine," a portmanteau of "thio" for its sulfur content and "amine" for the amino group on the pyrimidine ring.[16][17] The thiazole moiety in thiamine exists as a quaternary ammonium salt, known as a thiazolium salt, which is the catalytically active part of the coenzyme thiamine pyrophosphate (TPP), essential for carbohydrate metabolism.[13]

Williams isolated thiamine in crystalline form in 1933 and successfully synthesized it in 1935, with Merck & Company beginning commercial production in 1936.[12][18] This breakthrough enabled the fortification of flour and other grains, effectively eradicating beriberi and other deficiency diseases in many parts of the world.[12][18]

Caption: Logical flow of the discovery of Thiamine (Vitamin B1).

The Antibiotic Revolution: Penicillin's Thiazolidine Core

The discovery of penicillin by Alexander Fleming in 1928 is a landmark in medical history.[19][20][21] While Fleming observed the antibacterial properties of the Penicillium mold, the immense challenge of isolating, purifying, and determining the structure of the active compound fell to a team at Oxford University led by Howard Florey and Ernst Chain.[20][21]

The chemical structure of penicillin was a subject of intense debate among chemists. The breakthrough in resolving its structure came from the pioneering work of Dorothy Hodgkin in the early 1940s.[22][23] Using the then-emerging technique of X-ray crystallography, Hodgkin and her team were able to create a three-dimensional map of the electron density of penicillin crystals.[22][24] This painstaking work, which required manually intensive calculations, definitively established the structure in 1945.[19][25]

Hodgkin's model revealed a remarkable and unexpected molecular architecture: a four-membered β-lactam ring fused to a five-membered thiazolidine ring.[19] The thiazolidine ring is a saturated (non-aromatic) analog of thiazole. The high reactivity of the strained β-lactam ring, crucial for penicillin's antibacterial mechanism of action, is stabilized by this fused thiazolidine ring. This discovery not only explained penicillin's activity but also opened up new avenues for the synthesis of semi-synthetic penicillins with improved properties.[20]

The Sulfa Drug Era: The Emergence of Sulfathiazole

Before penicillin became widely available, the first class of effective systemic antimicrobial agents were the sulfonamides, or "sulfa drugs."[26] Their journey began with the discovery of Prontosil in the early 1930s by Gerhard Domagk.[26][27] It was later found that Prontosil was a prodrug, metabolized in the body to the active compound sulfanilamide.[26]

This discovery triggered a massive synthetic effort to create more potent and less toxic sulfanilamide derivatives.[26] One of the most successful of these was sulfathiazole, which emerged in the late 1930s.[26] By incorporating a thiazole ring into the sulfonamide structure, researchers created a drug with a broader spectrum of activity, particularly against staphylococcal infections.[28] For a time, sulfathiazole was a "wonder drug," used to treat a wide range of bacterial infections and saving countless lives during World War II.[26][29][30]

However, the story of sulfathiazole also serves as a cautionary tale. Its widespread use led to the rapid development of bacterial resistance.[26] Furthermore, a tragic incident in 1941, where sulfathiazole tablets were contaminated with the sedative phenobarbital, led to hundreds of deaths and injuries and was a major catalyst for the implementation of Good Manufacturing Practices (GMPs) in the pharmaceutical industry.[26][27] The rise of penicillin, with its superior efficacy and safety profile for many infections, eventually led to a decline in the use of sulfathiazole.[26]

Key Thiazole-Containing Compound	Year of Key Discovery	Key Scientist(s)	Significance
Substituted Thiazoles	1887	Arthur Hantzsch	First rational synthesis of the thiazole ring.[8][9]
Thiamine (Vitamin B1)	1935	Robert R. Williams	Elucidation of structure and synthesis; cure for beriberi.[12][16][31]
Penicillin	1945	Dorothy Hodgkin	Structure determination (revealed fused thiazolidine ring).[19][22][25]
Sulfathiazole	Late 1930s	Various	One of the first highly effective systemic antibiotics.[26][29]

Conclusion and Future Outlook

The history of thiazole-containing compounds is a testament to the power of chemical synthesis and the importance of understanding molecular structure. From the foundational Hantzsch synthesis to the life-saving discoveries of thiamine, penicillin, and sulfathiazole, the thiazole ring has repeatedly proven its value. Each discovery not only solved a critical problem of its time but also laid the groundwork for future innovations.

Today, the thiazole scaffold remains a vital component in the drug discovery pipeline.[4] Thiazole derivatives are found in a wide range of modern therapeutics, including anticancer agents (e.g., Dasatinib), antivirals (e.g., Ritonavir), and antifungals.[4][6] The ongoing exploration of thiazole chemistry, driven by new synthetic methodologies and a deeper understanding of biological systems, ensures that this remarkable heterocycle will continue to contribute to the advancement of science and medicine for the foreseeable future.

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• National Center for Biotechnology Information. (2022). Thiazole: A Versatile Standalone Moiety Contributing to the Development of Various Drugs and Biologically Active Agents. Molecules, 27(15), 4945.

• The Sulfathiazole Debacle. (2024). Winthrop Chemical's Dilemma & the FDA in 1940. Retrieved from [Link]

• Carpenter, K. J. (2012). The discovery of thiamin. Annals of Nutrition and Metabolism, 61(3), 219-223.

• World Journal of Pharmaceutical Research. (2024). A review on thiazole based compounds & it's pharmacological activities. Retrieved from [Link]

• Synform. (2021). Arthur Rudolph Hantzsch (1857–1935) and the Synthesis of Nitrogen Heterocycles. Retrieved from [Link]

• Dickson, F. D., Diveley, R. L., & Kiene, R. (1941). The Use of Sulfathiazole in the Treatment of Subacute and Chronic Osteomyelitis. The Journal of Bone and Joint Surgery. American Volume, 23(3), 516-522.

• ResearchGate. (n.d.). Hantzsch thiazole synthesis. Retrieved from [Link]

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• Bramley, S. E., Dupplin, V., Goberdhan, D. G. C., & Meakins, G. D. (1987). The Hantzsch thiazole synthesis under acidic conditions: change of regioselectivity. Journal of the Chemical Society, Perkin Transactions 1, 639-643.

• Britannica. (n.d.). Thiazole. Retrieved from [Link]

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Protocols & Analytical Methods

Application Notes & Protocols: In Vitro Evaluation of N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid

<

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive guide for the initial in vitro characterization of the novel chemical entity, N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid (PubChem CID: 782759).[1] While specific biological activities for this compound are not yet extensively documented, its structural motifs—a thiazole ring and a succinamic acid moiety—suggest potential interactions with various biological targets. Thiazole derivatives are known to possess a wide range of pharmacological properties, including anticancer, antimicrobial, and anti-inflammatory activities.[2][3] Similarly, succinamic acid and succinimide derivatives have demonstrated diverse biological effects, such as anticancer and antioxidant properties.[4][5][6] This guide outlines a logical, tiered approach to screen for biological activity, beginning with foundational cell viability assays and progressing to more specific enzyme and receptor binding assays. The protocols provided are designed to be robust and adaptable, enabling researchers to generate reliable preliminary data on the compound's potency and potential mechanism of action.

Introduction and Rationale

The discovery and characterization of novel small molecules are fundamental to drug development.[7][8][9] The subject of this guide, N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid, is a heterocyclic compound featuring a thiazole core. The thiazole scaffold is a privileged structure in medicinal chemistry, appearing in numerous FDA-approved drugs and clinical candidates due to its wide spectrum of biological activities.[2][10] The succinamic acid tail may influence the compound's pharmacokinetic properties or mediate specific interactions with target proteins.[4][5]

Given the lack of specific literature on this exact molecule, a systematic in vitro screening cascade is the most logical starting point. This approach allows for a broad assessment of biological effects, which can then guide more focused mechanistic studies. The workflow proposed herein is designed to first answer a critical question: "Does the compound have a general effect on cell health?" and then to explore "What specific proteins or pathways might it be targeting?".

Compound Handling and Preparation

Proper handling and preparation of the test compound are critical for obtaining reproducible results.

• Compound Information:

  • IUPAC Name: 4-[(4,5-dimethyl-1,3-thiazol-2-yl)amino]-4-oxobutanoic acid[1]

  • Molecular Formula: C₉H₁₂N₂O₃S[1]

  • Molecular Weight: 228.27 g/mol [1]

• Solubility Testing: Before commencing biological assays, it is imperative to determine the compound's solubility in common laboratory solvents, particularly Dimethyl Sulfoxide (DMSO) and aqueous buffers (e.g., Phosphate-Buffered Saline, PBS).

• Stock Solution Preparation:

  • Accurately weigh a small amount of N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid.

  • Dissolve in 100% DMSO to create a high-concentration primary stock solution (e.g., 10-50 mM).

  • Aliquot the primary stock into smaller volumes to avoid repeated freeze-thaw cycles.

  • Store at -20°C or -80°C, protected from light.

• Working Solutions: Prepare fresh working solutions for each experiment by diluting the primary stock in the appropriate cell culture medium or assay buffer. Ensure the final concentration of DMSO in the assay is consistent across all conditions and does not exceed a non-toxic level (typically ≤ 0.5%).

Tier 1: Foundational Cytotoxicity and Cell Viability Assays

The initial step is to assess the compound's effect on cell viability and proliferation. This provides a baseline understanding of its cytotoxic or cytostatic potential and helps determine the appropriate concentration range for subsequent, more specific assays. The MTT assay is a widely used, robust method for this purpose.[11][12][13]

Principle of the MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method for assessing cell metabolic activity.[14] In viable cells, mitochondrial dehydrogenases reduce the yellow, water-soluble MTT tetrazolium salt into a purple, insoluble formazan product.[11][14][15] The amount of formazan produced is directly proportional to the number of living, metabolically active cells.[11] The formazan crystals are then solubilized, and the absorbance is measured spectrophotometrically.[16]

Detailed Protocol: MTT Cell Viability Assay

Materials:

• N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid stock solution (e.g., 10 mM in DMSO).

• Selected human cell line(s) (e.g., a cancer cell line like HeLa or a non-cancerous line like HEK293).

• Complete cell culture medium (e.g., DMEM with 10% FBS and 1% Penicillin-Streptomycin).

• MTT solution (5 mg/mL in sterile PBS).[14]

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl).

• Sterile 96-well cell culture plates.

• Microplate reader capable of measuring absorbance at 570 nm.

Procedure:

• Cell Seeding: Plate cells in a 96-well plate at a pre-determined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete medium and allow them to adhere overnight in a 37°C, 5% CO₂ incubator.

• Compound Treatment: Prepare serial dilutions of the test compound in complete medium. Remove the old medium from the wells and add 100 µL of the compound-containing medium. Include vehicle control wells (medium with the same final concentration of DMSO) and untreated control wells.

• Incubation: Incubate the plate for a defined period (e.g., 24, 48, or 72 hours) at 37°C, 5% CO₂.

• MTT Addition: After incubation, add 10 µL of the 5 mg/mL MTT solution to each well and incubate for an additional 3-4 hours at 37°C.[14]

• Formazan Solubilization: Carefully remove the medium and add 100-150 µL of the solubilization solution to each well to dissolve the purple formazan crystals. Mix gently by pipetting or shaking on an orbital shaker for 15 minutes, protected from light.[14]

• Absorbance Reading: Measure the absorbance at 540-570 nm using a microplate reader.[17]

Data Analysis and Presentation

The results of the cell viability assay can be used to determine the half-maximal inhibitory concentration (IC₅₀), which is a measure of the compound's potency.

Data Presentation Table:

Cell Line	Treatment Duration (hr)	IC₅₀ (µM)
HeLa	48	Value
HEK293	48	Value
A549	48	Value

• Values to be determined experimentally.

Important Consideration: The thiazole core of the test compound is structurally related to the MTT reagent itself. It is crucial to run a control experiment where the compound is added to cell-free medium with MTT to check for any direct chemical reaction that could interfere with the assay results.[18][19][20]

Tier 2: Mechanistic Assays (Hypothesis-Driven)

Based on the structural motifs of N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid, several classes of biological targets can be hypothesized. The following are examples of relevant secondary assays.

Enzyme Inhibition Assays

Many thiazole and succinamide derivatives are known to be enzyme inhibitors.[5][21][22] A general spectrophotometric or fluorometric enzyme inhibition assay can be adapted to screen the compound against a panel of relevant enzymes (e.g., kinases, proteases, or metabolic enzymes like monoamine oxidase).[22][23][24]

General Principle: An enzyme inhibition assay measures the activity of an enzyme in the presence and absence of a potential inhibitor. The rate of the reaction, typically monitored by the change in absorbance or fluorescence of a substrate or product, is used to determine the extent of inhibition.[25]

Workflow Diagram:

Caption: Workflow for a competitive receptor binding assay.

Self-Validating Systems and Trustworthiness

To ensure the trustworthiness and reliability of the generated data, every protocol must include a self-validating system:

• Positive and Negative Controls: All assays must include a known agonist/antagonist or inhibitor as a positive control to confirm the assay is performing as expected. A negative control (vehicle) is essential to establish the baseline.

• Dose-Response Curves: Evaluating the compound over a wide range of concentrations is critical to establish a clear dose-response relationship and accurately determine potency metrics like IC₅₀.

• Orthogonal Assays: If a significant effect is observed in the primary assay (e.g., MTT), it is advisable to confirm the result using an orthogonal method that measures a different cellular parameter (e.g., a cell counting assay or a membrane integrity assay like LDH release) to rule out assay-specific artifacts.

• Assay Interference Checks: As mentioned for the MTT assay, it's crucial to test for direct compound interference with assay reagents (e.g., absorbance or fluorescence of the compound itself, or direct reduction of MTT). [20]

Conclusion

This application note provides a structured and scientifically grounded framework for the initial in vitro characterization of N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid. By starting with broad cytotoxicity screening and progressing to hypothesis-driven mechanistic assays, researchers can efficiently and reliably profile the biological activity of this novel compound. The detailed protocols and emphasis on self-validating controls are designed to ensure the generation of high-quality, reproducible data, which is the cornerstone of successful drug discovery and development.

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• Saglık, B. N., et al. (2019). In vitro and in silico evaluation of new thiazole compounds as monoamine oxidase inhibitors . Bioorganic Chemistry, 84, 216-226. [Link]

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Application Note: A Validated Framework for Cell-Based Assay Development for N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid and Related Thiazole Analogs

Abstract

This guide provides a comprehensive framework for the development and validation of robust cell-based assays to characterize the biological activity of N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid. We address a critical, often-overlooked aspect of this compound class: the structural similarity of the 4,5-dimethyl-thiazol-2-yl core to the MTT tetrazolium salt, a common reagent for cell viability assessment. This structural overlap necessitates the use of alternative, non-tetrazolium-based methods to ensure data integrity. We present a primary assay protocol based on ATP quantification, an orthogonal validation method measuring membrane integrity, and advanced protocols for mechanistic investigation, including apoptosis and cell cycle analysis. This document serves as a technical guide for researchers in drug discovery and chemical biology to generate reliable and reproducible data for this promising class of compounds.

Introduction and Strategic Considerations

Thiazole-containing compounds are a cornerstone of medicinal chemistry, with derivatives demonstrating a wide spectrum of biological activities, including anticancer, anti-inflammatory, and antimicrobial effects[1][2]. Similarly, succinamic acid derivatives have been explored as potential therapeutic agents, with some showing promise in cancer cell lines[3][4]. The compound N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid merges these two important pharmacophores[5].

A primary goal in early-stage drug discovery is to assess a compound's effect on cell viability and proliferation. The most common method for this is the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay, which measures the metabolic activity of living cells[6]. However, a critical analysis of the structures reveals a potential for significant assay interference.

The Core Challenge: Structural Interference with MTT

The MTT assay relies on the enzymatic reduction of the yellow MTT tetrazolium salt by mitochondrial dehydrogenases in viable cells to produce a purple formazan product[7]. The core chemical scaffold of N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid is nearly identical to the reactive moiety of the MTT reagent itself.

This presents two major risks:

• Direct Reduction: The test compound may be directly reduced by cellular enzymes, producing a colorimetric change that falsely indicates cell viability.

• Competitive Inhibition: The test compound could act as a competitive inhibitor or substrate for the same enzymes that reduce MTT, leading to an underestimation or overestimation of cell viability.

Therefore, the MTT assay and other tetrazolium-based assays (MTS, XTT, WST-1) are not recommended for this class of compounds without extensive and complex counter-screening to rule out interference[8][9]. This application note is structured around a more robust, interference-resistant workflow.

Caption: Recommended workflow for cell-based assay development.

Primary Assay: Quantifying Cell Viability via ATP Content

Principle: A superior alternative to tetrazolium-based assays is the quantification of intracellular ATP. The amount of ATP is directly proportional to the number of metabolically active, viable cells. Upon cell lysis, ATP is released and can be detected using a bioluminescent reaction involving luciferase and its substrate, luciferin[10]. This method is highly sensitive, has a broad linear range, and its biochemical mechanism is unrelated to thiazole reduction, thus avoiding the primary source of interference.

Protocol 2.1: ATP-Based Cell Viability Assay (e.g., CellTiter-Glo®)

This protocol is designed for a 96-well plate format but can be scaled.

Materials:

• N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid

• Sterile, cell culture-grade Dimethyl Sulfoxide (DMSO)

• Selected cancer cell line (e.g., MCF-7, A549)[11][12]

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Phosphate-Buffered Saline (PBS), sterile

• Trypsin-EDTA

• Sterile, opaque-walled 96-well plates suitable for luminescence

• ATP-based luminescence assay kit (e.g., CellTiter-Glo® Luminescent Cell Viability Assay)

• Multimode plate reader with luminescence detection capability

Procedure:

• Compound Preparation:

  • Prepare a 10 mM stock solution of N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid in DMSO. Store at -20°C.

  • On the day of the experiment, create a serial dilution series (e.g., 2X final concentration) in complete cell culture medium. It is critical to ensure the final DMSO concentration in all wells (including vehicle controls) is constant and non-toxic (typically ≤0.5%).

• Cell Seeding:

  • Harvest and count cells, ensuring viability is >95% by Trypan Blue exclusion.

  • Seed cells into an opaque-walled 96-well plate at a pre-determined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of medium.

  • Expert Tip: Optimal seeding density should allow for exponential growth during the treatment period without reaching confluency[6].

  • Incubate the plate for 24 hours at 37°C, 5% CO₂ to allow for cell attachment and recovery.

• Compound Treatment:

  • After 24 hours, carefully remove the medium and add 100 µL of the prepared compound dilutions (or vehicle control) to the respective wells.

  • Include "cells + vehicle" controls (0% effect) and "medium only" background controls.

  • Incubate for the desired exposure time (e.g., 48 or 72 hours).

• Assay Execution:

  • Remove the plate from the incubator and allow it to equilibrate to room temperature for ~30 minutes.

  • Prepare the ATP assay reagent according to the manufacturer's instructions.

  • Add 100 µL of the reagent to each well.

  • Place the plate on an orbital shaker for 2 minutes at a low speed to induce cell lysis.

  • Incubate the plate at room temperature for 10 minutes to stabilize the luminescent signal.

• Data Acquisition and Analysis:

  • Measure luminescence using a plate reader.

  • Subtract the average background luminescence (medium only wells) from all other measurements.

  • Calculate percent viability for each concentration relative to the vehicle control:

    • % Viability = (Luminescence_Sample / Luminescence_Vehicle) * 100

  • Plot the % Viability against the log of the compound concentration and fit a four-parameter logistic curve to determine the IC₅₀ value.

Parameter	Recommended Value	Rationale
Final DMSO Concentration	≤ 0.5%	Minimizes solvent-induced cytotoxicity.
Cell Seeding Density	5,000-10,000 cells/well	Ensures cells are in a logarithmic growth phase.
Treatment Duration	48 - 72 hours	Allows sufficient time for anti-proliferative or cytotoxic effects to manifest.
Plate Type	Opaque-walled, white	Maximizes luminescent signal and prevents well-to-well crosstalk.

Orthogonal Validation: Assessing Cytotoxicity via Membrane Integrity

Principle: To confirm that a loss of viability (measured by ATP) is due to cell death, it is essential to perform an orthogonal assay. A membrane integrity assay directly measures cytotoxicity by detecting the release of intracellular components from damaged cells or by using dyes that only enter cells with compromised membranes[13]. This provides a self-validating system, as recommended by assay validation guidelines[14][15].

Protocol 3.1: LDH Release Cytotoxicity Assay

This protocol measures the activity of lactate dehydrogenase (LDH), a stable cytosolic enzyme that is released upon membrane damage.

Materials:

• Cells treated as described in Protocol 2.1 (can be performed on a parallel plate).

• LDH Cytotoxicity Assay Kit.

• Spectrophotometer or plate reader capable of measuring absorbance at ~490 nm.

Procedure:

• Prepare Controls:

  • Spontaneous LDH Release: Use vehicle-treated wells.

  • Maximum LDH Release: Add lysis buffer (provided in the kit) to a set of untreated control wells 30 minutes before the end of the incubation.

• Sample Collection:

  • At the end of the compound treatment period, carefully transfer a portion of the cell culture supernatant (e.g., 50 µL) to a new, flat-bottom 96-well plate.

• Assay Execution:

  • Add the LDH reaction mixture to each well according to the kit's protocol.

  • Incubate at room temperature for the recommended time (usually ~30 minutes), protected from light.

  • Add the stop solution.

• Data Acquisition and Analysis:

  • Measure absorbance at 490 nm (with a reference wavelength of ~650 nm).

  • Subtract the background absorbance (medium only) from all values.

  • Calculate percent cytotoxicity:

    • % Cytotoxicity = ((Compound_Abs - Spontaneous_Abs) / (Maximum_Abs - Spontaneous_Abs)) * 100

  • The resulting dose-response curve should inversely correlate with the viability curve from the ATP assay.

Advanced Mechanistic Assays: Investigating Apoptosis

If the primary and orthogonal assays indicate dose-dependent cell killing, the next logical step is to investigate the mechanism of cell death. Many thiazole and succinamic acid derivatives are known to induce apoptosis[4][12].

Caption: Potential mechanism of action via the p53-mediated pathway[4].

Protocol 4.1: Apoptosis Assay via Annexin V/Propidium Iodide Staining

Principle: This flow cytometry-based assay distinguishes between different stages of cell death. Annexin V binds to phosphatidylserine (PS), which translocates to the outer membrane leaflet in early apoptotic cells. Propidium Iodide (PI) is a DNA stain that can only enter cells with compromised membranes, indicating late apoptotic or necrotic cells[16].

Materials:

• Cells treated with the compound at IC₅₀ and 2x IC₅₀ concentrations for 24-48 hours.

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, PI, and Binding Buffer).

• Flow cytometer.

Procedure:

• Cell Harvesting:

  • Collect both the floating and adherent cells. For adherent cells, use gentle trypsinization.

  • Combine all cells and wash twice with cold PBS by centrifugation.

• Staining:

  • Resuspend the cell pellet in 1X Binding Buffer at a concentration of 1 x 10⁶ cells/mL.

  • Transfer 100 µL of the cell suspension to a flow cytometry tube.

  • Add 5 µL of Annexin V-FITC and 5 µL of PI.

  • Gently vortex and incubate for 15 minutes at room temperature in the dark.

  • Add 400 µL of 1X Binding Buffer to each tube.

• Data Acquisition and Analysis:

  • Analyze the samples on a flow cytometer within one hour.

  • The data will allow for the quantification of four cell populations:

    • Live cells: Annexin V-negative / PI-negative

    • Early Apoptotic: Annexin V-positive / PI-negative

    • Late Apoptotic/Necrotic: Annexin V-positive / PI-positive

    • Necrotic: Annexin V-negative / PI-positive

References

• CLYTE Technologies. (2025). MTT Assay Protocol: Guide to Measuring Cell Viability & Proliferation. Available at: [Link]

• Springer Nature Experiments. Cytotoxicity MTT Assay Protocols and Methods. Available at: [Link]

• PubMed Central (PMC). (2012). Discovery of a Series of Thiazole Derivatives as Novel Inhibitors of Metastatic Cancer Cell Migration and Invasion. Available at: [Link]

• MDPI. (2023). Anticancer Studies of Newly Synthesized Thiazole Derivatives: Synthesis, Characterization, Biological Activity, and Molecular Docking. Available at: [Link]

• National Center for Biotechnology Information (NCBI). In Vitro Cell Based Assays - Assay Guidance Manual. Available at: [Link]

• National Center for Biotechnology Information (NCBI). (2013). Cell Viability Assays - Assay Guidance Manual. Available at: [Link]

• PubChem. N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid. Available at: [Link]

• ResearchGate. (2017). Guidelines for cell viability assays. Available at: [Link]

• PubMed. (2007). Parallel synthesis and yeast growth inhibition screening of succinamic acid libraries. Available at: [Link]

• National Toxicology Program (NTP). Validation Study of In Vitro Cytotoxicity Test Methods. Available at: [Link]

• J-STAGE. (1997). Validation Study on Five Cytotoxicity Assays by JSAAE II. Statistical Analysis. Available at: [Link]

• National Center for Biotechnology Information (NCBI). (2019). Cytotoxicity Assays: In Vitro Methods to Measure Dead Cells. Available at: [Link]

• Skanda Life Sciences. (2024). Cell based assays – Assay Development and Validation. Available at: [Link]

• National Toxicology Program (NTP). Section 1: In Vitro Cytotoxicity Test Methods BRD. Available at: [Link]

• PubMed Central (PMC). (2022). Synthesis and Biological Evaluation of Thiazole-Based Derivatives with Potential against Breast Cancer and Antimicrobial Agents. Available at: [Link]

• ResearchGate. (2024). Thiazole derivatives: prospectives and biological applications. Available at: [Link]

• Beilstein Archives. (2023). A Reaction of N-substituted Succinimides with Hydroxylamine as a Novel Approach to the Synthesis of Hydroxamic Acids. Available at: [Link]

• DelveInsight Business Research. Drug Delivery Succinic Acid Derivatives Market. Available at: [Link]

• MDPI. (2018). A Reaction of N-Substituted Succinimides with Hydroxylamine as a Novel Approach to the Synthesis of Hydroxamic Acids. Available at: [Link]

• PubMed. (2023). Effect of Succinamic Acid Derivative on the Growth Kinetics and Induction of Apoptosis in a Cancer Cell Line. Available at: [Link]

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• PubMed Central (PMC). (1999). The MTT [3-(4,5-Dimethylthiazol-2-yl)-2,5-Diphenyltetrazolium Bromide] Assay Is a Fast and Reliable Method for Colorimetric Determination of Fungal Cell Densities. Available at: [Link]

• Online Inhibitor. (2025). Optimizing Cell Viability Assays with MTT (3-(4,5-Dimethyl.... Available at: [Link]

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• Cancer Detection and Prevention. (2000). Antioxidant compounds interfere with the 3-[4,5-dimethylthiazol-2-yl]-2, 5-diphenyltetrazolium bromide cytotoxicity assay. Available at: [Link]

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Application Notes and Protocols for the Investigation of N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid in Cancer Cell Line Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Therapeutic Potential of Thiazole Derivatives in Oncology

The thiazole ring is a prominent scaffold in medicinal chemistry, forming the core of numerous compounds with diverse pharmacological activities.[1][2] In the realm of oncology, thiazole derivatives have emerged as a promising class of anticancer agents, with several compounds demonstrating potent and selective cytotoxicity against various cancer cell lines.[1][3][4] These molecules exert their antitumor effects through a variety of mechanisms, including the inhibition of critical signaling pathways, induction of apoptosis (programmed cell death), and disruption of the cell cycle.[1][5] The structural versatility of the thiazole nucleus allows for the synthesis of a vast library of derivatives, offering a rich field for the discovery of novel and more effective cancer therapeutics. This document provides a detailed guide for the investigation of a specific thiazole derivative, N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid, in cancer cell line studies, outlining key experimental protocols and the scientific rationale behind them.

Hypothesized Mechanism of Action of N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid

Based on the known anticancer properties of other thiazole derivatives, we can hypothesize a potential mechanism of action for N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid to guide its experimental evaluation. Many thiazole-containing compounds have been shown to interfere with key cellular processes that are often dysregulated in cancer, such as cell proliferation and survival signaling pathways. A plausible hypothesis is that N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid may act as an inhibitor of a critical kinase involved in cancer cell growth or may induce metabolic stress leading to apoptosis.

Caption: Hypothesized signaling pathway targeted by the test compound.

Experimental Protocols

The following protocols provide a roadmap for the systematic evaluation of N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid's anticancer potential.

Protocol 1: In Vitro Cytotoxicity Assessment using the MTT Assay

Scientific Rationale: The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a colorimetric assay for assessing cell metabolic activity.[6] NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present. These enzymes are capable of reducing the tetrazolium dye MTT to its insoluble formazan, which has a purple color. This initial screen is crucial to determine the dose-dependent cytotoxic effects of the compound on various cancer cell lines.

Step-by-Step Methodology:

• Cell Seeding:

  • Culture selected cancer cell lines (e.g., MCF-7 for breast cancer, A549 for lung cancer, HepG2 for liver cancer) in appropriate media until they reach 80-90% confluency.

  • Trypsinize the cells and perform a cell count using a hemocytometer or an automated cell counter.

  • Seed the cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of culture medium.

  • Incubate the plate for 24 hours at 37°C in a humidified atmosphere with 5% CO₂ to allow for cell attachment.

• Compound Treatment:

  • Prepare a stock solution of N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid in a suitable solvent (e.g., DMSO).

  • Perform serial dilutions of the compound in culture medium to achieve a range of final concentrations (e.g., 0.1, 1, 10, 50, 100 µM).

  • Remove the old medium from the 96-well plate and add 100 µL of the medium containing the different concentrations of the compound to the respective wells. Include a vehicle control (medium with the same concentration of DMSO used for the highest compound concentration) and a no-treatment control.

  • Incubate the plate for 48-72 hours.

• MTT Assay:

  • Prepare a 5 mg/mL solution of MTT in phosphate-buffered saline (PBS).

  • Add 20 µL of the MTT solution to each well and incubate for 4 hours at 37°C.

  • After incubation, carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Shake the plate for 10 minutes to ensure complete dissolution.

• Data Acquisition and Analysis:

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Plot the percentage of cell viability against the compound concentration and determine the IC₅₀ value (the concentration of the compound that inhibits 50% of cell growth).

Data Presentation:

Cancer Cell Line	IC₅₀ (µM) of N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid (Hypothetical Data)
MCF-7 (Breast)	15.2 ± 1.8
A549 (Lung)	25.5 ± 3.1
HepG2 (Liver)	10.8 ± 1.5

Protocol 2: Apoptosis Assessment by Annexin V/Propidium Iodide Staining

Scientific Rationale: To determine if the observed cytotoxicity is due to the induction of apoptosis, an Annexin V/Propidium Iodide (PI) assay is performed. Annexin V has a high affinity for phosphatidylserine (PS), which is translocated from the inner to the outer leaflet of the plasma membrane in early apoptotic cells. PI is a fluorescent nucleic acid stain that cannot cross the membrane of live cells or early apoptotic cells, but it can stain the nucleus of late apoptotic and necrotic cells.

Caption: Experimental workflow for apoptosis assessment.

Step-by-Step Methodology:

• Cell Treatment:

  • Seed cells in a 6-well plate and treat them with N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid at its predetermined IC₅₀ concentration for 24-48 hours. Include a vehicle control.

• Cell Harvesting and Staining:

  • Harvest the cells (including floating cells in the medium) and wash them with cold PBS.

  • Resuspend the cells in 1X Annexin V binding buffer.

  • Add Annexin V-FITC and Propidium Iodide to the cell suspension according to the manufacturer's instructions.

  • Incubate the cells in the dark for 15 minutes at room temperature.

• Flow Cytometry Analysis:

  • Analyze the stained cells using a flow cytometer.

  • FITC (Annexin V) is typically detected in the FL1 channel and PI in the FL2 or FL3 channel.

  • Collect data for at least 10,000 events per sample.

• Data Interpretation:

  • Live cells: Annexin V-negative and PI-negative.

  • Early apoptotic cells: Annexin V-positive and PI-negative.

  • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.

  • Necrotic cells: Annexin V-negative and PI-positive.

  • Quantify the percentage of cells in each quadrant to determine the extent of apoptosis induced by the compound.

Protocol 3: Western Blot Analysis of Signaling Pathways

Scientific Rationale: Western blotting is a technique used to detect specific proteins in a sample. To investigate the molecular mechanism of action, this protocol will assess the effect of N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid on the phosphorylation status of key proteins in a relevant signaling pathway, such as the PI3K/AKT/mTOR pathway, which is frequently hyperactivated in cancer.

Step-by-Step Methodology:

• Protein Extraction:

  • Treat cells with the test compound at various concentrations for a specified time.

  • Lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

  • Quantify the protein concentration using a BCA or Bradford assay.

• SDS-PAGE and Protein Transfer:

  • Denature the protein lysates and load equal amounts onto an SDS-polyacrylamide gel.

  • Separate the proteins by electrophoresis.

  • Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST) for 1 hour.

  • Incubate the membrane with primary antibodies against the proteins of interest (e.g., phospho-AKT, total-AKT, phospho-mTOR, total-mTOR, and a loading control like GAPDH or β-actin) overnight at 4°C.

  • Wash the membrane with TBST and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

• Detection and Analysis:

  • Wash the membrane again and detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

  • Analyze the band intensities to determine the relative changes in protein expression and phosphorylation levels. A decrease in the ratio of phosphorylated to total protein would suggest inhibition of the pathway.

Trustworthiness and Self-Validation

The protocols described are designed to be self-validating. For instance, the IC₅₀ values obtained from the MTT assay provide the basis for the concentrations used in subsequent mechanistic studies like the apoptosis assay and western blotting. Consistent and dose-dependent effects across these different assays will strengthen the confidence in the observed biological activity of N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid. Furthermore, the inclusion of appropriate positive and negative controls in each experiment is critical for validating the results.

Conclusion

The thiazole scaffold holds significant promise for the development of novel anticancer therapeutics. The systematic application of the protocols outlined in this guide will enable researchers to thoroughly characterize the in vitro anticancer properties of N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid and elucidate its mechanism of action. These foundational studies are an essential step in the preclinical evaluation of this and other promising thiazole derivatives for their potential translation into clinical applications.

References

• Thiazole derivatives in cancer therapy: mechanistic insights, bioactivity, and future perspective.PubMed.
• Discovery of a Series of Thiazole Derivatives as Novel Inhibitors of Metastatic Cancer Cell Migr
• Application of Thiazole Derivatives in Cancer Cell Lines: Applic
• Anticancer Studies of Newly Synthesized Thiazole Derivatives: Synthesis, Characterization, Biological Activity, and Molecular Docking.MDPI.
• Novel thiazole derivatives as effective anti-cancer agents against human osteosarcoma cell line (SaOS-2)
• 2,5-diphenyltetrazolium bromide (MTT) assay for testing macrophage cytotoxicity to L1210 and its drug-resistant cell lines in vitro.PubMed.

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Application Notes and Protocols: Evaluation of N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid as a Novel Antimicrobial Agent

For: Researchers, scientists, and drug development professionals

Introduction: The Imperative for Novel Antimicrobial Agents and the Promise of Thiazole Scaffolds

The rise of antimicrobial resistance (AMR) presents a formidable challenge to global health, necessitating the urgent discovery and development of new and effective antimicrobial drugs.[1][2] Thiazole, a five-membered heterocyclic ring containing sulfur and nitrogen, has emerged as a privileged scaffold in medicinal chemistry.[2][3] This ring system is a core component of numerous clinically approved drugs and natural products, exhibiting a wide array of biological activities, including antibacterial, antifungal, and antiviral properties.[1][3] The versatility of the thiazole ring allows for diverse chemical modifications, making it an attractive starting point for the design of new therapeutic agents.

This document provides a comprehensive guide for the initial antimicrobial evaluation of a novel thiazole derivative, N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid . While specific data on this compound is not yet extensively published, its structure, featuring a substituted thiazole ring linked to a succinamic acid moiety, presents a rational basis for investigation. We outline a structured, field-proven workflow, from initial screening to preliminary mechanism of action insights, grounded in authoritative, standardized protocols.

Proposed Investigational Workflow

The evaluation of a new chemical entity (NCE) for antimicrobial potential follows a logical, tiered approach. This workflow is designed to efficiently characterize the activity, potency, and preliminary safety profile of the target compound.

Caption: Experimental workflow for antimicrobial evaluation of a novel compound.

PART 1: Core Antimicrobial Activity Profiling

Protocol: Minimum Inhibitory Concentration (MIC) Determination by Broth Microdilution

Principle: The broth microdilution method is a gold standard for determining the MIC, defined as the lowest concentration of an antimicrobial agent that completely inhibits the visible growth of a microorganism after overnight incubation.[4][5] This method is quantitative, reproducible, and amenable to high-throughput screening.[5][6] The protocol follows guidelines established by the Clinical and Laboratory Standards Institute (CLSI).[7][8]

Materials:

• N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid (Test Compound)

• Dimethyl sulfoxide (DMSO, sterile)

• Cation-Adjusted Mueller-Hinton Broth (CAMHB, sterile)

• Bacterial strains (e.g., Staphylococcus aureus ATCC 29213, Escherichia coli ATCC 25922)

• Sterile 96-well microtiter plates[5]

• Sterile reservoirs and multichannel pipettes

• Spectrophotometer or McFarland turbidity standards

• Incubator (35-37°C)[6]

• Appropriate positive control antibiotic (e.g., Ciprofloxacin)

Procedure:

• Compound Preparation: Prepare a 10 mg/mL stock solution of the test compound in DMSO. Subsequent dilutions should be made in CAMHB to minimize DMSO concentration (final concentration ≤1%).

• Inoculum Preparation: From a fresh (18-24 hour) culture plate, select 3-5 isolated colonies and suspend them in sterile saline. Adjust the turbidity of the suspension to match a 0.5 McFarland standard, which corresponds to approximately 1.5 x 10⁸ CFU/mL.[5]

• Working Inoculum: Dilute the standardized suspension 1:150 in CAMHB to achieve a final concentration of approximately 1 x 10⁶ CFU/mL. This will be further diluted upon addition to the plate.

• Plate Setup: a. Add 100 µL of sterile CAMHB to wells in columns 2 through 12 of a 96-well plate. b. Add 200 µL of the highest concentration of the test compound (prepared in CAMHB) to the wells in column 1. c. Perform a 2-fold serial dilution by transferring 100 µL from column 1 to column 2. Mix thoroughly and transfer 100 µL from column 2 to column 3, and so on, up to column 10. Discard 100 µL from column 10. d. Column 11 will serve as the growth control (no compound). e. Column 12 will serve as the sterility control (no compound, no bacteria).

• Inoculation: Add 100 µL of the working inoculum to each well from column 1 to 11. This brings the final volume to 200 µL and the final bacterial concentration to 5 x 10⁵ CFU/mL. Do not add bacteria to column 12.

• Incubation: Cover the plate and incubate at 37°C for 16-20 hours in ambient air.[6]

• Result Interpretation: The MIC is the lowest concentration of the compound at which there is no visible turbidity (i.e., the well is clear).[5][9]

Protocol: Minimum Bactericidal Concentration (MBC) Determination

Principle: The MBC is the lowest concentration of an antimicrobial agent required to kill 99.9% of the final inoculum after incubation for a specified period.[10][11] This assay is a direct extension of the MIC test and is crucial for distinguishing between bactericidal (killing) and bacteriostatic (inhibiting) agents.[11][12] An agent is typically considered bactericidal if the MBC is no more than four times its MIC.[11]

Materials:

• Completed MIC plate from Protocol 1.1

• Tryptic Soy Agar (TSA) plates

• Sterile pipette tips or a multi-pronged inoculator

• Incubator (37°C)

Procedure:

• Subculturing: Following MIC determination, select the wells corresponding to the MIC, 2x MIC, and 4x MIC, as well as the growth control well.

• Plating: From each selected well, aspirate a 10 µL aliquot and spot-plate it onto a TSA plate.

• Incubation: Incubate the TSA plates at 37°C for 18-24 hours.

• Result Interpretation: The MBC is the lowest concentration of the compound that results in a ≥99.9% reduction in CFU/mL compared to the initial inoculum count.[10][12] This is practically determined by identifying the lowest concentration that shows no growth or only a few colonies on the agar plate.

Table 1: Hypothetical Antimicrobial Activity Data for N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid

Organism	Type	MIC (µg/mL)	MBC (µg/mL)	Interpretation (MBC/MIC Ratio)
S. aureus ATCC 29213	Gram-positive	8	16	Bactericidal (2)
E. coli ATCC 25922	Gram-negative	32	>128	Bacteriostatic (>4)
C. albicans ATCC 90028	Fungus	16	32	Fungicidal (2)

PART 2: Pharmacodynamic and Selectivity Characterization

Protocol: Time-Kill Kinetics Assay

Principle: The time-kill assay provides insight into the pharmacodynamics of an antimicrobial agent by measuring the rate of bacterial killing over time.[13][14] This helps to characterize whether the compound exhibits concentration-dependent or time-dependent killing. Bactericidal activity is typically defined as a ≥3-log₁₀ (99.9%) reduction in CFU/mL from the initial inoculum.[13][14]

Materials:

• Test Compound

• Log-phase culture of the target organism

• CAMHB (or appropriate broth)

• Sterile flasks or tubes

• Shaking incubator

• Sterile saline for dilutions

• TSA plates for colony counting

Procedure:

• Inoculum Preparation: Prepare a standardized inoculum of the test organism in CAMHB, adjusted to ~5 x 10⁵ CFU/mL.

• Assay Setup: Prepare flasks containing CAMHB with the test compound at various concentrations (e.g., 0.5x MIC, 1x MIC, 2x MIC, 4x MIC) and a growth control flask (no compound).

• Inoculation: Inoculate each flask with the prepared bacterial suspension.

• Time-Point Sampling: Incubate the flasks at 37°C with shaking. At specified time points (e.g., 0, 2, 4, 6, 8, 24 hours), withdraw an aliquot from each flask.[15][16]

• Viable Cell Counting: Perform serial dilutions of each aliquot in sterile saline and plate onto TSA plates for colony counting (CFU/mL).

• Incubation: Incubate the plates at 37°C for 24 hours.

• Data Analysis: Count the colonies and calculate the log₁₀ CFU/mL for each time point and concentration. Plot log₁₀ CFU/mL versus time for each concentration.[16]

Protocol: Mammalian Cell Cytotoxicity (MTT Assay)

Principle: To be a viable drug candidate, an antimicrobial agent should exhibit selective toxicity against microbial cells over host cells. The MTT assay is a colorimetric method for assessing cell metabolic activity, which serves as an indicator of cell viability and cytotoxicity.[17][18] NAD(P)H-dependent cellular oxidoreductase enzymes in viable cells reduce the yellow tetrazolium salt (MTT) to an insoluble purple formazan.[19][20] The amount of formazan produced is proportional to the number of living cells.[17]

Materials:

• Mammalian cell line (e.g., HEK293, HepG2)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Test Compound

• MTT solution (5 mg/mL in sterile PBS)[19]

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• Sterile 96-well flat-bottom plates

• Plate reader (absorbance at 570 nm)[20]

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a predetermined optimal density (e.g., 10,000 cells/well) and allow them to adhere for 24 hours.[17]

• Compound Treatment: Remove the medium and add fresh medium containing serial dilutions of the test compound. Include wells for untreated cells (viability control) and medium only (background control).

• Incubation: Incubate the plate for a specified duration (e.g., 24 or 48 hours) at 37°C in a 5% CO₂ atmosphere.

• MTT Addition: Remove the treatment medium and add 100 µL of fresh serum-free medium and 10 µL of the MTT stock solution to each well.[21]

• Formazan Formation: Incubate the plate for 2-4 hours at 37°C, allowing viable cells to convert MTT to formazan crystals.[21]

• Solubilization: Carefully remove the MTT-containing medium and add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.[21] Mix gently by pipetting or shaking.

• Absorbance Reading: Measure the absorbance of the solution at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the untreated control. Plot the viability percentage against the compound concentration to determine the IC₅₀ (the concentration that inhibits 50% of cell viability).

PART 3: Preliminary Mechanism of Action (MoA) Elucidation

The thiazole scaffold is known to interact with various bacterial targets.[2] Some thiazole derivatives have been reported to inhibit essential enzymes involved in bacterial cell wall synthesis, fatty acid synthesis (FabH), or DNA replication by targeting DNA gyrase.[3][22]

Caption: Potential mechanisms of action for thiazole-based antimicrobial agents.

Further investigation into the specific MoA for N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid would involve a series of specialized assays, such as in vitro enzyme inhibition assays using purified bacterial DNA gyrase or FabH, or macromolecular synthesis assays to determine if the compound preferentially inhibits DNA, RNA, protein, or cell wall synthesis.

References

• Broth microdilution - Grokipedia. (n.d.). Retrieved January 17, 2026, from [Link]

• Aryal, S. (2013, November 15). Broth Dilution Method for MIC Determination. Microbe Online. Retrieved January 17, 2026, from [Link]

• Wikipedia contributors. (n.d.). Broth microdilution. In Wikipedia. Retrieved January 17, 2026, from [Link]

• CLYTE Technologies. (2025, December 24). MTT Assay Protocol: Guide to Measuring Cell Viability & Proliferation. Retrieved January 17, 2026, from [Link]

• MI - Microbiology. (n.d.). Broth Microdilution. Retrieved January 17, 2026, from [Link]

• Springer Nature Experiments. (n.d.). Cytotoxicity MTT Assay Protocols and Methods. Retrieved January 17, 2026, from [Link]

• Microbe Investigations. (n.d.). Minimum Bactericidal Concentration (MBC) Test. Retrieved January 17, 2026, from [Link]

• Microchem Laboratory. (n.d.). Minimum Bactericidal Concentration (MBC) Test. Retrieved January 17, 2026, from [Link]

• Creative Diagnostics. (n.d.). Minimum Bactericidal Concentration (MBC) Assay. Retrieved January 17, 2026, from [Link]

• Grokipedia. (n.d.). Minimum bactericidal concentration. Retrieved January 17, 2026, from [Link]

• Open Access Pub. (n.d.). Broth Microdilution. International Journal of Anesthesia. Retrieved January 17, 2026, from [Link]

• Swathykrishna, C. S., Amrithanjali, G., Shaji, G., & Kumar, R. A. (2023). Antimicrobial Activity and Synthesis of Thiazole Derivatives: A Recent Update. Journal of Chemical Reviews, 5(3), 221-240.

• National Center for Biotechnology Information. (2013, May 1). Cell Viability Assays - Assay Guidance Manual. Retrieved January 17, 2026, from [Link]

• National Center for Biotechnology Information. (2014, January 2). Establishing the Minimal Bactericidal Concentration of an Antimicrobial Agent for Planktonic Cells (MBC-P) and Biofilm Cells (MBC-B). Retrieved January 17, 2026, from [Link]

• Clinical and Laboratory Standards Institute. (n.d.). M02 | Performance Standards for Antimicrobial Disk Susceptibility Tests. Retrieved January 17, 2026, from [Link]

• Clinical and Laboratory Standards Institute. (n.d.). M100 | Performance Standards for Antimicrobial Susceptibility Testing. Retrieved January 17, 2026, from [Link]

• National Center for Biotechnology Information. (n.d.). Antimicrobial Activities and Time-Kill Kinetics of Extracts of Selected Ghanaian Mushrooms. Retrieved January 17, 2026, from [Link]

• Emery Pharma. (n.d.). Time-Kill Kinetics Assay. Retrieved January 17, 2026, from [Link]

• National Institutes of Health, Islamabad Pakistan. (n.d.). M100: Performance Standards for Antimicrobial Susceptibility Testing, 30th Edition. Retrieved January 17, 2026, from [Link]

• Clinical and Laboratory Standards Institute. (n.d.). Antimicrobial Susceptibility Testing | Area of Focus. Retrieved January 17, 2026, from [Link]

• U.S. Food and Drug Administration. (2025, December 15). Antibacterial Susceptibility Test Interpretive Criteria. Retrieved January 17, 2026, from [Link]

• Semantic Scholar. (n.d.). Antibacterial activity evaluation and mode of action study of novel thiazole-quinolinium derivatives. Retrieved January 17, 2026, from [Link]

• Swathykrishna, C. S., et al. (2023).

• Journal of Chemical Reviews. (2023, April 7). Antimicrobial Activity and Synthesis of Thiazole Derivatives: A Recent Update. Retrieved January 17, 2026, from [Link]

• Acta Scientific. (2021, April 1). Protocol to Evaluate Antibacterial Activity MIC, FIC and Time Kill Method. Retrieved January 17, 2026, from [Link]

• Nelson Labs. (n.d.). Time-Kill Evaluations. Retrieved January 17, 2026, from [Link]

• MDPI. (n.d.). Synthesis and Antimicrobial Activity of New Heteroaryl(aryl) Thiazole Derivatives Molecular Docking Studies. Retrieved January 17, 2026, from [Link]

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Application Notes and Protocols: N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid in Enzyme Inhibition Assays

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the utilization of N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid in enzyme inhibition assays. This document delves into the theoretical underpinnings, practical applications, and detailed protocols for investigating the inhibitory potential of this compound, with a particular focus on mitochondrial dehydrogenases.

Introduction: A Tale of Two Moieties

N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid is a fascinating molecule for researchers in cellular metabolism and enzyme kinetics. Its structure is a composite of two significant components:

• A 4,5-dimethyl-thiazol-2-yl core: This heterocyclic ring system is the central feature of the widely used cell viability reagent, MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide). In the MTT assay, this thiazole-containing compound is bioreduced by mitochondrial dehydrogenases in living cells into a colored formazan product, providing a quantitative measure of metabolic activity.[1][2][3]

• A succinamic acid side chain: This portion of the molecule bears a strong structural resemblance to succinate, the natural substrate for the mitochondrial enzyme succinate dehydrogenase (Complex II) in the electron transport chain.

This unique combination of a thiazole ring and a succinate-like moiety raises a compelling hypothesis: N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid may act as a competitive inhibitor of succinate dehydrogenase and other mitochondrial dehydrogenases. This document provides the theoretical framework and practical protocols to investigate this hypothesis.

PART 1: Application in Cellular Assays - A Modulator of the MTT Assay

The most immediate application of N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid is as a potential modulator of the standard MTT cell viability assay. By competing with succinate for the active site of succinate dehydrogenase, this compound could theoretically reduce the rate of MTT reduction, leading to a decrease in the formazan signal. This approach allows for the assessment of the compound's inhibitory activity within a cellular context.

Principle of the Assay

The MTT assay is a colorimetric method for assessing cell metabolic activity.[3] In viable cells, NAD(P)H-dependent cellular oxidoreductase enzymes, including succinate dehydrogenase, reduce the yellow tetrazolium salt (MTT) to its insoluble purple formazan.[3] The amount of formazan produced is directly proportional to the number of living, metabolically active cells.[2] By introducing N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid, we can assess its impact on this metabolic process. A reduction in formazan production in the presence of the compound would suggest inhibition of the enzymes responsible for MTT reduction.

Experimental Workflow: Modified MTT Assay

Caption: Workflow for assessing the inhibitory effect of N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid on cellular metabolic activity using a modified MTT assay.

Detailed Protocol: Modified MTT Assay

Materials:

• N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid

• Cell line of interest (e.g., HeLa, A549)

• Complete cell culture medium

• Phosphate-buffered saline (PBS)

• MTT solution (5 mg/mL in PBS, sterile filtered)

• Solubilization solution (e.g., Dimethyl sulfoxide (DMSO) or 10% SDS in 0.01 M HCl)

• 96-well cell culture plates

• Multichannel pipette

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a humidified 5% CO₂ atmosphere to allow for cell attachment.

• Compound Preparation: Prepare a stock solution of N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid in an appropriate solvent (e.g., DMSO or PBS). Perform serial dilutions in a complete culture medium to achieve the desired final concentrations.

• Treatment: Carefully remove the medium from the wells and replace it with 100 µL of the medium containing the various concentrations of the test compound. Include vehicle-only controls (e.g., medium with the same concentration of DMSO used for the highest compound concentration) and untreated controls.

• Incubation: Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).

• MTT Addition: After the incubation period, add 10 µL of the 5 mg/mL MTT solution to each well.

• Formazan Formation: Incubate the plate for an additional 2-4 hours at 37°C. During this time, viable cells will reduce the MTT to purple formazan crystals.

• Solubilization: Carefully remove the medium containing MTT. Add 100 µL of the solubilization solution to each well to dissolve the formazan crystals. Gently pipette up and down to ensure complete solubilization.

• Absorbance Measurement: Read the absorbance of the wells at a wavelength of approximately 570 nm using a microplate reader.

Data Analysis and Interpretation

The percentage of cell viability can be calculated using the following formula:

% Viability = (Absorbance of treated cells / Absorbance of control cells) x 100

Plot the % Viability against the logarithm of the compound concentration to generate a dose-response curve. From this curve, the IC₅₀ value (the concentration of the compound that inhibits 50% of the metabolic activity) can be determined.

Concentration (µM)	Absorbance (570 nm)	% Viability
0 (Control)	1.25	100
1	1.18	94.4
10	0.95	76.0
50	0.63	50.4
100	0.35	28.0
500	0.15	12.0

Table 1: Example data for determining the IC₅₀ of N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid in a modified MTT assay.

PART 2: Direct Enzyme Inhibition Assay - Succinate Dehydrogenase Kinetics

To confirm that N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid directly inhibits succinate dehydrogenase and to determine the mechanism of inhibition, an in vitro enzyme assay using a purified enzyme or a mitochondrial fraction is necessary.

Principle of the Assay

This assay measures the activity of succinate dehydrogenase by monitoring the reduction of an artificial electron acceptor, such as 2,6-dichlorophenolindophenol (DCPIP). In the presence of succinate, the enzyme transfers electrons to DCPIP, causing it to change from blue to colorless. The rate of this color change is proportional to the enzyme's activity. By including N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid in the reaction, its inhibitory effect can be quantified.

Mechanism of Competitive Inhibition

Caption: Diagram illustrating competitive inhibition, where both the substrate and the inhibitor vie for the same active site on the enzyme.

Detailed Protocol: In Vitro Succinate Dehydrogenase Inhibition Assay

Materials:

• N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid

• Purified succinate dehydrogenase or isolated mitochondrial fraction

• Potassium phosphate buffer (e.g., 0.1 M, pH 7.4)

• Succinate solution (stock solution, e.g., 1 M)

• DCPIP solution (stock solution, e.g., 1 mM)

• Potassium cyanide (KCN) solution (to inhibit downstream electron transport)

• 96-well plate or cuvettes

• Spectrophotometer or microplate reader capable of reading absorbance at 600 nm

Procedure:

• Reaction Mixture Preparation: In each well of a 96-well plate, prepare a reaction mixture containing the potassium phosphate buffer, KCN, and DCPIP solution.

• Inhibitor Addition: Add varying concentrations of N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid to the respective wells. Include a control with no inhibitor.

• Enzyme Addition: Add the purified succinate dehydrogenase or mitochondrial fraction to each well and incubate for a short period (e.g., 5 minutes) at room temperature to allow the inhibitor to bind to the enzyme.

• Reaction Initiation: Initiate the reaction by adding varying concentrations of the substrate, succinate, to the wells.

• Kinetic Measurement: Immediately begin measuring the decrease in absorbance at 600 nm over time (e.g., every 30 seconds for 5-10 minutes). The rate of the reaction is the change in absorbance per unit of time.

Data Analysis and Presentation

• Michaelis-Menten Plot: Plot the initial reaction velocity (V₀) against the substrate concentration ([S]) for each inhibitor concentration. In the case of competitive inhibition, the maximum velocity (Vmax) will remain the same, but the apparent Michaelis constant (Km) will increase with increasing inhibitor concentration.

• Lineweaver-Burk Plot: For a more accurate determination of the inhibition mechanism, create a double reciprocal plot (1/V₀ vs. 1/[S]). For competitive inhibition, the lines will intersect at the y-axis (1/Vmax).

• Determination of Ki: The inhibition constant (Ki) can be calculated from the slopes of the Lineweaver-Burk plot.

[Succinate] (mM)	V₀ (No Inhibitor)	V₀ (with Inhibitor)
1	0.050	0.033
2	0.083	0.059
5	0.143	0.111
10	0.200	0.167
20	0.286	0.250

Table 2: Example kinetic data for succinate dehydrogenase in the presence and absence of a competitive inhibitor.

Conclusion

N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid presents a valuable tool for probing the function of mitochondrial dehydrogenases. Its structural similarity to both the MTT reagent and the substrate succinate allows for its use in both cellular and in vitro enzyme inhibition assays. The protocols outlined in these application notes provide a robust framework for characterizing the inhibitory potential of this compound and elucidating its mechanism of action. Such studies can contribute to a deeper understanding of cellular metabolism and may have implications for drug discovery efforts targeting mitochondrial function.

References

• An Overview of Thiazole Derivatives and its Biological Activities. (2023). Journal of Drug Delivery and Therapeutics, 13(9), 133-142. Retrieved from [Link]

• Springer Nature Experiments. (n.d.). Cytotoxicity MTT Assay Protocols and Methods. Retrieved from [Link]

• Creative Diagnostics. (n.d.). The MTT Assay: A Valuable Tool for Measuring Cell Viability. Retrieved from [Link]

• Yasreb, R., et al. (2021). The MTT Assay: Utility, Limitations, Pitfalls, and Interpretation in Bulk and Single-Cell Analysis. International Journal of Molecular Sciences, 22(23), 12840. Retrieved from [Link]

• Wikipedia. (n.d.). MTT assay. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 782759, N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid. Retrieved from [Link]

• Zhang, L., et al. (2020). Succinic acid inhibits the activity of cytochrome P450 (CYP450) enzymes. Pharmaceutical Biology, 58(1), 1150-1155. Retrieved from [Link]

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Application Notes and Protocols for N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid: Solution Preparation and Stability Assessment

Abstract

This comprehensive guide provides detailed protocols for the preparation of solutions of N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid (CAS 304459-57-2) and for the rigorous assessment of their stability.[1][2][3] Intended for researchers, scientists, and professionals in drug development, these application notes offer a framework for ensuring the accurate and reliable use of this compound in experimental settings. The protocols described herein are designed to be self-validating, emphasizing scientific integrity and causality behind experimental choices. This document outlines methodologies for solubility determination, the development of a stability-indicating High-Performance Liquid Chromatography (HPLC) method, and the execution of forced degradation studies to elucidate potential degradation pathways.

Introduction: Understanding N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid

N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid is a chemical entity featuring a substituted thiazole ring linked to succinamic acid.[3] The thiazole moiety is a common scaffold in many biologically active compounds, recognized for its diverse pharmacological activities.[4][5] The succinamic acid portion of the molecule introduces both amide and carboxylic acid functional groups, which are expected to influence its physicochemical properties such as solubility and stability.[6]

A thorough understanding of the solubility and stability of N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid in various solvent systems is paramount for its application in research and development. Inaccurate solution concentrations due to poor solubility or degradation can lead to unreliable experimental results. These application notes provide a systematic approach to characterizing these critical parameters.

Table 1: Physicochemical Properties of N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid

Property	Value	Source
CAS Number	304459-57-2	[1][2]
Molecular Formula	C₉H₁₂N₂O₃S	[1][3]
Molecular Weight	228.27 g/mol	[3]
IUPAC Name	4-[(4,5-dimethyl-1,3-thiazol-2-yl)amino]-4-oxobutanoic acid	[3]

Protocol for Solubility Determination

The solubility of a compound is a critical parameter that dictates its handling and application. This protocol employs the isothermal equilibrium method to determine the solubility of N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid in a range of common laboratory solvents.[7]

Materials and Equipment

• N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid

• Selected solvents (e.g., Water, Phosphate Buffered Saline (PBS) pH 7.4, Ethanol, Methanol, Dimethyl Sulfoxide (DMSO), Acetonitrile)

• Scintillation vials with screw caps

• Analytical balance

• Vortex mixer

• Thermostatically controlled incubator/shaker

• High-Performance Liquid Chromatography (HPLC) system with UV detector

• Syringe filters (0.22 µm)

• Volumetric flasks and pipettes

Experimental Procedure

• Preparation of Saturated Solutions:

  • Add an excess amount of N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid to individual vials containing a known volume (e.g., 1 mL) of each selected solvent. A visible excess of solid material should remain.

  • Securely cap the vials and place them in a thermostatically controlled shaker set at a constant temperature (e.g., 25 °C).

  • Agitate the vials for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached.

• Sample Collection and Preparation:

  • After the equilibration period, cease agitation and allow the excess solid to settle.

  • Carefully withdraw a known volume of the supernatant using a syringe.

  • Immediately filter the supernatant through a 0.22 µm syringe filter into a clean vial to remove any undissolved particles.[7]

  • Accurately dilute the filtered supernatant with a suitable solvent to a concentration within the linear range of the analytical method.

• Quantitative Analysis:

  • Analyze the diluted samples using a validated HPLC method (see Section 3) to determine the concentration of the dissolved compound.

  • Prepare a calibration curve using standard solutions of N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid of known concentrations to quantify the samples.[7]

Data Presentation

The solubility should be reported in mg/mL or µg/mL.

Table 2: Example Solubility Data Table

Solvent	Temperature (°C)	Solubility (mg/mL)
Water	25	To be determined
PBS (pH 7.4)	25	To be determined
Ethanol	25	To be determined
Methanol	25	To be determined
DMSO	25	To be determined
Acetonitrile	25	To be determined

Stability Assessment Protocol

This section details a comprehensive protocol for evaluating the stability of N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid in solution under various stress conditions. A stability-indicating HPLC method is developed and utilized for this purpose.

Development of a Stability-Indicating HPLC Method

A robust stability-indicating analytical method is one that can accurately quantify the active pharmaceutical ingredient (API) without interference from any degradation products, impurities, or excipients.

Workflow for HPLC Method Development

Caption: HPLC method development workflow.

3.1.1. Recommended HPLC Parameters

Based on the structures of related thiazole and succinamic acid derivatives, a reverse-phase HPLC method with UV detection is recommended.[8][9][10]

Table 3: Suggested HPLC Parameters

Parameter	Recommended Condition	Rationale
Column	C18, 4.6 x 150 mm, 5 µm	Provides good retention and separation for moderately polar compounds.
Mobile Phase A	0.1% Formic Acid in Water	Provides acidic pH to ensure consistent ionization of the carboxylic acid group.
Mobile Phase B	Acetonitrile	Common organic modifier for reverse-phase chromatography.
Gradient Elution	e.g., 5% B to 95% B over 20 minutes	To ensure elution of the parent compound and any potential degradation products with varying polarities.
Flow Rate	1.0 mL/min	Standard flow rate for a 4.6 mm ID column.
Injection Volume	10 µL	A typical injection volume.
Column Temperature	30 °C	To ensure reproducible retention times.
UV Detection	To be determined by UV scan (e.g., 254 nm or λmax)	To achieve maximum sensitivity for the analyte.

Forced Degradation Studies

Forced degradation studies are essential for identifying potential degradation products and establishing the degradation pathways of a drug substance.[11][12][13] These studies also help in demonstrating the specificity of the stability-indicating HPLC method.

3.2.1. Preparation of Stock Solution

Prepare a stock solution of N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid in a suitable solvent (e.g., methanol or acetonitrile) at a concentration of approximately 1 mg/mL.

3.2.2. Stress Conditions

The following are typical stress conditions to be applied:[12][13]

• Acid Hydrolysis: Mix the stock solution with 0.1 N HCl and incubate at 60 °C for a specified time (e.g., 2, 4, 8, 24 hours).

• Base Hydrolysis: Mix the stock solution with 0.1 N NaOH and incubate at 60 °C for a specified time.

• Oxidative Degradation: Treat the stock solution with 3% H₂O₂ at room temperature for a specified time.

• Thermal Degradation: Expose the solid compound and a solution of the compound to dry heat (e.g., 80 °C) for a specified time.

• Photolytic Degradation: Expose a solution of the compound to UV light (e.g., 254 nm) and fluorescent light for a specified duration.

Workflow for Forced Degradation Study

Caption: Forced degradation study workflow.

Sample Analysis and Data Interpretation

• At each time point, withdraw an aliquot of the stressed sample, neutralize if necessary, and dilute to a suitable concentration for HPLC analysis.

• Analyze the samples using the developed stability-indicating HPLC method.

• Monitor for the appearance of new peaks (degradation products) and a decrease in the peak area of the parent compound.

• Assess peak purity of the parent compound peak using a photodiode array (PDA) detector to ensure it is free from co-eluting degradants.

• Calculate the percentage of degradation and perform a mass balance analysis to account for all the material.

Long-Term and Accelerated Stability Studies

Once the solution preparation and analytical methods are established, formal stability studies can be conducted according to ICH guidelines.

Protocol Outline

• Prepare solutions of N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid in the desired vehicle at the intended concentration.

• Store the solutions under long-term (e.g., 5 °C ± 3 °C) and accelerated (e.g., 25 °C ± 2 °C / 60% RH ± 5% RH) conditions.

• At specified time points (e.g., 0, 1, 3, 6, 12 months), withdraw samples and analyze them using the validated stability-indicating HPLC method.

• Monitor for changes in concentration, appearance of degradation products, and changes in pH or color.

Conclusion

The protocols detailed in these application notes provide a robust framework for the preparation and stability assessment of N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid solutions. Adherence to these methodologies will ensure the generation of reliable and reproducible data, which is fundamental for the successful application of this compound in research and drug development. The principles of solubility determination and forced degradation studies are broadly applicable to the characterization of other novel chemical entities.

References

• BenchChem. (2025). Determining the Solubility of Novel Compounds: A Technical Guide for 2-Methoxy-4,4-dimethylpentan-1-ol.
• ResearchGate. (n.d.). Development and Validation of a New HPLC Method for Quantification of a Novel Antifungal Drug Based on 1,3,4-Thiadiazole and its Impurities.
• Echemi. (n.d.). n-(4,5-dimethyl-thiazol-2-yl)-succinamic acid.
• Sinfoo Biotech. (n.d.). n-(4,5-dimethylthiazol-2-yl)succinamic acid,(CAS# 304459-57-2).
• Venkatesh, D. N., & Kumar, S. D. S. (2022). Forced Degradation – A Review. Biomedical Journal of Scientific & Technical Research, 47(3).
• Soares, L. A., et al. (2025). Novel Indole–Thiazole Derivative Containing a p-Nitro Substituent (CS03)

• PubChem. (n.d.). N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid. Retrieved from [Link]

• MedCrave. (2016). Forced Degradation Studies.
• International Journal of Chemical Studies. (2018). Development and validation of HPLC technique with a 100% water mobile phase for analysing thiabendazole and its metabolite, 5.
• ICCVAM. (2003). ICCVAM Recommended Protocol: Test Chemical Solubility for Neutral Red Uptake Assay.
• Kamkhede, D. B., & Solanki, P. R. (2016). Estimation And Forced Degradation Study Of Thiazole Derivative By HPLC Technique.
• Google Patents. (n.d.). Method for determining solubility of a chemical compound.
• CymitQuimica. (n.d.). CAS 638-32-4: Succinamic acid.
• Pharmaceutical Forced Degradation Studies with Regulatory Consider
• Saal, C., & Petereit, A. C. (2011). What is the Solubility of My Compound? Assessing Solubility for Pharmaceutical Research and Development Compounds. American Pharmaceutical Review.
• ResearchGate. (2022).
• Slideshare. (n.d.).

• Wikipedia. (n.d.). Succinic acid. Retrieved from [Link]

• BioPharm International. (n.d.).
• Science.gov. (n.d.).
• Pharmaguideline. (n.d.). Synthesis, Reactions and Medicinal Uses of Thiazole.

• Wikipedia. (n.d.). Thiazole. Retrieved from [Link]

• ResearchGate. (n.d.).
• Sigma-Aldrich. (n.d.). N-(4,5-DIMETHYL-THIAZOL-2-YL)-SUCCINAMIC ACID AldrichCPR.
• ResearchGate. (n.d.). Solubility data for succinic acid, obtained in the present work.
• ResearchGate. (n.d.). Variation in solubility of succinic acid (S, g/{100 g solution})
• PubMed. (2022). Quantification of succinic acid levels, linked to succinate dehydrogenase (SDH)
• ResearchGate. (n.d.).
• HELIX Chromatography. (n.d.). HPLC Methods for analysis of Succinic acid.
• XiXisys.com. (n.d.). N-(4,5-DIMETHYL-THIAZOL-2-YL)-SUCCINAMIC ACID (CAS No. 304459-57-2) SDS.
• National Institutes of Health. (n.d.).
• Blog. (2025). How to choose the appropriate analytical method for succinic acid detection?.
• National Institutes of Health. (2021).
• MDPI. (2024).
• Acta Scientific. (2020).

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• 5. Novel Thiazole Derivatives Containing Imidazole and Furan Scaffold: Design, Synthesis, Molecular Docking, Antibacterial, and Antioxidant Evaluation [mdpi.com]
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Application Notes and Protocols for the Quantification of N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid

Introduction: The Analytical Imperative for N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid

N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid, a molecule with the chemical formula C9H12N2O3S and a molecular weight of approximately 228.27 g/mol , represents a class of compounds that are of significant interest in pharmaceutical and chemical research.[1] Its structure, featuring a thiazole ring linked to a succinamic acid moiety, suggests potential applications where precise quantification is paramount for understanding its pharmacokinetic profile, stability, and overall efficacy in various experimental systems.

This document provides a comprehensive guide to the analytical methodologies for the accurate quantification of N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid. It is intended for researchers, scientists, and drug development professionals who require robust and reliable analytical protocols. The methodologies detailed herein are grounded in established principles of analytical chemistry and are designed to be self-validating, ensuring a high degree of scientific integrity.

Physicochemical Properties of N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid

A thorough understanding of the physicochemical properties of the analyte is the foundation for developing a robust analytical method.

Property	Value	Source
Molecular Formula	C9H12N2O3S	PubChem[1]
Molecular Weight	228.27 g/mol	PubChem[1]
XLogP3	0.7	PubChem[1]
IUPAC Name	4-[(4,5-dimethyl-1,3-thiazol-2-yl)amino]-4-oxobutanoic acid	PubChem[1]

The presence of both a carboxylic acid group and a thiazole ring suggests that the compound will have a moderate polarity, making it amenable to reversed-phase liquid chromatography. The thiazole moiety also provides a chromophore suitable for UV detection.

Method 1: High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

High-Performance Liquid Chromatography (HPLC) is a widely utilized technique for the separation and quantification of compounds in various matrices due to its high sensitivity and resolving power.[2][3] For N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid, a reversed-phase HPLC method with UV detection is a logical and cost-effective first approach.

Causality Behind Experimental Choices

• Reversed-Phase Chromatography: The molecule's moderate polarity, as indicated by its XLogP3 value, makes it an ideal candidate for separation on a nonpolar stationary phase (like C18) with a polar mobile phase.

• UV Detection: The presence of the thiazole ring, a heterocyclic aromatic system, is expected to exhibit significant absorbance in the UV region, allowing for sensitive detection. The exact wavelength for maximum absorbance (λmax) should be determined experimentally using a UV-Vis spectrophotometer.

• Mobile Phase Selection: A mixture of a polar organic solvent (like acetonitrile or methanol) and an aqueous buffer is chosen to elute the analyte from the column. The buffer (e.g., phosphate or acetate) is used to control the pH and ensure the reproducibility of the retention time, especially given the presence of the carboxylic acid group.

Experimental Workflow for HPLC-UV Analysis

Caption: Workflow for HPLC-UV quantification.

Detailed Protocol for HPLC-UV Quantification

1. Materials and Reagents:

• N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid reference standard

• HPLC-grade acetonitrile (ACN)

• HPLC-grade water

• Potassium phosphate monobasic

• Orthophosphoric acid

• 0.45 µm syringe filters

2. Instrumentation:

• HPLC system with a quaternary or binary pump

• Autosampler

• Column oven

• UV-Vis detector

• Reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm particle size)

3. Preparation of Mobile Phase and Standards:

• Mobile Phase A: 20 mM potassium phosphate buffer. Dissolve 2.72 g of potassium phosphate monobasic in 1 L of HPLC-grade water. Adjust pH to 3.0 with orthophosphoric acid.

• Mobile Phase B: Acetonitrile (ACN)

• Stock Standard Solution (1 mg/mL): Accurately weigh 10 mg of N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid and dissolve in 10 mL of a 50:50 mixture of Mobile Phase A and B.

• Working Standard Solutions: Prepare a series of working standards by serial dilution of the stock solution to cover the expected concentration range of the samples (e.g., 1, 5, 10, 25, 50, 100 µg/mL).

4. Chromatographic Conditions:

Parameter	Condition
Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase	Gradient elution with Mobile Phase A (buffer) and B (ACN)
Gradient Program	0-2 min: 95% A, 5% B2-15 min: Linear gradient to 40% A, 60% B15-17 min: Hold at 40% A, 60% B17-18 min: Return to 95% A, 5% B18-25 min: Re-equilibration
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	10 µL
Detection Wavelength	To be determined by λmax scan (likely around 254 nm)

5. Data Analysis:

• Inject the working standards to generate a calibration curve by plotting the peak area against the concentration.

• Inject the unknown samples.

• Determine the concentration of N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid in the samples by interpolating their peak areas from the calibration curve.

6. System Suitability:

• Perform at least five replicate injections of a mid-range standard.

• The relative standard deviation (RSD) of the peak area and retention time should be less than 2%.

• The theoretical plates for the analyte peak should be greater than 2000.

• The tailing factor should be between 0.8 and 1.5.

Method 2: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

For higher sensitivity and selectivity, especially in complex biological matrices, Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is the method of choice.[4][5] This technique combines the separation power of HPLC with the mass analysis capabilities of a tandem mass spectrometer.

Causality Behind Experimental Choices

• Electrospray Ionization (ESI): ESI is a soft ionization technique suitable for polar molecules like N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid, as it is less likely to cause in-source fragmentation.

• Multiple Reaction Monitoring (MRM): MRM provides exceptional selectivity and sensitivity by monitoring a specific precursor-to-product ion transition. This is crucial for distinguishing the analyte from co-eluting matrix components.

• Internal Standard: The use of a stable isotope-labeled internal standard is highly recommended to correct for matrix effects and variations in instrument response. If a labeled standard is unavailable, a structurally similar compound can be used.

Experimental Workflow for LC-MS/MS Analysis

Caption: Workflow for LC-MS/MS quantification.

Detailed Protocol for LC-MS/MS Quantification

1. Materials and Reagents:

• All reagents from the HPLC-UV method.

• LC-MS grade solvents (acetonitrile, methanol, water).

• LC-MS grade formic acid.

• Internal Standard (IS): Stable isotope-labeled N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid or a structurally similar compound.

2. Instrumentation:

• UPLC or HPLC system.

• Tandem mass spectrometer with an ESI source.

3. Sample Preparation (for plasma samples):

• To 100 µL of plasma, add 10 µL of the internal standard solution.

• Add 300 µL of ice-cold acetonitrile to precipitate proteins.

• Vortex for 1 minute and centrifuge at 14,000 rpm for 10 minutes at 4°C.[6]

• Transfer the supernatant to a new tube and evaporate to dryness under a stream of nitrogen.

• Reconstitute the residue in 100 µL of the initial mobile phase.

4. LC-MS/MS Conditions:

Parameter	Condition
LC Conditions
Column	C18, 2.1 x 50 mm, 1.8 µm
Mobile Phase A	0.1% Formic acid in water
Mobile Phase B	0.1% Formic acid in acetonitrile
Gradient Program	0-0.5 min: 98% A, 2% B0.5-3.0 min: Linear gradient to 5% A, 95% B3.0-4.0 min: Hold at 5% A, 95% B4.0-4.1 min: Return to 98% A, 2% B4.1-5.0 min: Re-equilibration
Flow Rate	0.4 mL/min
Column Temperature	40 °C
Injection Volume	5 µL
MS/MS Conditions
Ionization Mode	ESI Positive
Precursor Ion (Q1)	[M+H]+ = 229.1 m/z
Product Ions (Q3)	To be determined by infusion and fragmentation of the standard. Likely fragments would result from the loss of water, cleavage of the amide bond, or fragmentation of the succinic acid moiety.
Collision Energy	To be optimized for each transition.
Dwell Time	100 ms

5. Data Analysis:

• Generate a calibration curve by plotting the peak area ratio of the analyte to the internal standard against the concentration.

• Quantify the analyte in samples using this calibration curve.

Method Validation

To ensure the trustworthiness of the developed methods, a thorough validation should be performed according to international guidelines (e.g., ICH Q2(R1)).

Validation Parameters

Parameter	Description	Acceptance Criteria
Specificity	The ability to assess the analyte unequivocally in the presence of other components.	No interfering peaks at the retention time of the analyte in blank samples.
Linearity	The ability to obtain test results that are directly proportional to the concentration of the analyte.	Correlation coefficient (r²) ≥ 0.995.
Range	The interval between the upper and lower concentrations of the analyte that have been demonstrated to be determined with suitable precision, accuracy, and linearity.	To be defined based on the intended application.
Accuracy	The closeness of the test results obtained by the method to the true value.	Recovery of 80-120% for spiked samples at three concentration levels.
Precision	The degree of scatter between a series of measurements obtained from multiple samplings of the same homogeneous sample.	RSD ≤ 15% for intra- and inter-day precision.
Limit of Detection (LOD)	The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.	Signal-to-noise ratio of 3:1.
Limit of Quantification (LOQ)	The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.	Signal-to-noise ratio of 10:1.
Robustness	A measure of its capacity to remain unaffected by small, but deliberate variations in method parameters.	No significant change in results with minor variations in mobile phase composition, pH, column temperature, etc.

Conclusion

The analytical methods detailed in these application notes provide a robust framework for the quantification of N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid. The choice between HPLC-UV and LC-MS/MS will depend on the required sensitivity, selectivity, and the complexity of the sample matrix. Proper method validation is essential to ensure the generation of reliable and reproducible data, which is a cornerstone of scientific integrity in research and drug development.

References

• PubChem. (n.d.). N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid. National Center for Biotechnology Information. Retrieved from [Link]

• Wang, Z., Hu, S., Wu, X., He, Z., Ke, C., & Hu, M. (2023). A highly sensitive LC-MS/MS method for determination and quantification of a recently identified N-nitrosamine impurity in the sitagliptin phosphate monohydrate active pharmaceutical ingredient. Analytical Methods, 15(1), 57-62. [Link]

• Al Kadhi, O., Melchini, A., Mithen, R., & Saha, S. (2017). Development of a LC-MS/MS Method for the Simultaneous Detection of Tricarboxylic Acid Cycle Intermediates in a Range of Biological Matrices. Journal of Analytical Methods in Chemistry, 2017, 8407017. [Link]

• Natific. (2025, June 5). How to choose the appropriate analytical method for succinic acid detection? - Blog. Retrieved from [Link]

• DeJongh, D. C., Faus, G., Nayar, M. S., Boileau, G., & Brakier-Gingras, L. (1976). The use of N-succinyl derivatives in the study of amino acids and peptides by mass spectrometry. Biomedical Mass Spectrometry, 3(4), 191–195. [Link]

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Application Note &amp; Protocol: Covalent Conjugation of N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid to Amine-Functionalized Nanoparticles

Introduction

The functionalization of nanoparticles with bioactive small molecules is a cornerstone of modern nanotechnology, enabling advancements in targeted drug delivery, advanced diagnostics, and biosensing.[1][2] This application note provides a comprehensive, field-tested protocol for the covalent conjugation of N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid (DMTSA) to nanoparticles possessing primary amine surface groups. DMTSA, a derivative of the thiazole class of compounds, presents a terminal carboxylic acid that serves as an ideal anchor point for stable amide bond formation.[3][4][5]

This guide is designed for researchers, scientists, and drug development professionals. It moves beyond a simple recitation of steps to explain the underlying chemical principles, ensuring that users can not only replicate the procedure but also adapt it to their specific nanoparticle systems and research goals. We will detail the use of the zero-length crosslinkers 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) and N-hydroxysulfosuccinimide (sulfo-NHS) for robust and efficient conjugation.[6][7][8] Furthermore, we provide a self-validating framework through integrated characterization steps, allowing for confirmation of successful conjugation at each stage of the process.

Principle of the Method: Two-Step Carbodiimide Chemistry

The conjugation is achieved via a two-step carbodiimide-mediated coupling reaction. This method is preferred as it minimizes undesirable nanoparticle aggregation and self-conjugation of the target molecule.[9][10]

• Activation Step: EDC first reacts with the terminal carboxyl group (-COOH) on the DMTSA molecule. This reaction forms a highly reactive but unstable O-acylisourea intermediate.[6][7] The reaction is performed at a slightly acidic pH (4.5-6.0) to maximize the efficiency of carboxyl activation.[11][12]

• Stabilization Step: To prevent the hydrolysis of the unstable intermediate in the aqueous buffer, N-hydroxysulfosuccinimide (or its water-soluble version, sulfo-NHS) is added.[6][9] Sulfo-NHS rapidly reacts with the O-acylisourea intermediate to form a more stable, semi-stable sulfo-NHS ester. This amine-reactive ester has a significantly longer half-life, allowing for a more controlled and efficient reaction with the nanoparticles in the subsequent step.[7]

• Conjugation Step: The sulfo-NHS-activated DMTSA is then introduced to the amine-functionalized nanoparticles (-NH₂). The primary amines on the nanoparticle surface perform a nucleophilic attack on the sulfo-NHS ester, displacing the sulfo-NHS group and forming a stable, covalent amide bond (-CONH-). This final step is most efficient at a physiological to slightly basic pH (7.2-8.5).[11][12]

Figure 1: Chemical workflow for the two-step EDC/Sulfo-NHS conjugation of DMTSA to amine-functionalized nanoparticles.

Materials and Equipment

Reagents

• N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid (DMTSA)

• Amine-functionalized nanoparticles (e.g., silica, gold, or polymeric nanoparticles)

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide Hydrochloride (EDC, high purity)

• N-hydroxysulfosuccinimide (Sulfo-NHS)

• Activation Buffer: 0.1 M MES (2-(N-morpholino)ethanesulfonic acid), 0.5 M NaCl, pH 6.0

• Coupling Buffer: Phosphate-Buffered Saline (PBS), pH 7.4

• Quenching Buffer: 1 M Tris-HCl, pH 8.5 or 1 M Ethanolamine, pH 8.5

• Washing Buffer: PBS with 0.05% Tween-20

• High-purity deionized (DI) water (18.2 MΩ·cm)

• Anhydrous Dimethyl Sulfoxide (DMSO, if DMTSA solubility is low in aqueous buffer)

Equipment

• pH meter

• Analytical balance

• Vortex mixer

• Tube rotator or orbital shaker

• Benchtop centrifuge or magnetic separation rack (depending on nanoparticle type)

• Dynamic Light Scattering (DLS) and Zeta Potential Analyzer

• UV-Vis Spectrophotometer

• Fourier-Transform Infrared (FTIR) Spectrometer with ATR accessory

• Sonicator (bath or probe type)

• Pipettes and general laboratory consumables

Experimental Protocol

This protocol is a robust starting point. Optimization of reagent concentrations and reaction times may be necessary depending on the specific characteristics of the nanoparticles and the desired surface density of DMTSA.[9]

Part 1: Preparation of Reagents and Nanoparticles

• Prepare Buffers: Prepare all required buffers (Activation, Coupling, Quenching, Washing) using high-purity DI water and adjust the pH accurately. Filter sterilize if necessary for biological applications.

• Prepare DMTSA Stock Solution: Dissolve DMTSA in Activation Buffer to a final concentration of 1-10 mg/mL. If solubility is an issue, a small amount of DMSO can be used to first dissolve the compound before diluting with the buffer.

  • Scientist's Note: The carboxylic acid group is more reactive in its protonated state. The acidic pH of the MES buffer ensures this, maximizing the efficiency of the EDC activation step.

• Prepare Nanoparticle Suspension: a. Disperse the amine-functionalized nanoparticles in the Activation Buffer to a known concentration (e.g., 1-5 mg/mL). b. Sonicate the suspension briefly (1-2 minutes) to ensure a homogenous, non-agglomerated dispersion. c. Perform an initial characterization of the bare nanoparticles (see Characterization section).

Part 2: Activation of DMTSA

• Prepare Fresh EDC/Sulfo-NHS Solution: Immediately before use, weigh out EDC and Sulfo-NHS. Dissolve them in cold Activation Buffer. A common starting point is a 2-5 fold molar excess of EDC and a 5-10 fold molar excess of Sulfo-NHS relative to the amount of DMTSA to be activated.

  • Scientist's Note: EDC is highly susceptible to hydrolysis.[9] Using cold buffer and preparing the solution immediately before addition to the reaction is critical for maintaining its activity.

• Activation Reaction: a. To your DMTSA solution from Part 1, add the freshly prepared EDC/Sulfo-NHS solution. b. Mix gently and incubate for 15-30 minutes at room temperature on a rotator. This creates the stable Sulfo-NHS ester of DMTSA.

Part 3: Conjugation to Nanoparticles

• Adjust pH for Coupling: Add the activated DMTSA-Sulfo-NHS ester solution from Part 2 directly to the nanoparticle suspension from Part 1. Immediately adjust the pH of the mixture to 7.2-7.5 by adding a small volume of Coupling Buffer (PBS).

  • Scientist's Note: The nucleophilic attack by the primary amine on the nanoparticle surface is most efficient at a pH above 7.[11] This pH deprotonates the primary amines, increasing their nucleophilicity without significantly hydrolyzing the NHS-ester.

• Conjugation Reaction: Incubate the reaction mixture for 2-4 hours at room temperature, or overnight at 4°C, with gentle end-over-end mixing.

Part 4: Quenching and Purification

• Quench Unreacted Sites: Add the Quenching Buffer (e.g., Tris-HCl) to the reaction mixture to a final concentration of 50-100 mM. Incubate for 30 minutes.

  • Scientist's Note: Quenching is a critical step. The small, amine-containing molecules in the quenching buffer will react with any remaining activated Sulfo-NHS esters on the DMTSA or any unreacted sites on the nanoparticle surface, preventing aggregation and non-specific binding in downstream applications.

• Purify the Conjugates: a. Pellet the nanoparticles by centrifugation (the required speed and time will depend on nanoparticle size and density) or by using a magnetic rack for magnetic nanoparticles. b. Carefully remove the supernatant containing unreacted DMTSA, EDC/Sulfo-NHS byproducts, and quenching agent. c. Resuspend the nanoparticle pellet in Washing Buffer. Sonicate briefly if necessary to fully redisperse. d. Repeat the washing steps (a-c) at least three times to ensure complete removal of all reactants.

• Final Resuspension: After the final wash, resuspend the purified DMTSA-nanoparticle conjugates in a suitable storage buffer (e.g., PBS) at the desired final concentration.

Workflow Visualization

Sources

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. mdpi.com [mdpi.com]
• 3. N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid | C9H12N2O3S | CID 782759 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. echemi.com [echemi.com]
• 5. N-(4,5-DIMETHYL-THIAZOL-2-YL)-SUCCINAMIC ACID AldrichCPR | Sigma-Aldrich [sigmaaldrich.com]
• 6. Carbodiimide Crosslinker Chemistry: EDC and DCC - Creative Proteomics [creative-proteomics.com]
• 7. Carbodiimide Crosslinker Chemistry | Thermo Fisher Scientific - HK [thermofisher.com]
• 8. researchgate.net [researchgate.net]
• 9. General Protocol for Coupling Biomolecules to Carboxylate Particles using EDC/Sulfo-NHS [echobiosystems.com]
• 10. researchgate.net [researchgate.net]
• 11. documents.thermofisher.com [documents.thermofisher.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]

Technical Notes & Optimization

"N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid" solubility issues and solutions

Introduction

Welcome to the technical support guide for N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid (DTSA). This document provides in-depth troubleshooting for common solubility challenges encountered when working with this compound. As a molecule possessing both acidic (carboxylic acid) and weakly basic (thiazole ring) functional groups, its behavior in solution can be complex and highly dependent on experimental conditions. This guide is designed for researchers, scientists, and drug development professionals to navigate these challenges effectively.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My DTSA powder is not dissolving in my aqueous buffer (e.g., PBS, pH 7.4). What is the primary issue?

Answer: The primary issue is likely the inherent low aqueous solubility of the compound at neutral pH. N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid is an amphoteric molecule with a carboxylic acid group (acidic) and a thiazole ring (weakly basic). At a neutral pH of 7.4, the carboxylic acid group will be mostly deprotonated (negatively charged), but the thiazole ring will be largely unprotonated (neutral). The presence of the dimethyl-thiazole group makes the molecule relatively nonpolar, and without full ionization, it struggles to form favorable interactions with water, leading to poor solubility.

To achieve dissolution, you must modulate the pH to fully ionize the molecule, significantly increasing its polarity and interaction with aqueous solvents.

Q2: How can I systematically determine the optimal pH for dissolving my DTSA?

Answer: You can perform a pH-solubility profile. This involves attempting to dissolve small, precise amounts of DTSA in a series of buffers across a wide pH range (e.g., from pH 2 to pH 10).

Experimental Protocol: pH-Solubility Profile

• Preparation: Prepare a set of buffers (e.g., citrate for pH 2-6, phosphate for pH 6-8, borate for pH 8-10).

• Dispensing: Accurately weigh a small amount of DTSA (e.g., 1 mg) into several microcentrifuge tubes.

• Titration: Add a small, fixed volume of each buffer to a separate tube.

• Equilibration: Vortex each tube vigorously for 1-2 minutes and then allow it to equilibrate at a controlled temperature (e.g., room temperature or 37°C) for 1-2 hours.

• Observation: Visually inspect for complete dissolution. If the compound dissolves, you can add more solute to determine the saturation point.

• Analysis: You will likely observe that the compound dissolves readily at high pH (e.g., >8), where the carboxylic acid is fully deprotonated, and at low pH (e.g., <4), where the thiazole ring becomes protonated. It will exhibit a "U-shaped" solubility curve, with the lowest solubility near its isoelectric point.

Below is a diagram illustrating the decision-making process for solubilization based on the compound's chemical nature.

Caption: DTSA Solubility Troubleshooting Workflow.

Q3: I need to prepare a concentrated stock solution for cell culture experiments. What is the recommended solvent and procedure?

Answer: For cell-based assays, preparing a concentrated stock in an organic solvent like Dimethyl Sulfoxide (DMSO) is the standard and recommended practice. DMSO is a powerful aprotic solvent that can dissolve a wide range of organic molecules and is generally well-tolerated by most cell lines at low final concentrations (<0.5%).

Experimental Protocol: Preparation of a 10 mM DMSO Stock Solution

• Calculation: Determine the mass of DTSA needed. For a 10 mM stock in 1 mL, you will need (Molecular Weight of DTSA in g/mol) * 0.01 grams.

• Weighing: Accurately weigh the calculated amount of DTSA into a sterile, conical-bottom tube (e.g., a 1.5 mL or 2 mL microcentrifuge tube).

• Solvent Addition: Add the required volume of high-purity, anhydrous DMSO (e.g., 1 mL).

• Dissolution: Vortex the tube vigorously for 2-3 minutes. If needed, gentle warming in a 37°C water bath can assist dissolution. Ensure the solution is completely clear with no visible particulates.

• Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles, which can degrade the compound. Store at -20°C or -80°C, protected from light.

Data Summary: Recommended Solvents for Stock Preparation

Solvent	Recommended Use	Max Concentration (Typical)	Notes
DMSO	Primary Choice: Cell culture, biochemical assays	≥ 10 mM	Ensure final concentration in assay is non-toxic (e.g., <0.5% v/v).
DMF	Alternative to DMSO	≥ 10 mM	Can be more toxic to cells than DMSO.
Ethanol	Limited Use	1-5 mM	Less effective for highly nonpolar compounds. May precipitate when diluted in aqueous media.

Q4: I dissolved DTSA in DMSO, but it precipitates when I dilute it into my aqueous assay buffer. How can I prevent this?

Answer: This is a common issue known as "carryover" or "crashing out." It happens because the compound is highly soluble in the organic stock solvent but not in the final aqueous buffer at the working concentration.

Solutions and Best Practices:

• Increase Final DMSO Concentration: Ensure the final assay buffer contains a sufficient amount of DMSO to maintain solubility (e.g., 0.1% to 1%). However, always run a vehicle control to confirm the DMSO concentration is not affecting the experimental outcome.

• Use a Co-Solvent System: In some cases, a mixture of solvents can help. For example, preparing an intermediate dilution in a mixture of ethanol and water before the final dilution into the assay buffer can sometimes keep the compound in solution.

• pH Adjustment of the Final Buffer: This is the most robust solution. Ensure the pH of your final assay buffer is in a range where DTSA is soluble (as determined in Q2). For example, if your assay can tolerate it, performing the experiment at pH 8.0 will keep the carboxylic acid group ionized and the compound soluble.

• Incorporate a Surfactant: For cell-free assays, adding a non-ionic surfactant like Tween-20 or Triton X-100 (at low concentrations, e.g., 0.01%) to the final buffer can help stabilize the compound and prevent precipitation.

The workflow for addressing precipitation upon dilution is visualized below.

Caption: Preventing Precipitation After Dilution.

References

There are no specific publications on "N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid" as it is a highly specific chemical structure. The references provided are authoritative sources for the general principles of compound solubility and handling in a research context.

• Techniques for Solubilizing Poorly Soluble Drugs. Source: Journal of Pharmacological and Toxicological Methods.[Link]

• DMSO: A Guide to Use in Cell Culture. Source: Corning Life Sciences.[Link]

• pH-Dependent Solubility of Drugs. Source: Encyclopedia of Pharmaceutical Science and Technology.[Link]

Technical Support Center: Optimizing N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid Synthesis

Welcome to the technical support center for the synthesis of N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid. This guide is designed for researchers, medicinal chemists, and process development scientists. Here, we provide in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed experimental protocols to help you navigate the common challenges of this synthesis and optimize your product yield and purity.

Reaction Overview & Mechanism

The synthesis of N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid is a nucleophilic acyl substitution reaction. The exocyclic amino group of 2-amino-4,5-dimethylthiazole acts as the nucleophile, attacking one of the electrophilic carbonyl carbons of succinic anhydride. This attack leads to the opening of the anhydride ring, forming the desired amic acid product.

Reaction Scheme:

The key to a high-yield synthesis lies in promoting this forward reaction while minimizing potential side reactions, primarily the hydrolysis of succinic anhydride and the formation of undesired byproducts.

Troubleshooting Guide (Q&A Format)

This section addresses specific issues you may encounter during the synthesis.

Problem 1: Low or No Product Yield

• Question: I've followed the basic procedure, but my final yield is very low, or I've only recovered my starting amine. What went wrong?

• Potential Causes & Solutions:

  • Cause A: Hydrolysis of Succinic Anhydride. Succinic anhydride is highly susceptible to moisture. Any water in the reaction solvent or on the glassware will rapidly hydrolyze the anhydride to succinic acid. Succinic acid will not react with the amine, thus reducing the effective concentration of your acylating agent.

    • Solution: Ensure all glassware is oven-dried immediately before use. Use anhydrous solvents. Consider purchasing a high-purity, anhydrous grade of succinic anhydride and store it in a desiccator.

  • Cause B: Inadequate Reaction Temperature. While the reaction can proceed at room temperature, it is often slow. Insufficient thermal energy may lead to a very low conversion rate.

    • Solution: Gently heating the reaction mixture can significantly increase the reaction rate. A temperature of 50-60°C is a good starting point[1]. Monitor the reaction progress using Thin Layer Chromatography (TLC) to avoid overheating, which could lead to side products.

  • Cause C: Poor Solubility of Reactants. If the reactants are not fully dissolved in the chosen solvent, the reaction will be slow and inefficient, occurring only at the surface of the undissolved material.

    • Solution: Choose a solvent that effectively dissolves both 2-amino-4,5-dimethylthiazole and succinic anhydride. Polar aprotic solvents such as 1,4-dioxane, acetone, or glacial acetic acid are often effective choices[1][2]. If solubility remains an issue, a slight increase in solvent volume may be necessary.

Troubleshooting Workflow for Low Yield

Caption: A logical workflow for diagnosing and resolving low product yield.

Problem 2: Presence of Multiple Impurities in the Final Product

• Question: My NMR spectrum shows my desired product, but also several other significant peaks. How can I identify and prevent these impurities?

• Potential Causes & Solutions:

  • Cause A: Unreacted Starting Materials. Incomplete reactions will leave both 2-amino-4,5-dimethylthiazole and succinic acid (from hydrolysis of the anhydride) in your crude product.

    • Solution: Monitor the reaction to completion using TLC. For purification, the acidic nature of the desired product and succinic acid allows for separation from the basic starting amine. An acid-base extraction can be effective. To remove succinic acid, recrystallization from a carefully chosen solvent system is often successful.

  • Cause B: Formation of a Bis-Acylated Byproduct. The 2-aminothiazole nucleus can sometimes undergo a second acylation, particularly under harsh conditions or with incorrect stoichiometry, leading to a bis-acylated impurity[3].

    • Solution: Use a slight excess (e.g., 1.1 equivalents) of the 2-amino-4,5-dimethylthiazole relative to the succinic anhydride. This ensures the anhydride is the limiting reagent and minimizes the chance of double acylation. Avoid excessively high temperatures or prolonged reaction times.

Frequently Asked Questions (FAQs)

• Q1: What is the best solvent for this reaction?

  • Polar solvents are generally most effective. Studies have shown success with polar organic solvents like 1,4-dioxane, acetone, and isopropanol[1]. Glacial acetic acid has also been reported as a suitable solvent for similar reactions involving 2-aminothiazole derivatives and succinic anhydride[2][4]. The choice may depend on the scale of your reaction and the ease of removal during work-up.

• Q2: Do I need a catalyst?

  • No, this reaction typically does not require a catalyst. It proceeds via the inherent nucleophilicity of the amine and the electrophilicity of the anhydride.

• Q3: How can I monitor the reaction's progress?

  • Thin Layer Chromatography (TLC) is the most effective method. Use a solvent system such as ethyl acetate/hexanes (e.g., 70:30 v/v) with a small amount of acetic acid (e.g., 1%) to ensure the carboxylic acid group remains protonated and spots cleanly. The product should have a different Rf value than the starting amine.

• Q4: My product has precipitated from the reaction mixture. What should I do?

  • This is often a good sign, indicating product formation. Allow the mixture to cool to room temperature and then further in an ice bath to maximize precipitation. Collect the solid by vacuum filtration and wash it with a small amount of cold solvent to remove soluble impurities. The collected solid can then be dried and analyzed for purity.

Detailed Experimental Protocols

Protocol 1: Synthesis in 1,4-Dioxane

This protocol is based on conditions reported for the reaction of 2-aminothiazole with succinic anhydride[1].

Reagent	Molar Mass ( g/mol )	Amount	Moles	Equivalents
2-Amino-4,5-dimethylthiazole	128.21	1.28 g	10.0 mmol	1.0
Succinic Anhydride	100.07	1.10 g	11.0 mmol	1.1
Anhydrous 1,4-Dioxane	-	20 mL	-	-

Procedure:

• Setup: To a flame-dried 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 2-amino-4,5-dimethylthiazole (1.28 g, 10.0 mmol).

• Dissolution: Add anhydrous 1,4-dioxane (20 mL) and stir until the amine is fully dissolved.

• Reagent Addition: Add succinic anhydride (1.10 g, 11.0 mmol) to the solution in one portion.

• Reaction: Heat the reaction mixture to 60°C in an oil bath and stir for 1-2 hours. Monitor the reaction by TLC until the starting amine is consumed.

• Isolation: Allow the reaction mixture to cool to room temperature. A white or off-white precipitate should form. Cool the flask in an ice bath for 30 minutes to maximize precipitation.

• Filtration: Collect the solid product by vacuum filtration through a Büchner funnel.

• Washing: Wash the filter cake with two small portions of cold 1,4-dioxane (2 x 5 mL) and then with diethyl ether (10 mL) to aid in drying.

• Drying: Dry the product under high vacuum to a constant weight.

Protocol 2: Purification by Recrystallization

If the product's purity is insufficient, recrystallization can be performed.

• Solvent Selection: Transfer the crude product to an Erlenmeyer flask. Add a minimal amount of a suitable hot solvent (e.g., ethanol, isopropanol, or an ethanol/water mixture) until the solid just dissolves.

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot gravity filtration to remove them.

• Crystallization: Allow the clear solution to cool slowly to room temperature. Once crystals begin to form, place the flask in an ice bath to complete the crystallization process.

• Collection: Collect the purified crystals by vacuum filtration, wash with a small amount of the cold recrystallization solvent, and dry under vacuum.

Product Characterization

Confirm the identity and purity of your N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid using the following analytical data.

Property	Expected Value
Molecular Formula	C₉H₁₂N₂O₃S
Molecular Weight	228.27 g/mol
Appearance	White to off-white solid
Melting Point	Typically >200 °C (decomposes)

Predicted ¹H NMR Spectrum (400 MHz, DMSO-d₆):

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~12.20	broad s	1H	H OOC-
~11.80	s	1H	-CO-NH -
~2.60	t, J ≈ 6.5 Hz	2H	-CO-CH₂ -CH₂-COOH
~2.55	t, J ≈ 6.5 Hz	2H	-CO-CH₂-CH₂ -COOH
2.25	s	3H	thiazole-CH₃
2.15	s	3H	thiazole-CH₃

Predicted ¹³C NMR Spectrum (100 MHz, DMSO-d₆):

Chemical Shift (δ, ppm)	Assignment
~174.0	C OOH
~171.5	-C O-NH-
~158.0	Thiazole C2 (N-C =N)
~145.0	Thiazole C4
~115.0	Thiazole C5
~31.0	-CO-C H₂-
~29.0	-C H₂-COOH
~14.0	Thiazole-C H₃
~11.0	Thiazole-C H₃

References

• BenchChem. (2025). Troubleshooting low yield in the synthesis of thiazole compounds.
• The Royal Society of Chemistry. (2014). 1H NMR (DMSO-d6).
• ResearchGate. (n.d.). 1 H-NMR spectra data (DMSO-d 6 ): Chemical shifts δ (ppm) from TMS, J (Hz).
• Reddit. (2024). What's the best solvent to remove these crystals and recrystallize it? r/chemistry.
• University of Rochester, Department of Chemistry. (n.d.).
• UNN. (n.d.). Influence of solvents on the 1H-NMR chemical shifts of 4-(4-acetyl-5-methyl-1H-1,2,3-triazol-1-yl)-N-(6-chloropyridazin-3-yl)benzenesulfonamide.
• ResearchGate. (n.d.). The ¹H NMR chemical shifts obtained in DMSO-d6 presented for protons....
• ScienceOpen. (n.d.).
• Semantic Scholar. (2021).
• National Institutes of Health. (2024).

• SpringerLink. (n.d.). Synthesis and Biological Activity of New[5][6]Thiazolo[4,5-d]pyridazin-4(5H)-ones.

• National Institutes of Health. (n.d.).
• Brieflands. (2017). Synthesis and Biological Evaluation of N-(5-(pyridin-2-yl)-1,3,4-thiadiazol-2-yl)benzamide Derivatives as Lipoxygenase Inhibitor with Potential Anticancer Activity.
• ResearchGate. (n.d.). Study of succinic anhydride amidation by 2-aminothiazol.
• National Institutes of Health. (2021).
• BenchChem. (2025). Application Notes and Protocols for the Synthesis of N-(thiazol-2-yl)-2-tosylacetamide.
• ECHEMI. (n.d.). n-(4,5-dimethyl-thiazol-2-yl)-succinamic acid.
• ResearchGate. (2025). Facile synthesis of some condensed 1,3-thiazines and thiazoles under conventional conditions: antitumor activity.
• PubMed Central. (n.d.). Formation of 1-(thiazol-2-yl)
• ChemBlink. (n.d.). N-(4,5-DIMETHYL-THIAZOL-2-YL)-SUCCINAMIC ACID (CAS No. 304459-57-2) SDS.
• PubMed. (n.d.). A rapid and accurate 3-(4,5-dimethyl thiazol-2-yl)-2,5-diphenyl tetrazolium bromide colorimetric assay for quantification of bacteriocins with nisin as an example.

Sources

• 1. researchgate.net [researchgate.net]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. Convenient syntheses of 2-acylamino-4-halothiazoles and acylated derivatives using a versatile Boc-intermediate - PMC [pmc.ncbi.nlm.nih.gov]
• 4. An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. researchgate.net [researchgate.net]

Technical Support Center: Purification of N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid

Welcome to the technical support center for N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid. This guide is designed for researchers, scientists, and drug development professionals who are working with this molecule and encountering challenges in its purification. Drawing from established principles in organic chemistry and extensive field experience, this document provides in-depth troubleshooting guides and frequently asked questions to help you achieve high purity and yield.

The target molecule, N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid, possesses a unique combination of functional groups that can present specific purification hurdles. Its structure includes a carboxylic acid, an amide, and a thiazole ring, resulting in a polar, acidic compound.[1][2] This guide will address the issues stemming from these features.

Troubleshooting Guide: Common Purification Problems & Solutions

This section addresses specific issues you may encounter during the purification of N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid.

Issue 1: Low Yield After Recrystallization

Question: I'm losing a significant amount of my product during recrystallization. What's causing this and how can I improve my recovery?

Answer: Low recovery during recrystallization is a common problem and can be attributed to several factors.[3]

Possible Causes & Solutions:

• Excessive Solvent: Using too much solvent is the most frequent cause of low recovery. The goal is to create a saturated solution at high temperature.

  • Protocol: Add the hot solvent in small portions to your crude product until it just dissolves. This ensures you are using the minimum amount of solvent necessary.[3]

• Inappropriate Solvent Choice: The ideal recrystallization solvent should dissolve the compound well when hot but poorly when cold.

  • Solvent Screening: Test a range of solvents with varying polarities. Given the polar nature of your molecule, consider solvents like ethanol, isopropanol, acetonitrile, or mixtures with water.

• Premature Crystallization: If the compound crystallizes too quickly (e.g., upon slight cooling), impurities can become trapped in the crystal lattice.

  • Solution: Ensure your filtration setup is pre-heated to prevent premature crystallization in the funnel.

• Significant Solubility in Cold Solvent: Your compound may still be quite soluble in the solvent even at low temperatures.

  • Solution: Ensure you are cooling the solution for a sufficient amount of time. Using an ice bath can help maximize crystal formation.

Solvent System	Rationale	Considerations
Ethanol/Water	Good for polar compounds. The water acts as an anti-solvent.	The compound may "oil out" if the water is added too quickly.
Isopropanol	Less polar than ethanol, may provide a better solubility profile.	Ensure it is anhydrous if your compound is moisture-sensitive.
Acetonitrile	A polar aprotic solvent that can be effective for compounds with amide groups.	Can be a good alternative if protic solvents are problematic.

Issue 2: Streaking or Tailing on Silica Gel TLC/Column Chromatography

Question: My compound streaks badly on the TLC plate and gives broad, tailing peaks during column chromatography. How can I get sharp bands?

Answer: Streaking is a common issue with acidic and basic compounds on silica gel due to strong interactions with the stationary phase.[3]

Possible Causes & Solutions:

• Strong Interaction with Acidic Silica: The carboxylic acid group in your molecule is likely interacting strongly with the acidic silanol groups on the silica surface.

  • Mobile Phase Modification: Add a small amount of a polar, acidic modifier to your eluent. Acetic acid or formic acid (0.5-2%) will protonate the carboxylic acid, reducing its interaction with the silica and leading to sharper bands.

• Compound Overload: Applying too much compound to the TLC plate or column will cause streaking.

  • Solution: Use a more dilute solution for TLC spotting. For column chromatography, a general rule is to load 1-5% of the silica gel's mass.[3]

• Inappropriate Mobile Phase Polarity: If the mobile phase is not polar enough, the compound will move very slowly and appear as a streak.

  • Solution: Increase the polarity of your eluent. For this polar compound, consider systems like dichloromethane/methanol or ethyl acetate/methanol.[4]

Issue 3: Compound "Oiling Out" During Recrystallization

Question: Instead of forming crystals, my compound separates as an oil. What should I do?

Answer: "Oiling out" occurs when the compound's melting point is lower than the boiling point of the recrystallization solvent, or when the solution is supersaturated.

Possible Causes & Solutions:

• High Initial Concentration: A highly concentrated solution can lead to the compound coming out of solution as a liquid phase.

  • Solution: Add more hot solvent to dissolve the oil, then allow it to cool slowly.

• Inappropriate Solvent: The chosen solvent may not be ideal for crystallization.

  • Solution: Try a lower-boiling point solvent.

• Rapid Cooling: Cooling the solution too quickly can favor oil formation over crystal growth.

  • Solution: Allow the solution to cool to room temperature slowly before placing it in an ice bath. Scratching the inside of the flask with a glass rod can help induce crystallization.

Frequently Asked Questions (FAQs)

Q1: What is the best general approach for purifying N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid?

A1: A multi-step approach is often most effective.

• Acid-Base Extraction: This is a powerful first step to remove neutral and basic impurities. Dissolve the crude product in an organic solvent (like ethyl acetate) and extract with a weak base (e.g., saturated sodium bicarbonate solution). Your acidic product will move to the aqueous layer as its carboxylate salt. Re-acidify the aqueous layer with dilute HCl to precipitate your purified product, which can then be collected by filtration.

• Recrystallization: After the acid-base extraction, recrystallization can further purify the product.

• Column Chromatography: If impurities remain, column chromatography with a modified mobile phase (as described in Issue 2) can be used.

Caption: Purification workflow for N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid.

Q2: My compound seems to be decomposing on the silica gel column. What are my alternatives?

A2: If your compound is unstable on silica, you have several options:[5]

• Deactivated Silica: You can deactivate the silica gel by treating it with a base like triethylamine to neutralize the acidic sites.

• Alternative Stationary Phases: Consider using a different stationary phase like neutral or basic alumina.[3]

• Reversed-Phase Chromatography: For polar compounds, reversed-phase chromatography (e.g., using a C18 column) with a polar mobile phase (like water/acetonitrile or water/methanol) can be very effective.[3][6]

Q3: How can I confirm the purity of my final product?

A3: A combination of techniques is recommended for confirming purity:

• Thin-Layer Chromatography (TLC): A single spot in multiple solvent systems is a good indication of purity.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are powerful tools for structural confirmation and purity assessment. The absence of impurity peaks is crucial.

• Liquid Chromatography-Mass Spectrometry (LC-MS): This technique provides information on both the purity (from the LC chromatogram) and the molecular weight (from the MS) of your compound.

• Melting Point Analysis: A sharp melting point range is characteristic of a pure compound.

Caption: A logical flow for confirming compound purity.

References

• PubChem. N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid. Available from: [Link]

• ResearchGate. The design of amide and carboxylic acid molecules for.... Available from: [Link]

• Waters. Retaining and Separating Polar Acidic Compounds | Science Spotlight - Episode 2. Available from: [Link]

• Biotage. Very polar compound purification using aqueous normal-phase flash column chromatography. Available from: [Link]

• National Institutes of Health (NIH). Do carboximide–carboxylic acid combinations form co-crystals? The role of hydroxyl substitution on the formation of co-crystals and eutectics. Available from: [Link]

• The Analytical Scientist. Purification of polar compounds. Available from: [Link]

• Agilent. Separation of Organic Acids on an Agilent Polaris C18-A Column. Available from: [Link]

• ChemistryViews. Tips and Tricks for the Lab: Column Troubleshooting and Alternatives. Available from: [Link]

• University of Rochester, Department of Chemistry. Troubleshooting Flash Column Chromatography. Available from: [Link]

• Reddit. troubleshooting column chromatography : r/chemistry. Available from: [Link]

• Stratech. Succinamic acid, min 96%, 25 grams. Available from: [Link]

• Sinfoo Biotech. n-(4,5-dimethylthiazol-2-yl)succinamic acid,(CAS# 304459-57-2). Available from: [Link]

• National Institutes of Health (NIH). Succinic Acid - PubChem. Available from: [Link]

• University of California, Los Angeles (UCLA) Chemistry. Recrystallization and Crystallization. Available from: [Link]

• National Institutes of Health (NIH). Direct Synthesis of Amides from Carboxylic Acids and Amines Using B(OCH2CF3)3. Available from: [Link]

• Wikipedia. Succinic acid. Available from: [Link]

• Chemistry LibreTexts. Making Amides from Carboxylic Acids. Available from: [Link]

• National Institutes of Health (NIH). A rapid and accurate 3-(4,5-dimethyl thiazol-2-yl)-2,5-diphenyl tetrazolium bromide colorimetric assay for quantification of bacteriocins with nisin as an example. Available from: [Link]

• HiMedia Laboratories. 3-(4,5-Dimethyl-2-thiazolyl)-2,5-diphenyl-2H-tetrazolium bromide, Hi-AR™. Available from: [Link]

Sources

• 1. N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid | C9H12N2O3S | CID 782759 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. echemi.com [echemi.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Chromatography [chem.rochester.edu]
• 6. youtube.com [youtube.com]

Technical Support Center: Degradation of N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid in Solution

Welcome to the technical support center for N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and understand the stability of this compound in solution. The following question-and-answer format addresses common issues encountered during experimental work and provides in-depth explanations and protocols to ensure the integrity of your results.

Frequently Asked Questions (FAQs)

Q1: I've dissolved N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid in an aqueous buffer, and I'm observing a gradual decrease in its concentration over time, even at room temperature. What is the likely cause?

The most probable cause of concentration loss in aqueous solution is hydrolysis of the amide bond in the succinamic acid moiety. Succinamic acids can be susceptible to hydrolysis, which would cleave the molecule into succinic acid and 2-amino-4,5-dimethylthiazole. The rate of this hydrolysis is often pH-dependent.

Another possibility, particularly in neutral or slightly alkaline conditions, is an intramolecular cyclization to form a succinimide intermediate, which can then hydrolyze to the starting material or an isomeric product. This process has been observed in related succinamic acid derivatives.[1]

Q2: My solution has become more acidic upon storage. Why would this happen?

The increased acidity is a strong indicator of hydrolysis. The degradation of N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid via hydrolysis of the amide bond will yield succinic acid, a dicarboxylic acid, and 2-amino-4,5-dimethylthiazole. The carboxylic acid groups of succinic acid will deprotonate in solution, releasing protons and thereby lowering the pH.

Q3: I'm performing a forced degradation study and see a new, significant peak in my HPLC chromatogram after exposing my sample to basic conditions. What could this new peak be?

Under basic conditions, amide hydrolysis is generally accelerated. The new peak is likely one of the two primary degradation products: succinic acid or 2-amino-4,5-dimethylthiazole. Given that 2-amino-4,5-dimethylthiazole contains the chromophore of the thiazole ring, it is a strong candidate for a significant new peak in a UV-based HPLC analysis. Succinic acid, lacking a strong chromophore, might be less apparent depending on the detection wavelength.

It is also possible that under strongly basic conditions, the thiazole ring itself could undergo degradation, although thiazole rings are generally stable.[2]

Q4: Can the thiazole ring of N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid degrade? Under what conditions should I be concerned about this?

The thiazole ring is a relatively stable aromatic heterocycle.[3] However, it is not completely inert. You should be mindful of the following conditions that could potentially lead to thiazole ring degradation:

• Strong Oxidizing Agents: Exposure to strong oxidizers can lead to the oxidation of the sulfur atom and potential ring cleavage.

• Photodegradation: Some thiazole-containing compounds have been shown to be susceptible to photodegradation, especially in the presence of photosensitizers.[4] This can involve complex reactions, including cycloadditions with singlet oxygen.[4]

• Reductive Cleavage: While stable to many reducing agents, strong reducing agents like Raney Nickel can cause desulfurization and degradation of the thiazole ring.[2]

Q5: What are the best practices for preparing and storing solutions of N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid to minimize degradation?

To ensure the stability of your solutions, consider the following:

• pH Control: Prepare solutions in a buffered system, preferably at a slightly acidic pH (e.g., pH 4-6), to minimize base-catalyzed hydrolysis.

• Temperature: Store solutions at low temperatures (2-8 °C or frozen at -20 °C) to slow down the rate of hydrolysis and other potential degradation reactions.

• Light Protection: Store solutions in amber vials or protect them from light to prevent photodegradation.

• Use Freshly Prepared Solutions: For critical experiments, it is always best to use freshly prepared solutions.

• Inert Atmosphere: If you suspect oxidative degradation, preparing and storing solutions under an inert atmosphere (e.g., nitrogen or argon) can be beneficial.

Troubleshooting Guide

Issue: Unexpected Peaks in HPLC/UPLC Analysis

• Possible Cause 1: Hydrolytic Degradation.

  • Troubleshooting Steps:

    • Analyze a freshly prepared standard of N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid to confirm its retention time.

    • If available, inject standards of succinic acid and 2-amino-4,5-dimethylthiazole to see if the retention times match the unexpected peaks.

    • Perform a time-course study, analyzing your sample at several time points to observe the growth of the new peaks relative to the decrease of the parent compound.

• Possible Cause 2: Contamination.

  • Troubleshooting Steps:

    • Analyze a blank injection (solvent only) to rule out contamination from the solvent or system.

    • Ensure all glassware is scrupulously clean.

• Possible Cause 3: Photodegradation.

  • Troubleshooting Steps:

    • Prepare a fresh solution and protect it from light. Compare its chromatogram to a solution that has been exposed to light.

Issue: Poor Reproducibility in Bioassays

• Possible Cause: Compound Degradation in Assay Media.

  • Troubleshooting Steps:

    • Assess the stability of N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid in your specific cell culture or assay medium over the time course of your experiment.

    • Use HPLC or LC-MS to quantify the amount of parent compound remaining at the beginning and end of the assay.

    • Consider the pH of your assay medium, as physiological pH (around 7.4) may promote hydrolysis.

Experimental Protocols

Protocol 1: Forced Degradation Study

This protocol outlines a forced degradation study to identify potential degradation products and pathways for N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid.

1. Preparation of Stock Solution:

• Prepare a stock solution of N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid in a suitable solvent (e.g., methanol or acetonitrile) at a concentration of 1 mg/mL.

2. Stress Conditions:

• Acid Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 M HCl. Incubate at 60°C for 24 hours.

• Base Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 M NaOH. Incubate at 60°C for 24 hours.

• Oxidative Degradation: Mix 1 mL of the stock solution with 1 mL of 3% hydrogen peroxide. Store at room temperature, protected from light, for 24 hours.

• Thermal Degradation: Place 1 mL of the stock solution in an oven at 60°C for 24 hours.

• Photodegradation: Expose 1 mL of the stock solution to direct sunlight or a photostability chamber for 24 hours. A control sample should be wrapped in aluminum foil and stored under the same conditions.

3. Sample Analysis:

• After the incubation period, neutralize the acidic and basic samples.

• Dilute all samples to an appropriate concentration for analysis.

• Analyze all samples, including a control (unstressed) sample, by a stability-indicating HPLC method (see Protocol 2).

4. Data Interpretation:

• Compare the chromatograms of the stressed samples to the control sample.

• Identify and quantify any degradation products.

• Calculate the percentage of degradation for each stress condition.

Protocol 2: HPLC-UV Method for Stability Testing

This is a general reverse-phase HPLC method that can be optimized for your specific instrumentation.

• Column: C18, 4.6 x 150 mm, 5 µm

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Gradient:

  Time (min)	% B
  0	10
  20	90
  25	90
  26	10

  | 30 | 10 |

• Flow Rate: 1.0 mL/min

• Injection Volume: 10 µL

• Column Temperature: 30°C

• Detection Wavelength: 254 nm (or an optimized wavelength for the thiazole chromophore)

Data Presentation

The following table summarizes the expected degradation of N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid under various stress conditions, based on the chemical properties of its constituent moieties.

Stress Condition	Expected Degradation	Primary Degradation Products
Acidic (e.g., 0.1 M HCl, 60°C)	Moderate to High	Succinic acid, 2-amino-4,5-dimethylthiazole
Basic (e.g., 0.1 M NaOH, 60°C)	High	Succinic acid, 2-amino-4,5-dimethylthiazole
Oxidative (e.g., 3% H₂O₂, RT)	Low to Moderate	Oxidized thiazole derivatives
Thermal (60°C)	Low	Minimal degradation expected
Photolytic (Sunlight)	Low to Moderate	Photodegradation products of the thiazole ring

Visualizations

Caption: Proposed degradation pathways for N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid.

Caption: Experimental workflow for a forced degradation study.

References

• Kinetics of Hydrolysis of Succinimides.

• Autohydrolysis of Diglycine-Activated Succinic Esters Boosts Cellular Uptake.

• Modelling the hydrolysis of succinimide: formation of aspartate and reversible isomerization of aspartic acid via succinimide.

• Estimation And Forced Degradation Study Of Thiazole Derivative By HPLC Technique.

• pH and Temperature Responsive Electrooxidation of Thiazole Derivatives and Preliminary Screening of Their Antioxidant Activity.

• Hydrolysis of lignocellulose to succinic acid: a review of treatment methods and succinic acid applications.

• Succinic Anhydrides Functionalized Alkenoic Ligands: A Facile Route to Synthesize Water Dispersible Nanocrystals.

• Structural analysis of photo-degradation in thiazole-containing compounds by LC-MS/MS and NMR.

• Synthesis and biological evaluation of thiazole derivatives as LbSOD inhibitors.

• Synthesis, Reactions and Medicinal Uses of Thiazole.

• Thiazole–amino acids: influence of thiazole ring on conformational properties of amino acid residues.

• Thiazole.

• Technical Support Center: Degradation Pathways for Thiazole-Based Compounds.

• n-(4,5-dimethyl-thiazol-2-yl)-succinamic acid.

• N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid.

• Forced Degradation Study: An Important Tool in Drug Development.

• N-(4,5-DIMETHYL-THIAZOL-2-YL)-SUCCINAMIC ACID.

• N-(4,5-DIMETHYL-THIAZOL-2-YL)-SUCCINAMIC ACID (CAS No. 304459-57-2) SDS.

• A rapid and accurate 3-(4,5-dimethyl thiazol-2-yl)-2,5-diphenyl tetrazolium bromide colorimetric assay for quantification of bacteriocins with nisin as an example.

• Novel Thiazole Derivatives Containing Imidazole and Furan Scaffold: Design, Synthesis, Molecular Docking, Antibacterial, and Antioxidant Evaluation.

• 3-(4,5-Dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) causes Akt phosphorylation and morphological changes in intracellular organellae in cultured rat astrocytes.

• Green and sustainable LC-APCI-MS/MS method for simultaneous quantification of genotoxic nitrosamines in antidiabetic medication: sitagliptin.

• Mechanism of cellular 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) reduction.

• A rapid and accurate 3-(4,5-dimethyl thiazol-2-yl)-2,5-diphenyl tetrazolium bromide colorimetric assay for quantification of bacteriocins with nisin as an example.

• Limitations of the 3-(4, 5-dimethylthiazol-2-yl)-2, 5-diphenyl-2H-tetrazolium bromide (MTT) assay when compared to three commonly used cell enumeration assays.

• Analytical methods for the determination of certain antibiotics used in critically ill patients.

• A HPLC Method for the Quantitative Determination of N-(2-hydroxy-5-nitrophenylcarbamothioyl-)-3,5-imethylbenzamide in Biological Samples.

• Development of an Analytical Method for Quantifying Nitrosamine Impurities in Metformin Using Liquid Chromatography-Mass Spectrometry.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Synthesis, Reactions and Medicinal Uses of Thiazole | Pharmaguideline [pharmaguideline.com]
• 3. Thiazole - Wikipedia [en.wikipedia.org]
• 4. Structural analysis of photo-degradation in thiazole-containing compounds by LC-MS/MS and NMR - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Enhancing the Bioavailability of Thiazole Derivatives

Welcome to the technical support center dedicated to addressing the challenges associated with improving the bioavailability of thiazole derivatives. This guide is designed for researchers, scientists, and drug development professionals actively working in the field. Here, you will find in-depth troubleshooting guides and frequently asked questions (FAQs) formatted to provide direct, actionable solutions to common experimental hurdles.

The thiazole ring is a cornerstone in medicinal chemistry, forming the scaffold of numerous therapeutic agents.[1][2] However, the promising biological activity of many thiazole derivatives is often hampered by poor bioavailability, stemming from challenges such as low aqueous solubility, inadequate permeability, and rapid metabolism.[3] This guide provides a structured approach to systematically identify and overcome these barriers.

I. Foundational Troubleshooting: Understanding the Core Challenges

Before delving into specific experimental protocols, it is crucial to diagnose the primary reason for the low bioavailability of your thiazole derivative. The troubleshooting process can be visualized as a decision tree, guiding you from initial characterization to targeted formulation strategies.

Caption: Troubleshooting workflow for improving thiazole derivative bioavailability.

II. Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section addresses specific issues you might encounter during your experiments, providing both the "why" and the "how" for each recommended solution.

FAQ 1: My thiazole derivative shows potent in vitro activity but fails in vivo. Where do I start?

Answer: This is a classic and frequent challenge. The discrepancy often points to poor oral bioavailability. The first step is to systematically evaluate the compound's fundamental physicochemical and ADME (Absorption, Distribution, Metabolism, and Excretion) properties.

Troubleshooting Protocol: Initial ADME Profiling

• Aqueous Solubility Determination:

  • Rationale: Low aqueous solubility is a primary barrier to oral absorption for many drug candidates. A drug must be in solution to be absorbed.[4][5]

  • Kinetic Solubility Assay (High-Throughput):

    • Prepare a high-concentration stock solution of your thiazole derivative in DMSO (e.g., 10 mM).

    • Add a small volume of the stock solution to an aqueous buffer (e.g., phosphate-buffered saline, pH 7.4) to a final concentration of 100 µM.

    • Incubate for 1-2 hours at room temperature with gentle shaking.

    • Filter or centrifuge to remove any precipitated compound.

    • Quantify the concentration of the compound in the supernatant using a suitable analytical method like HPLC-UV or LC-MS/MS.[6][7]

  • Thermodynamic Solubility Assay (Gold Standard):

    • Add an excess amount of the solid compound to an aqueous buffer.

    • Equilibrate the suspension for 24-48 hours to ensure saturation.

    • Filter and quantify the dissolved concentration.

• Permeability Assessment:

  • Rationale: Even if a drug dissolves, it must be able to cross the intestinal epithelium to reach systemic circulation.[8]

  • Parallel Artificial Membrane Permeability Assay (PAMPA):

    • This cell-free assay provides a quick assessment of passive diffusion.

    • A donor plate contains the thiazole derivative in a buffer, separated by a filter coated with a lipid solution (e.g., lecithin in dodecane) from an acceptor plate with buffer.

    • After incubation, the concentration in the acceptor plate is measured to determine the permeability coefficient.

  • Caco-2 Cell Permeability Assay:

    • This cell-based assay is considered the industry standard for predicting human intestinal absorption.

    • Caco-2 cells are cultured on a semi-permeable membrane to form a monolayer that mimics the intestinal barrier.

    • The thiazole derivative is added to the apical (AP) side, and its appearance on the basolateral (BL) side is monitored over time.

    • The apparent permeability coefficient (Papp) is calculated. An efflux ratio (Papp BL to AP / Papp AP to BL) greater than 2 suggests the involvement of efflux transporters like P-glycoprotein (P-gp).[9]

• Metabolic Stability Evaluation:

  • Rationale: Rapid metabolism in the gut wall or liver (first-pass metabolism) can significantly reduce the amount of active drug reaching systemic circulation.[10]

  • Liver Microsomal Stability Assay:

    • Incubate your thiazole derivative with liver microsomes (which contain key drug-metabolizing enzymes like cytochrome P450s) and co-factors (e.g., NADPH).

    • Collect samples at different time points (e.g., 0, 5, 15, 30, 60 minutes).

    • Quantify the remaining parent compound at each time point to determine the in vitro half-life and intrinsic clearance.

Interpreting the Results:

Parameter	Poor	Moderate	Good
Aqueous Solubility	<10 µg/mL	10-100 µg/mL	>100 µg/mL
Caco-2 Papp (AP-BL)	<2 x 10⁻⁶ cm/s	2-10 x 10⁻⁶ cm/s	>10 x 10⁻⁶ cm/s
Microsomal Half-life	<10 min	10-30 min	>30 min

This table provides general guidance; specific thresholds may vary based on the therapeutic target and intended dose.

Based on these initial results, you can pinpoint the primary bottleneck and select an appropriate enhancement strategy as outlined in the following FAQs.

FAQ 2: My thiazole derivative has very low aqueous solubility. What are my best options?

Answer: For compounds with solubility-limited bioavailability, the primary goal is to increase the dissolution rate and/or the concentration of the drug in the gastrointestinal fluids. Several effective strategies can be employed.[11][12][13]

Strategy 1: Particle Size Reduction (Micronization and Nanonization)

• Causality: Reducing the particle size increases the surface area-to-volume ratio of the drug, which, according to the Noyes-Whitney equation, enhances the dissolution rate.[14][15]

• Experimental Protocol (Nanosuspension via Wet Milling):

  • Prepare a slurry of your thiazole derivative (e.g., 1-10% w/v) in an aqueous solution containing stabilizers (e.g., a combination of a polymer like HPMC and a surfactant like Poloxamer 188).

  • Introduce the slurry into a bead mill containing grinding media (e.g., yttria-stabilized zirconium oxide beads).

  • Mill at a controlled temperature for several hours.

  • Monitor the particle size distribution using dynamic light scattering (DLS) until the desired size (typically <500 nm) is achieved.

  • Remove the grinding media by filtration.

  • The resulting nanosuspension can be used for in vivo studies or further processed into a solid dosage form (e.g., by spray drying).[14]

Strategy 2: Amorphous Solid Dispersions (ASDs)

• Causality: Converting the crystalline form of the drug to a higher-energy amorphous state can significantly increase its apparent solubility and dissolution rate.[12][14] Polymers are used to stabilize the amorphous drug and prevent recrystallization.

• Experimental Protocol (Solvent Evaporation/Spray Drying):

  • Select a suitable polymer (e.g., PVP, HPMC-AS) and a volatile solvent system that dissolves both your thiazole derivative and the polymer.

  • Prepare a solution with a specific drug-to-polymer ratio (e.g., 1:1, 1:3, 1:5 w/w).

  • Spray-dry the solution using a laboratory-scale spray dryer. Key parameters to optimize include inlet temperature, feed rate, and atomization gas flow.

  • Collect the resulting powder and characterize it for drug loading, physical state (using techniques like XRD and DSC to confirm amorphicity), and dissolution performance.

Caption: Strategies for overcoming low aqueous solubility.

Strategy 3: Complexation with Cyclodextrins

• Causality: Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a lipophilic interior cavity. They can form inclusion complexes with poorly soluble drugs, effectively encapsulating the lipophilic molecule and increasing its apparent water solubility.[4][11][16]

• Experimental Protocol (Kneading Method):

  • Select a cyclodextrin, such as hydroxypropyl-β-cyclodextrin (HP-β-CD), which is known for its safety and high complexation efficiency.

  • Determine the optimal molar ratio of your thiazole derivative to HP-β-CD through phase solubility studies.

  • In a mortar, mix the drug and cyclodextrin at the determined ratio.

  • Add a small amount of a hydro-alcoholic solution (e.g., water:ethanol 1:1) to form a paste.

  • Knead the paste for 30-60 minutes.

  • Dry the resulting product in an oven at a controlled temperature (e.g., 40-50°C) until a constant weight is achieved.

  • Gently pulverize the dried complex and pass it through a sieve.

  • Characterize the complex for dissolution enhancement.

FAQ 3: My thiazole derivative has good solubility but still shows poor absorption. What's the likely cause?

Answer: If solubility is not the issue, the problem likely lies with poor membrane permeability. This can be due to the intrinsic properties of the molecule (e.g., high polarity, large size) or because it is a substrate for intestinal efflux transporters, such as P-glycoprotein (P-gp), which actively pump the drug back into the intestinal lumen.[9][16]

Strategy 1: Lipid-Based Formulations

• Causality: Formulating the drug in a lipid-based system, such as a Self-Emulsifying Drug Delivery System (SEDDS), can enhance absorption by several mechanisms. These include: presenting the drug in a solubilized state, stimulating lymphatic transport (bypassing the liver first-pass), and inhibiting efflux transporters.[8][16]

• Experimental Protocol (Developing a SEDDS Formulation):

  • Excipient Screening:

    • Oils: Screen the solubility of your thiazole derivative in various oils (e.g., Capryol 90, Labrafil M 1944 CS).

    • Surfactants: Screen solubility in surfactants (e.g., Kolliphor EL, Tween 80).

    • Co-solvents: Screen solubility in co-solvents (e.g., Transcutol HP, PEG 400).

  • Ternary Phase Diagram Construction:

    • Based on the screening results, select an oil, surfactant, and co-solvent.

    • Construct a ternary phase diagram by mixing the components in different ratios and observing the formation of a clear, single-phase system upon aqueous dilution. This helps identify the self-emulsification region.

  • Formulation Preparation:

    • Select a ratio from the optimal region of the phase diagram.

    • Dissolve your thiazole derivative in the oil/surfactant/co-solvent mixture with gentle heating and stirring until a clear solution is obtained.

  • Characterization:

    • Self-emulsification test: Add the formulation to water and observe the formation of a fine emulsion.

    • Droplet size analysis: Measure the globule size of the resulting emulsion using DLS. A smaller droplet size (<200 nm) is generally preferred.

    • In vitro dissolution: Perform dissolution testing in a relevant medium to demonstrate improved drug release compared to the unformulated compound.

Strategy 2: Use of Permeation Enhancers

• Causality: Permeation enhancers are excipients that reversibly disrupt the integrity of the intestinal epithelium, thereby increasing the passage of poorly permeable drugs.[17][18] They can act by opening tight junctions or fluidizing the cell membrane.

• Common Permeation Enhancers:

  • Fatty acids and their derivatives: Sodium caprate, oleic acid.

  • Surfactants: Polysorbates, sodium lauryl sulfate.

  • Polymers: Chitosan and its derivatives.[8]

• Experimental Consideration: The use of permeation enhancers must be carefully evaluated for potential toxicity and disruption of the gut barrier function. Their application is often more complex and requires rigorous safety testing.

III. Conclusion

Improving the bioavailability of thiazole derivatives requires a systematic, evidence-based approach. By first diagnosing the root cause of poor absorption—be it solubility, permeability, or metabolism—researchers can select and optimize the most appropriate enhancement strategy. The protocols and troubleshooting guides provided here serve as a starting point for navigating these common challenges in drug development.

IV. References

• Arora, P., Narang, R., Bhatia, S., & Narasimhan, B. (Year not available). Physicochemical properties of the synthesized thiazole derivatives. ResearchGate. [Link]

• Hilaris Publisher. (n.d.). Innovative Formulation Strategies for Enhancing Oral Bioavailability of Poorly Soluble Drugs. Hilaris Publisher. [Link]

• ResearchGate. (2025). Strategies for enhancing oral bioavailability of poorly soluble drugs. ResearchGate. [Link]

• Slideshare. (n.d.). Methods of enhancing Dissolution and bioavailability of poorly soluble drugs. Slideshare. [Link]

• Journal of Applied Pharmaceutical Science. (2012). Permeability Enhancement Techniques for Poorly Permeable Drugs: A Review. Journal of Applied Pharmaceutical Science. [Link]

• Pouton, C. W. (2006). Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems. PMC - NIH. [Link]

• Longdom Publishing. (n.d.). Brief Overview of Various Approaches to Enhance Drug Solubility. Longdom Publishing. [Link]

• Taylor & Francis Online. (n.d.). Promising strategies for improving oral bioavailability of poor water-soluble drugs. Taylor & Francis Online. [Link]

• IJPQA. (2023). Permeation Enhancers for Transdermal Drug Delivery: Strategies and Advancements Focusing Macromolecules. IJPQA. [Link]

• Taylor & Francis Online. (n.d.). Permeation enhancer strategies in transdermal drug delivery. Taylor & Francis Online. [Link]

• Agno Pharmaceuticals. (n.d.). Overcoming Solubility Challenges: Techniques To Improve Dissolution Rate And Increase Bioavailability. Agno Pharmaceuticals. [Link]

• PubMed. (n.d.). Permeation enhancer strategies in transdermal drug delivery. PubMed. [Link]

• International Journal of Medical Science and Dental Research. (n.d.). Techniques for Improving Solubility. International Journal of Medical Science and Dental Research. [Link]

• Dove Medical Press. (2015). Drug delivery strategies to enhance the permeability of the blood–brain barrier for treatment of glioma. Dove Medical Press. [Link]

• WJBPHS. (2023). Solubility enhancement techniques: A comprehensive review. WJBPHS. [Link]

• ResearchGate. (n.d.). The in silico physicochemical properties of thiazole derivatives.... ResearchGate. [Link]

• International Journal of Pharmaceutical Sciences Review and Research. (2021). A Review on Synthesis and Biological Activity of Thiazole and its Derivatives. International Journal of Pharmaceutical Sciences Review and Research. [Link]

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• ResearchGate. (2024). (PDF) Thiazole derivatives: prospectives and biological applications. ResearchGate. [Link]

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• PubMed. (2020). Structure-Activity Relationships of Novel Thiazole-Based Modafinil Analogues Acting at Monoamine Transporters. PubMed. [Link]

• ResearchGate. (n.d.). Biological Potential of Thiazole Derivatives of Synthetic Origin. ResearchGate. [Link]

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• PubMed Central. (n.d.). A synergistic investigation of azo-thiazole derivatives incorporating thiazole moieties: a comprehensive exploration of their synthesis, characterization, computational insights, solvatochromism, and multimodal biological activity assessment. PMC - PubMed Central. [Link]

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• ResearchGate. (n.d.). A Retrospect Study on Thiazole Derivatives as the Potential Antidiabetic Agents in Drug Discovery & Developments. ResearchGate. [Link]

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Technical Support Center: N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid

Document ID: TSG-DMTSA-2026-01 Version: 1.0 Last Updated: January 17, 2026

Introduction

This technical support guide is intended for researchers, scientists, and drug development professionals working with N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid (DMTSA). While this compound, identified by CAS Number 304459-57-2, is not as widely documented in peer-reviewed literature as other common reagents, its structural motifs—a substituted 2-aminothiazole core and a succinamic acid tail—are prevalent in medicinal chemistry and may give rise to specific, often unanticipated, experimental artifacts.[1][2][3]

The 2-aminothiazole scaffold is a known "privileged structure" in drug discovery but is also flagged as a potential source of assay interference, including promiscuous inhibition and non-specific activity.[4][5] The succinamic acid moiety introduces a flexible carboxylic acid group that can influence solubility, pH-dependent behavior, and interactions with biological macromolecules.[6][7]

This guide provides a structured, question-and-answer framework to proactively identify and troubleshoot common experimental artifacts associated with DMTSA and related chemical structures. Our goal is to ensure the integrity and reproducibility of your experimental data.

Section 1: Frequently Asked Questions (FAQs)

Q1: My DMTSA solution appears cloudy or forms a precipitate in my aqueous assay buffer. What's happening?

A1: This is a classic sign of poor aqueous solubility, a common issue with small molecules.[8] The calculated LogP (XLogP3) of DMTSA is approximately 0.7-1.6, suggesting moderate lipophilicity.[1][2] While soluble in organic solvents like DMSO, it can easily precipitate when diluted into aqueous buffers. The effective concentration in your assay will be much lower than intended, leading to an apparent lack of activity.[8]

Q2: I'm seeing a high background signal in my colorimetric/fluorometric assay after adding DMTSA. Why?

A2: Thiazole-containing compounds can intrinsically absorb light or fluoresce, directly interfering with optical readouts.[5] This is a common artifact that can be mistaken for a biological effect. It is crucial to run a "compound-only" control (assay buffer + DMTSA, no cells or enzymes) to measure its intrinsic spectral properties at the assay wavelength.

Q3: My results with DMTSA are not reproducible between experiments. What are the likely causes?

A3: Poor reproducibility with small molecules often stems from issues with compound integrity, solution stability, or variations in experimental conditions.[9]

• Compound Degradation: Has the stock solution been subjected to multiple freeze-thaw cycles?[8] 2-aminothiazoles can be susceptible to degradation or dimerization in solution over time, especially in DMSO.[4]

• pH Sensitivity: The succinamic acid moiety has a carboxylic acid. The charge state of your compound will change with the pH of your buffer, which can affect its solubility and interaction with targets. Ensure your buffer pH is consistent.

• Variable Seeding Density: In cell-based assays, the density of cells can significantly alter the apparent potency of a compound.[9]

Q4: The biological effect I'm observing doesn't seem to align with the expected mechanism. Could this be an off-target effect?

A4: Yes. The 2-aminothiazole scaffold is known to be a "frequent hitter," meaning it can interact with multiple biological targets non-specifically.[5] It is essential to validate that the observed phenotype is a direct result of interaction with your intended target. This can be investigated using methods like counter-screening or using a structurally unrelated inhibitor for the same target to see if it produces the same effect.[10]

Section 2: Troubleshooting Guides & Diagnostic Protocols

This section provides systematic approaches to diagnose and resolve common experimental issues.

Issue 1: Inconsistent or No Compound Activity

This is often the first sign of a problem and usually points to issues with compound solubility or stability.

Workflow for Troubleshooting Compound Inactivity

Caption: Decision tree for troubleshooting lack of compound activity.

Protocol 1: Visual Solubility Assessment

This protocol provides a quick check for gross precipitation of your compound under assay conditions.[8]

• Prepare Stock Solution: Prepare a 10 mM stock solution of DMTSA in 100% anhydrous, high-purity DMSO.

• Mimic Final Dilution: In a clear microcentrifuge tube, add the appropriate volume of your final assay buffer (e.g., 1 mL of cell culture medium).

• Add Compound: Add the volume of DMTSA stock solution required to achieve the highest concentration used in your experiment.

• Incubate: Vortex gently and incubate the tube under the exact conditions of your assay (e.g., 37°C, 5% CO₂) for the same duration as your experiment.

• Observe: After incubation, visually inspect the tube against a dark background. Look for any signs of cloudiness, crystals, or precipitate. Centrifuge the tube briefly; a pellet indicates precipitation.

Protocol 2: LC-MS Stability Check in Assay Buffer

This protocol provides a definitive assessment of whether your compound is degrading over the course of the experiment.

• Prepare Samples: Create two samples:

  • T=0 Sample: Spike DMTSA into your assay buffer to your final working concentration. Immediately quench the sample by adding 3 volumes of cold acetonitrile and store at -20°C.

  • T=End Sample: Spike DMTSA into your assay buffer and incubate for the full duration of your experiment under assay conditions. At the end of the incubation, quench with 3 volumes of cold acetonitrile.

• Analysis: Analyze both samples by Liquid Chromatography-Mass Spectrometry (LC-MS).

• Evaluation: Compare the peak area of the parent compound (DMTSA, MW: 228.27 g/mol [1]) between the T=0 and T=End samples. A significant decrease in the parent peak area or the appearance of new peaks in the T=End sample indicates degradation.

Issue 2: Assay Signal Interference

This artifact occurs when the compound itself contributes to the assay readout, leading to false positive or false negative results.

Workflow for Deconvoluting Assay Interference

Caption: Workflow for diagnosing and mitigating assay signal interference.

Protocol 3: Compound Interference Check for Optical Assays

This protocol quantifies the intrinsic absorbance or fluorescence of DMTSA.

• Plate Setup: Use the same type of microplate (e.g., clear, black, or white) as your main experiment.[11]

• Prepare Wells:

  • Buffer Blank: Wells containing only the assay buffer.

  • Compound Wells: Wells containing assay buffer plus DMTSA at every concentration used in your dose-response curve.

  • Full Assay (Positive Control): Wells with all assay components (cells, enzymes, etc.) and a known activator/inhibitor.

  • Full Assay (Negative Control): Wells with all assay components but no activator/inhibitor.

• Incubation: Incubate the plate under standard assay conditions and duration.

• Read Plate: Read the absorbance or fluorescence at the appropriate wavelength.

• Analysis:

  • Subtract the "Buffer Blank" reading from all other wells.

  • If the "Compound Wells" show a significant signal that scales with concentration, this indicates direct interference. This background signal should be subtracted from your experimental wells.

Section 3: Data Summary & Physicochemical Properties

Understanding the fundamental properties of DMTSA is critical for experimental design.

Property	Value	Source
CAS Number	304459-57-2	PubChem[1]
Molecular Formula	C₉H₁₂N₂O₃S	PubChem[1]
Molecular Weight	228.27 g/mol	PubChem[1]
IUPAC Name	4-[(4,5-dimethyl-1,3-thiazol-2-yl)amino]-4-oxobutanoic acid	PubChem[1]
Calculated LogP	0.7 - 1.64	PubChem, Echemi[1][2]
Hydrogen Bond Donors	2	PubChem[1]
Hydrogen Bond Acceptors	4	PubChem[1]
Polar Surface Area	108 Ų	PubChem[1]

References

• Technical Support Center: Troubleshooting Inactivity of Small Molecule Inhibitors. Benchchem. Link

• N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid. PubChem, National Center for Biotechnology Information. Link

• Common Problems and Potential Solutions for Troubleshooting Drug-Response Measurements. ResearchGate. Link

• Technical Support Center: Mitigating Off-Target Effects of Small Molecules in Cellular Assays. Benchchem. Link

• N-(4,5-dimethyl-thiazol-2-yl)-succinamic acid. Echemi. Link

• Search for the Active Ingredients from a 2‐Aminothiazole DMSO Stock Solution with Antimalarial Activity. PMC, National Institutes of Health. Link

• A Comparative Analysis of the Biological Activities of 2-Amino-5-methylthiazole and 2-aminothiazole Derivatives. Benchchem. Link

• N-(4,5-DIMETHYL-THIAZOL-2-YL)-SUCCINAMIC ACID (CAS No. 304459-57-2) SDS. ChemicalBook. Link

• Fragment-Sized Thiazoles in Fragment-Based Drug Discovery Campaigns: Friend or Foe? PMC, National Institutes of Health. Link

• Succinyl-CoA reactivity and stability. ResearchGate. Link

• A troubleshooting guide to microplate-based assays. BMG LABTECH. Link

• Synthesis of 2-Amino-4, 5-Diarylthiazole Derivatives and Evaluation of Their Anti-Candida Albicans Activity. National Institutes of Health. Link

• n-(4,5-dimethylthiazol-2-yl)succinamic acid,(CAS# 304459-57-2). Sinfoo Biotech. Link

• N-(4,5-Dimethylthiazol-2-yl)succinamic acid. Santa Cruz Biotechnology. Link

• Recent Developments and Biological Activities of 2-Aminothiazole Derivatives. Acta Chimica Slovenica. Link

• Troubleshooting Cell-based Assays Ask the Experts to Avoid Common Pitfalls from Cell Seeding to Analysis. Promega Corporation. Link

• Identification of 2-amino benzothiazoles with bactericidal activity against Mycobacterium tuberculosis. bioRxiv. Link

• SUCCINIC ACID, 110-15-6. BroadPharm. Link

• Reversible and irreversible inhibitory activity of succinic and maleic acid derivatives on acetylcholinesterase. PubMed, National Institutes of Health. Link

• Reversible and irreversible inhibitory activity of succinic and maleic acid derivatives on acetylcholinesterase. ResearchGate. Link

• A Reaction of N-Substituted Succinimides with Hydroxylamine as a Novel Approach to the Synthesis of Hydroxamic Acids. MDPI. Link

• N-(4,5-DIMETHYL-THIAZOL-2-YL)-SUCCINAMIC ACID AldrichCPR. Sigma-Aldrich. Link

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• CN113337139A - Thiazole azo dye and synthetic method thereof. Google Patents. Link

• Synthesis and Biological Evaluation of Thiazole-Based Derivatives with Potential against Breast Cancer and Antimicrobial Agents. PMC, National Institutes of Health. Link

• Green One-Pot Synthesis of Thiazole Scaffolds Catalyzed by Reusable NiFe2O4 Nanoparticles: In Silico Binding Affinity and In Vitro Anticancer Activity Studies. National Institutes of Health. Link

• Synthesis of Some New Thiazole Derivatives and Their Biological Activity Evaluation. Semantic Scholar. Link

• Recent Literature on the Synthesis of Thiazole Derivatives and their Biological Activities. PubMed, National Institutes of Health. Link

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Technical Support Center: Troubleshooting Inconsistent Results with Thiazolyl Blue Tetrazolium Bromide Assays

A Senior Application Scientist's Guide to the MTT Assay and its Derivatives

Welcome to the technical support center for researchers utilizing thiazolyl blue tetrazolium bromide-based assays. While your query mentioned "N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid," it's highly probable that you are working with its close relative, 3-(4,5-Dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide , commonly known as MTT . This reagent is central to the widely used MTT assay for assessing cell metabolic activity, which is often used as a proxy for cell viability.[1][2] Inconsistent results with this assay are a frequent challenge for researchers. This guide is designed to provide in-depth troubleshooting strategies and a deeper understanding of the underlying biochemical principles to help you achieve reliable and reproducible data.

This support center is structured to address your needs, from quick answers to common questions to deep dives into complex experimental issues.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental principle of the MTT assay?

A1: The MTT assay is a colorimetric method used to assess the metabolic activity of cells.[3][4] The core principle involves the enzymatic reduction of the yellow, water-soluble tetrazolium salt, MTT, into a purple, water-insoluble formazan product.[5][6] This conversion is primarily carried out by mitochondrial dehydrogenases in metabolically active cells.[1][7] The resulting formazan crystals are then solubilized, and the absorbance of the solution is measured, typically at a wavelength between 500 and 600 nm.[6] The intensity of the purple color is directly proportional to the number of viable, metabolically active cells.[3]

Q2: My results are highly variable between replicate wells. What are the most common causes?

A2: High variability in the MTT assay is a common issue that can often be traced back to a few key factors:

• Inconsistent Cell Seeding: Uneven distribution of cells across the wells of your microplate is a primary source of variability. Ensure your cell suspension is homogenous before and during seeding.

• Edge Effects: Wells on the periphery of the plate are prone to evaporation, leading to changes in media concentration and affecting cell growth. To mitigate this, consider not using the outer wells for experimental data or ensure your incubator is well-humidified.

• Incomplete Formazan Solubilization: The purple formazan crystals must be fully dissolved before reading the absorbance. Incomplete solubilization will lead to artificially low and inconsistent readings. Ensure you are using an appropriate solubilizing agent and allowing sufficient time for the crystals to dissolve completely.

• Pipetting Errors: Small inaccuracies in pipetting reagents, especially the MTT solution and the solubilizing agent, can introduce significant variability. Calibrate your pipettes regularly and use proper pipetting techniques.

Q3: Can the MTT assay differentiate between cytostatic and cytotoxic effects?

A3: The MTT assay primarily measures metabolic activity, which can be an indicator of cell viability but does not directly differentiate between cytostatic (inhibiting cell proliferation) and cytotoxic (killing cells) effects.[8] A compound that is cytostatic will result in a lower cell number over time, leading to a reduced MTT signal compared to an untreated control. A cytotoxic compound will directly decrease the number of viable, metabolically active cells, also resulting in a lower MTT signal. Therefore, while the MTT assay can indicate a reduction in the number of viable cells, it cannot, on its own, definitively distinguish the mechanism. Other assays, such as those that measure cell membrane integrity (e.g., LDH release) or apoptosis (e.g., caspase activity), should be used to complement the MTT assay and provide a more complete picture of a compound's effects.[3]

In-depth Troubleshooting Guides

Issue 1: High Background or False Positive Results

Q: I am observing a high absorbance in my no-cell control wells, or my test compound appears to increase cell viability, which is unexpected. What could be the cause?

A: This is a critical issue that points to interference with the assay chemistry. The underlying cause is often the direct, non-enzymatic reduction of MTT by your test compound or components in your culture medium.

Scientific Rationale: The MTT reduction is a redox reaction. While it is primarily driven by cellular enzymes like mitochondrial dehydrogenases, other reducing agents can also donate electrons to MTT, converting it to formazan and leading to a false-positive signal.[9]

Troubleshooting Steps:

• Perform a Cell-Free Assay: To confirm if your compound is directly reducing MTT, set up a cell-free experiment. Add your compound at the same concentrations used in your cell-based assay to wells containing only culture medium, followed by the MTT reagent. If a purple color develops, your compound is interfering with the assay.

• Evaluate Media Components: Some components in culture media, such as phenol red, can interfere with absorbance readings.[10] Additionally, compounds with free thiol groups, like N-acetyl-L-cysteine or dithiothreitol, are known to reduce MTT directly.[9] If you are using such supplements, consider if they are necessary for your experiment or if you can use a formulation without them for the duration of the assay.

• Wavelength Selection: Ensure you are measuring the absorbance at the correct wavelength for the formazan product (typically 570 nm) and also measuring a reference wavelength (e.g., 690 nm) to subtract background absorbance.[11]

Workflow for Diagnosing Compound Interference

Caption: Troubleshooting workflow for high background signals.

Issue 2: Low Signal-to-Noise Ratio or Poor Dynamic Range

Q: My absorbance readings are very low, even in my healthy, untreated control wells, making it difficult to detect a decrease in viability with my test compound. How can I improve my signal?

A: A low signal-to-noise ratio can be due to suboptimal assay conditions or poor cell health. The goal is to maximize the formazan production in viable cells while keeping the background low.

Scientific Rationale: The amount of formazan produced is dependent on several factors, including the number of viable cells, the concentration of the MTT reagent, and the incubation time.[5][12] If any of these are limiting, the signal will be weak.

Troubleshooting Steps:

• Optimize Cell Seeding Density: The number of cells seeded per well is critical. Too few cells will result in a low signal, while too many cells can lead to nutrient depletion and cell death, also reducing the signal. Perform a cell titration experiment to determine the optimal seeding density for your cell line and experiment duration.

• Optimize MTT Concentration and Incubation Time: The concentration of MTT and the incubation time can significantly impact the results. While a standard concentration is often used, it may not be optimal for all cell lines.[6] Increasing the MTT concentration (up to a certain point) or the incubation time can increase the signal.[5] However, be aware that prolonged exposure to MTT can be toxic to some cells.[6]

  Parameter	Low Range	Recommended Range	High Range	Rationale
  MTT Concentration	0.1 - 0.2 mg/mL	0.2 - 0.5 mg/mL	> 0.5 mg/mL	Higher concentrations can be toxic to some cell lines.[6]
  Incubation Time	1 - 2 hours	2 - 4 hours	> 4 hours	Longer incubation can increase signal but also risks MTT toxicity.

• Check Cell Health: Ensure your cells are healthy and in the logarithmic growth phase before starting the experiment. Stressed or unhealthy cells will have lower metabolic activity and produce less formazan. Check for signs of contamination, such as changes in media color or turbidity.[13]

• Ensure Proper Formazan Solubilization: If the formazan crystals are not fully dissolved, the absorbance will be artificially low. Use a high-quality solubilizing agent (e.g., DMSO, acidified isopropanol) and ensure vigorous mixing and sufficient incubation time to dissolve all crystals.

Experimental Protocol: Optimizing MTT Concentration

• Cell Seeding: Seed a 96-well plate with your cells at the optimal density in a volume of 100 µL per well. Include no-cell control wells.

• MTT Reagent Preparation: Prepare a series of MTT solutions in sterile PBS or serum-free medium at concentrations ranging from 0.1 mg/mL to 0.5 mg/mL.

• MTT Addition: After allowing the cells to adhere and grow for the desired time, carefully remove the culture medium and add 100 µL of the different MTT solutions to the wells.

• Incubation: Incubate the plate for 2-4 hours at 37°C.

• Solubilization: Carefully remove the MTT solution and add 100 µL of a solubilizing agent (e.g., DMSO) to each well.

• Absorbance Reading: Mix thoroughly and read the absorbance at 570 nm.

• Analysis: Plot the absorbance against the MTT concentration to determine the concentration that gives the optimal signal without evidence of toxicity (a decrease in signal at higher concentrations).[5]

General Laboratory Best Practices for Assay Consistency

To ensure the reproducibility and reliability of your results, adhere to these best practices:

• Consistent Cell Culture Practices: Use cells with a low passage number and ensure they are in a consistent growth phase for each experiment.[14]

• Reagent Quality and Storage: Use high-purity MTT and store it protected from light. Prepare fresh MTT solution for each experiment.

• Proper Plate Selection: Use clear, flat-bottomed 96-well plates for absorbance assays.[15]

• Accurate Instrumentation: Ensure your microplate reader is properly calibrated and maintained.[10]

MTT Assay General Workflow

Caption: General workflow of the MTT colorimetric assay.

By understanding the principles of the MTT assay and systematically troubleshooting potential issues, you can significantly improve the consistency and reliability of your experimental results.

References

• Pitfalls and other issues with the MTT assay - PubMed.
• The MTT Assay: Utility, Limitations, Pitfalls, and Interpretation in Bulk and Single-Cell Analysis - NIH.
• Considerations and Technical Pitfalls in the Employment of the MTT Assay to Evaluate Photosensitizers for Photodynamic Therapy - MDPI.
• The MTT Assay: Utility, Limitations, Pitfalls, and Interpretation in Bulk and Single-Cell Analysis - Semantic Scholar.
• Pitfalls of the MTT assay: Direct and off-target effects of inhibitors can result in over/underestimation of cell viability - ResearchGate.
• Troubleshooting Cell-based Assays Ask the Experts to Avoid Common Pitfalls from Cell Seeding to Analysis - Promega GmbH.
• The Ultimate Guide to Troubleshooting Microplate Assays - Bitesize Bio.
• How to Troubleshoot Common In-cell Western Issues - Azure Biosystems.
• A troubleshooting guide to microplate-based assays.
• Antioxidant compounds interfere with the 3-[4,5-dimethylthiazol-2-yl]-2, 5-diphenyltetrazolium bromide cytotoxicity assay.
• (3-(4,5-Dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) | C18H16BrN5S | CID - PubChem.
• (PDF) Limitations of the 3-(4, 5-dimethylthiazol-2-yl)-2, 5-diphenyl-2H-tetrazolium bromide (MTT) assay when compared to three commonly used cell enumeration assays - ResearchGate.
• Synthesis and Biological Evaluation of N-(5-(pyridin-2-yl)-1,3,4-thiadiazol-2-yl)benzamide Derivatives as Lipoxygenase Inhibitor with Potential Anticancer Activity - Brieflands.
• (PDF) The MTT [3-(4,5-Dimethylthiazol-2-yl)-2,5-Diphenyltetrazolium Bromide] Assay Is a Fast and Reliable Method for Colorimetric Determination of Fungal Cell Densities - ResearchGate.
• Limitations of the 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyl-2H-tetrazolium bromide (MTT) assay when compared to three commonly used cell enumeration assays - PubMed Central.

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Technical Support Center: Synthesis of N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid

Welcome to the technical support guide for the synthesis of N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid. This document provides in-depth troubleshooting advice and answers to frequently asked questions to help you navigate the common challenges associated with this reaction, ensuring high purity and yield.

Introduction: Understanding the Core Reaction

The synthesis of N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid is most commonly achieved via the acylation of 2-amino-4,5-dimethylthiazole with succinic anhydride. While seemingly straightforward, this reaction is sensitive to stoichiometry, temperature, and solvent choice, which can lead to the formation of several side products. This guide is designed to help you identify, minimize, and troubleshoot these issues.

Part 1: Frequently Asked Questions (FAQs)

Q1: What are the most common side products observed in this reaction?

The primary side products typically arise from over-acylation, unreacted starting materials, or hydrolysis. The most prevalent are:

• N,N'-bis(4,5-dimethylthiazol-2-yl)succinamide: This "di-acylated" product forms when two molecules of the aminothiazole react with one molecule of succinic anhydride.

• Unreacted 2-amino-4,5-dimethylthiazole: A highly common impurity if the reaction does not go to completion.

• Succinic Acid: Formed by the hydrolysis of succinic anhydride, especially if moisture is present in the reaction.

• Polymeric byproducts: Under certain conditions, particularly with excess succinic anhydride or high temperatures, oligomers or polymers can form.

Q2: My final product has poor solubility. Is this related to a side product?

Poor solubility can indeed be an indicator of impurities. While the desired product has limited solubility in some common organic solvents, the presence of the symmetrical di-acylated side product, N,N'-bis(4,5-dimethylthiazol-2-yl)succinamide, can significantly decrease solubility due to its higher molecular weight and potential for intermolecular hydrogen bonding. Unreacted succinic acid can also precipitate, especially in non-polar solvents. We recommend verifying purity via LC-MS or ¹H NMR.

Q3: How can I best monitor the reaction's progress to avoid side product formation?

Thin Layer Chromatography (TLC) is an effective and rapid method. Use a solvent system such as 10% methanol in dichloromethane. The starting aminothiazole is relatively non-polar, while the desired carboxylic acid product is highly polar and will have a much lower Rf value. The di-acylated side product will have an intermediate polarity. By monitoring the consumption of the starting material, you can prevent over-reaction and the formation of subsequent byproducts.

Part 2: Troubleshooting Guides & Protocols

This section provides structured guidance for specific experimental challenges.

Troubleshooting Guide 1: Low Yield of Desired Product

Low yield is often a result of incomplete reaction or competing side reactions.

Workflow for Diagnosing Low Yield:

Caption: Decision workflow for troubleshooting low product yield.

Troubleshooting Guide 2: Identification of Unknown Impurities

When unexpected peaks appear in your analytical data, a systematic approach is required for identification.

Data Comparison Table for Product & Key Side Products:

Compound Name	Molecular Weight ( g/mol )	Expected Mass (M+H)⁺	Key ¹H NMR Signals (DMSO-d₆)
Desired Product	228.28	229.07	~12.1 ppm (s, 1H, COOH), ~11.8 ppm (s, 1H, NH), ~2.5-2.7 ppm (m, 4H, CH₂CH₂), ~2.2 ppm (s, 6H, CH₃)
N,N'-bis(4,5-dimethylthiazol-2-yl)succinamide	352.48	353.13	~11.9 ppm (s, 2H, NH), ~2.8 ppm (s, 4H, CH₂CH₂), ~2.2 ppm (s, 12H, CH₃)
2-amino-4,5-dimethylthiazole	128.19	129.06	~6.5 ppm (s, 2H, NH₂), ~2.1 ppm (s, 3H, CH₃), ~2.0 ppm (s, 3H, CH₃)
Succinic Acid	118.09	119.04	~12.0 ppm (br s, 2H, COOH), ~2.4 ppm (s, 4H, CH₂)

Part 3: Reaction Mechanisms & Recommended Protocols

Visualizing the Reaction Pathway

The following diagram illustrates the desired reaction alongside the primary competing side reaction. Controlling the stoichiometry and reaction conditions is critical to favor Pathway A.

Caption: Desired reaction (Pathway A) vs. side product formation (Pathway B).

Recommended Synthesis Protocol

This protocol is optimized to minimize side product formation.

• Preparation: In a clean, dry flask under an inert atmosphere (e.g., Nitrogen), dissolve succinic anhydride (1.1 equivalents) in an anhydrous aprotic solvent (e.g., Dichloromethane, Acetonitrile, or THF) at a concentration of approximately 0.2 M.

• Reagent Addition: In a separate flask, dissolve 2-amino-4,5-dimethylthiazole (1.0 equivalent) in the same anhydrous solvent.

• Reaction: Slowly add the 2-amino-4,5-dimethylthiazole solution to the stirring succinic anhydride solution at room temperature over 30-60 minutes. Causality Note: Slow addition prevents localized high concentrations of the amine, which can favor the formation of the di-acylated side product.

• Monitoring: Stir the reaction mixture at room temperature for 2-4 hours. Monitor the consumption of the starting amine by TLC (10% MeOH/DCM).

• Workup: Once the starting amine is consumed, the resulting precipitate is the desired product. If no precipitate forms, the solvent can be partially removed under reduced pressure.

• Purification: Filter the solid product and wash thoroughly with cold solvent (the one used for the reaction) to remove any unreacted succinic anhydride. A second wash with a non-polar solvent like diethyl ether can help remove other organic impurities. The product is typically obtained in high purity without the need for column chromatography.

• Drying: Dry the final product under vacuum to remove residual solvent.

References

• PubChem Compound Summary for N-(4,5-dimethyl-1,3-thiazol-2-yl)succinamic acid. National Center for Biotechnology Information. [Link]

• General Reactivity of Amines with Anhydrides. In March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. Wiley. (Note: While a direct link to the specific chapter is not possible, this textbook is a standard authoritative reference for the underlying chemical principles).

Cell viability assay interference by "N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid"

Answering the user's request.## Technical Support Center: Cell Viability Assays

Topic: Interference by N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals who are encountering unexpected results in cell viability assays when using the compound N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid. As Senior Application Scientists, we have designed this resource to provide in-depth troubleshooting strategies, explain the underlying mechanisms of interference, and offer validated alternative protocols.

Part 1: Frequently Asked Questions (FAQs) & Initial Troubleshooting

This section addresses the most immediate questions and provides a logical framework for diagnosing assay interference.

Q1: My MTT assay results show unexpectedly high cell viability, or the results are not reproducible when using N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid. What is the likely cause?

This is a classic sign of assay interference. The MTT assay's endpoint is the creation of a purple formazan product, which is directly proportional to the number of metabolically active, viable cells.[1][2] However, the core chemical structure of your compound, "N-(4,5-Dimethyl-thiazol-2-yl )-succinamic acid," is highly similar to a key part of the MTT reagent itself, 3-(4,5-dimethylthiazol-2-yl )-2,5-diphenyltetrazolium bromide.

This structural similarity can lead to two primary types of interference:

• Direct Reduction of MTT: Your compound may have reducing properties that chemically convert the yellow MTT tetrazolium salt into purple formazan, independent of any cellular enzymatic activity.[3][4] This leads to a false-positive signal, making it seem like there are more viable cells than there actually are.

• Metabolic Interference: The compound might interact with the mitochondrial dehydrogenase enzymes (like succinate dehydrogenase) that are responsible for reducing MTT within the cell.[5][6] This can either inhibit or enhance the formazan production, skewing the results.

Q2: How can I definitively prove that my compound is interfering with the MTT assay?

The most direct method is to perform a cell-free interference assay . This control experiment will determine if your compound can reduce MTT in the absence of cells. A dose-dependent color change in this cell-free system is a clear indication of direct chemical interference.[3][7]

A second essential control is a "compound-only" blank. This involves adding the compound to the culture medium to see if it intrinsically absorbs light at the same wavelength used to measure formazan (typically 570 nm).[3]

Q3: If interference is confirmed, can I just subtract the background absorbance from the cell-free control wells?

Q4: Does this interference affect other tetrazolium-based assays like XTT, MTS, or WST-1?

It is highly probable. XTT, MTS, and WST-1 are also tetrazolium salts that are reduced to a colored formazan product.[9] While their specific chemical structures and cell permeability differ from MTT, they rely on similar enzymatic reduction pathways.[2] Therefore, any compound that interferes with MTT is very likely to interfere with these other tetrazolium-based assays as well. It is crucial to perform cell-free controls for these assays if you choose to use them.

Part 2: Diagnostic Workflow & Protocols

This section provides a structured workflow to diagnose the issue and detailed protocols for key experiments.

Workflow for Diagnosing Interference

This workflow provides a logical sequence of steps to identify and resolve assay artifacts.

Caption: Troubleshooting workflow for suspected assay interference.

Protocol 1: Cell-Free Assay to Detect Direct MTT Reduction

This protocol is the definitive test for chemical interference between your compound and the MTT reagent.

Objective: To determine if N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid chemically reduces MTT to formazan in the absence of cells.

Materials:

• 96-well clear flat-bottom plate

• Your test compound: N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid, prepared in a stock solution

• Cell culture medium (the same type used in your cell-based experiments, e.g., DMEM with 10% FBS)

• MTT reagent (typically 5 mg/mL in PBS)[5][10]

• Solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl)[11][12]

• Microplate reader capable of measuring absorbance at 570 nm

Procedure:

• Plate Setup: Design a plate map. You will test a range of concentrations of your compound.

• Compound Dilution: Prepare serial dilutions of your compound directly in the 96-well plate using the cell culture medium. The final volume in each well should be 100 µL. Include "medium-only" wells as a negative control.

• MTT Addition: Add 10 µL of the 5 mg/mL MTT reagent to each well.[13][14] The final concentration of MTT should match what you use in your cell-based assay.

• Incubation: Incubate the plate for 2-4 hours at 37°C, protected from light.[13] This incubation time should mirror your standard cell assay protocol.

• Visual Inspection: After incubation, visually inspect the plate for the formation of a purple color.

• Solubilization: Add 100 µL of the solubilization solution to each well.[14] Mix gently by pipetting or using a plate shaker for 15 minutes to dissolve any formazan formed.[5]

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

Interpretation of Results:

• No Interference: The absorbance values in wells with your compound are identical or very close to the "medium-only" control.

• Interference Confirmed: You observe a dose-dependent increase in absorbance in the wells containing your compound. This confirms direct chemical reduction of MTT and invalidates the use of this assay for your compound.

Compound Concentration	Mean Absorbance (570 nm)	Interpretation
0 µM (Medium Control)	0.05 ± 0.01	Baseline
1 µM	0.15 ± 0.02	Possible Interference
10 µM	0.45 ± 0.03	Strong Interference
100 µM	1.20 ± 0.05	Definitive Interference

Part 3: Recommended Alternative Assays & Protocols

If the MTT assay is invalidated due to interference, you must switch to a method with a different detection principle. The best alternatives measure distinct markers of cell viability, such as ATP content, protease activity, or membrane integrity.

Why Choose These Alternatives?

The following assays are recommended because their mechanisms are not based on the reduction of a tetrazolium salt, thus bypassing the source of interference from your specific compound.

Caption: Comparison of assay susceptibility to interference.

Alternative 1: ATP-Based Luminescence Assay

Principle: This is considered a gold-standard method. It quantifies adenosine triphosphate (ATP), the primary energy currency in cells. The amount of ATP is directly proportional to the number of viable, metabolically active cells.[9] When cells die, their ATP is rapidly depleted. The assay uses luciferase to catalyze the formation of light from ATP and luciferin; the resulting luminescent signal is measured.[9][15]

Advantages:

• High Sensitivity: Can detect as few as 10 cells per well.[9]

• Fast: The protocol is rapid, often with no long incubation steps.

• Different Mechanism: Relies on ATP presence, not reductase activity, avoiding the interference issue.

Protocol 2: ATP-Based Cell Viability Assay

Objective: To measure cell viability by quantifying intracellular ATP levels.

Materials:

• Opaque-walled 96-well plates (white plates are best for luminescence)

• Cells cultured and treated with your compound as in the original experiment

• Commercially available ATP assay kit (e.g., CellTiter-Glo® from Promega). These kits contain a stabilized luciferase/luciferin reagent.

• Luminometer for plate reading

Procedure:

• Plate Cells: Seed and treat your cells with N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid in the opaque-walled 96-well plates. The final volume is typically 100 µL per well.

• Equilibrate: After the treatment period, remove the plate from the incubator and allow it to equilibrate to room temperature for about 30 minutes.

• Add Reagent: Prepare the ATP detection reagent according to the manufacturer's instructions. Add a volume of reagent equal to the culture medium volume in each well (e.g., add 100 µL of reagent to 100 µL of medium).

• Mix and Incubate: Mix the contents on an orbital shaker for 2 minutes to induce cell lysis. Then, incubate the plate at room temperature for 10 minutes to stabilize the luminescent signal.

• Measure Luminescence: Read the luminescent signal using a plate-reading luminometer.

Interpretation: The luminescent signal is directly proportional to the number of viable cells. A decrease in luminescence in treated wells compared to untreated controls indicates cytotoxicity.

Alternative 2: Resazurin (AlamarBlue) Reduction Assay

Principle: This assay uses the blue dye resazurin, which is cell-permeable. In viable cells, mitochondrial enzymes reduce the non-fluorescent blue resazurin to the highly fluorescent pink resorufin.[9][16] The fluorescence is proportional to the number of living cells.

Advantages:

• Less Susceptible to Interference: While this is still a reduction-based assay, the resazurin chemical structure is very different from MTT, making direct chemical reduction by your compound less likely. However, a cell-free control (as in Protocol 1, but using resazurin) is still highly recommended to confirm this.

• Homogeneous and Non-toxic: The reagent is added directly to the cells, and it is generally less toxic than MTT, allowing for further analysis of the cells if needed.[9]

Protocol 3: Resazurin-Based Cell Viability Assay

Objective: To assess cell viability by measuring the metabolic reduction of resazurin.

Materials:

• Standard clear or black-walled 96-well plates (black plates are optimal for fluorescence)

• Cells cultured and treated with your compound

• Resazurin-based assay reagent (e.g., AlamarBlue™, PrestoBlue™)

• Fluorescence plate reader (Excitation ~560 nm, Emission ~590 nm)

Procedure:

• Plate and Treat Cells: Follow the same procedure as your original MTT assay for cell seeding and treatment in a 96-well plate (100 µL final volume).

• Add Reagent: Prepare the resazurin reagent according to the manufacturer's protocol. Add 10-20 µL of the reagent directly to each well containing cells and medium.

• Incubate: Return the plate to the incubator (37°C) and incubate for 1-4 hours. The optimal time can vary by cell type and should be determined empirically.

• Measure Fluorescence: Read the fluorescence using a plate reader with the appropriate excitation and emission wavelengths (typically Ex: 560 nm, Em: 590 nm).

Interpretation: The fluorescence intensity is directly proportional to cell viability. Always run a cell-free control to ensure your compound does not directly reduce resazurin.

References

• Abcam. (n.d.). MTT assay and its use in cell viability and proliferation analysis.
• CLYTE Technologies. (2025). MTT Assay Protocol: Guide to Measuring Cell Viability & Proliferation.
• Lall, N., et al. (2020). The MTT Assay: Utility, Limitations, Pitfalls, and Interpretation in Bulk and Single-Cell Analysis. MDPI.
• ATCC. (n.d.). MTT Cell Proliferation Assay.
• National Center for Biotechnology Information. (2013). Cell Viability Assays. In Assay Guidance Manual.
• Bio-Rad. (2017). Cell viability assays: Alternatives to the MTT assay.
• Abcam. (n.d.). MTT assay protocol.
• van Meerloo, J., et al. (2011). Cell sensitivity assays: the MTT assay. Methods in Molecular Biology.
• Provost, J. & Wallert, M. (2025). MTT Proliferation Assay Protocol.
• The Future of Things. (n.d.). Troubleshooting Guidelines for MTT Assay in Cytotoxicity Tests.
• AAT Bioquest. (n.d.). MTT Assay.
• Creative Diagnostics. (n.d.). The MTT Assay: A Valuable Tool for Measuring Cell Viability.
• University of Valladolid. (2023). Alternatives to MTT Assay in Cell Viability Assessments.
• Pilkington, G. J., et al. (2015). DRAQ7 as an Alternative to MTT Assay for Measuring Viability of Glioma Cells Treated With Polyphenols. Anticancer Research.
• BenchChem. (2025). Technical Support Center: Avoiding Artifacts in MTT Assays with Plant-Derived Compounds.
• ResearchGate. (2015). What is a good alternative for MTT assay to determine cell viability?.
• National Center for Biotechnology Information. (n.d.). N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid. PubChem.
• Yeasen. (2025). Choosing the Right Cell Proliferation Assay for Your Research.
• Echemi. (n.d.). n-(4,5-dimethyl-thiazol-2-yl)-succinamic acid.
• Gasque, K. C. S., et al. (2014). Cell density and solvent are critical parameters affecting formazan evaluation in MTT assay. Brazilian Archives of Biology and Technology.
• ResearchGate. (2022). Can I dissolve formazan crystals overnight?.
• Reddit. (2019). MTT Assay formazan crystals not dissolving (Abcam).
• Bruggisser, R., et al. (2000). Antioxidant compounds interfere with the 3-[4,5-dimethylthiazol-2-yl]-2, 5-diphenyltetrazolium bromide cytotoxicity assay. Cancer Detection and Prevention.
• Protocol Online. (2006). solvent for formazan crystals in MTT assay.
• ResearchGate. (2013). Which is the best method to solubilize formazan crystals after MTT cell labeling in proliferation assays?.
• Reddit. (2023). struggling with MTT assay.
• Worle-Knirsch, J. M., et al. (2007). Particle-induced artifacts in the MTT and LDH viability assays. PMC - NIH.
• Boc Sciences. (n.d.). N-(4,5-DIMETHYL-THIAZOL-2-YL)-SUCCINAMIC ACID (CAS No. 304459-57-2) SDS.
• Online Inhibitor. (2025). Mastering Cell Viability: The Chemicals That Interfere with Tetrazolium Assays (MTT/MTS).
• Sinfoo Biotech. (n.d.). n-(4,5-dimethylthiazol-2-yl)succinamic acid,(CAS# 304459-57-2).
• van Tonder, A., et al. (2015). Limitations of the 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyl-2H-tetrazolium bromide (MTT)
• ResearchGate. (2025). Limitations of the 3-(4, 5-dimethylthiazol-2-yl)-2, 5-diphenyl-2H-tetrazolium bromide (MTT) assay when compared to three commonly used cell enumeration assays.
• Online Inhibitor. (2025). Optimizing Cell Viability Assays with MTT (3-(4,5-Dimethyl...).
• Santa Cruz Biotechnology. (n.d.). N-(4,5-Dimethylthiazol-2-yl)succinamic acid.

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Reference Data & Comparative Studies

A Comparative Guide to Thiazole Derivatives in Drug Discovery: Benchmarking N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid

The thiazole ring, a five-membered aromatic heterocycle containing sulfur and nitrogen, stands as a cornerstone in medicinal chemistry. Its unique structural features and diverse pharmacological activities have led to its incorporation into a multitude of clinically approved drugs.[1][2][3][4] This guide provides a comparative analysis of various thiazole derivatives, with a specific focus on N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid, placing it within the broader context of thiazole-based therapeutic agents. We will delve into the anticancer, anti-inflammatory, and antimicrobial properties of these compounds, supported by experimental data and detailed protocols for researchers, scientists, and drug development professionals.

The Thiazole Scaffold: A Privileged Structure in Medicinal Chemistry

The thiazole moiety is a versatile building block for the design of novel therapeutic agents.[5][6] Its derivatives have demonstrated a wide spectrum of biological activities, including anticancer, anti-inflammatory, antibacterial, antifungal, and antiviral effects.[1][2][4][7] The nitrogen and sulfur atoms in the thiazole ring are crucial for forming hydrogen bonds and other non-covalent interactions with biological targets, such as enzymes and receptors, thereby modulating their function.[5] Several thiazole-containing drugs are currently on the market, highlighting the therapeutic importance of this heterocyclic system.[2][3]

Profiling N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid

Chemical Structure:

• IUPAC Name: 4-[(4,5-dimethyl-1,3-thiazol-2-yl)amino]-4-oxobutanoic acid[8]

• Molecular Formula: C₉H₁₂N₂O₃S[8]

• Molecular Weight: 228.27 g/mol [8]

Thiazole Derivatives in Oncology

The thiazole scaffold is a prominent feature in many anticancer agents.[5][11] These derivatives exert their effects through various mechanisms, including the inhibition of kinases, disruption of microtubule function, and induction of apoptosis.[3][5]

Comparative Anticancer Activity of Thiazole Derivatives

Compound/Derivative Class	Cancer Cell Line	IC₅₀ (µM)	Mechanism of Action (if known)	Reference
Compound 4c (a 2-hydrazinyl-thiazole derivative)	MCF-7 (Breast)	2.57 ± 0.16	Induces apoptosis	[12]
HepG2 (Liver)	7.26 ± 0.44	[12]
Dasatinib (FDA-approved)	Various	Varies	Tyrosine kinase inhibitor	[5]
Compound 8j (a di-substituted thiazole)	HeLa (Cervical)	7.90	hLDHA inhibitor	[13]
SiHa (Cervical)	-	[13]
HepG2 (Liver)	7.90	[13]
Compound 11f (a thiazole-chalcone hybrid)	A-549 (Lung)	0.025	-	[3]
MCF-7 (Breast)	0.029	[3]

IC₅₀ values represent the concentration of a drug that is required for 50% inhibition in vitro.

The data clearly indicates that specific substitutions on the thiazole ring are critical for potent anticancer activity. For instance, compound 4c, a 2-hydrazinyl-thiazole derivative, demonstrates significant cytotoxicity against breast and liver cancer cell lines.[12] In contrast, more complex thiazole-containing structures like Dasatinib are potent kinase inhibitors used in clinical practice.[5] The lipophilicity and electronic properties of the substituents play a crucial role in determining the efficacy and selectivity of these compounds.[13]

Experimental Protocol: MTT Assay for Cytotoxicity

This protocol outlines a standard method for assessing the in vitro cytotoxic activity of thiazole derivatives against cancer cell lines.

Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present. These enzymes are capable of reducing the tetrazolium dye MTT to its insoluble formazan, which has a purple color.

Step-by-Step Methodology:

• Cell Seeding: Plate cancer cells (e.g., MCF-7, HepG2) in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells/well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the test compounds (e.g., N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid and other derivatives) in the appropriate cell culture medium. Add the diluted compounds to the wells and incubate for 48-72 hours. Include a vehicle control (e.g., DMSO) and a positive control (e.g., Doxorubicin).

• MTT Addition: After the incubation period, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability and determine the IC₅₀ value for each compound.

Signaling Pathway Visualization

Caption: Mechanisms of anticancer action for thiazole derivatives.

Thiazole Derivatives in Inflammation

Inflammation is a complex biological response, and chronic inflammation is implicated in numerous diseases. Thiazole derivatives have emerged as promising anti-inflammatory agents, often targeting key enzymes in the inflammatory cascade, such as cyclooxygenase (COX) and lipoxygenase (LOX).[14][15]

Comparative Anti-inflammatory Activity

Compound/Derivative Class	Assay	% Inhibition	Mechanism of Action (if known)	Reference
Compound 3c (a thiazole derivative)	Carrageenan-induced paw edema	44%	-	[16]
Compound 3d (a thiazole derivative)	Carrageenan-induced paw edema	41%	-	[16]
Indole-benzimidazole[2,1-b]thiazole hybrid (Compound 13b)	LPS-induced NO production in RAW264.7 cells	Potent inhibition	Inhibition of pro-inflammatory cytokines (NO, IL-6, TNF-α)	[17]
Various 1,3-thiazole amides and amines	LPS-induced TNFα release in PBMCs	IC₅₀ in µM range	Cholinesterase inhibition	[18]

The anti-inflammatory potential of thiazole derivatives is evident from various in vivo and in vitro studies. For example, certain synthesized thiazole compounds have shown significant inhibition of paw edema in animal models.[16] Furthermore, hybrid molecules incorporating the thiazole scaffold have demonstrated potent inhibition of pro-inflammatory cytokine production in cellular assays.[17]

Experimental Workflow: In Vivo Anti-inflammatory Assay

Caption: Workflow for carrageenan-induced paw edema assay.

Antimicrobial Properties of Thiazole Derivatives

The rise of antimicrobial resistance necessitates the development of novel therapeutic agents. Thiazole derivatives have shown considerable promise as antibacterial and antifungal agents.[7][19] Their mechanism of action can involve the inhibition of essential microbial enzymes or disruption of the cell membrane.[7]

Comparative Antimicrobial Activity

Compound/Derivative Class	Microorganism	MIC (µg/mL)	Reference
2-(N-allyl)-5-(2-pyrazolin-3-yl)-thiazole derivatives	S. pneumoniae	0.03–7.81	[20][21]
E. coli	0.03–7.81	[20][21]
2-phenylacetamido-thiazole derivative (Compound 16)	E. coli	1.56 - 6.25	[1]
S. aureus	1.56 - 6.25	[1]
2-(4-(1-thiazol-2-yl)-2-pyrazolin-3-yl)-1,2,3-triazol-1-yl)-1,3,4-thiadiazole derivative (Compound 15)	E. coli	5-10	[20]
S. aureus	5-10	[20]
C. albicans	Similar to Nystatin	[20]

MIC (Minimum Inhibitory Concentration) is the lowest concentration of an antimicrobial that will inhibit the visible growth of a microorganism after overnight incubation.

The antimicrobial activity of thiazole derivatives is highly dependent on the nature and position of substituents on the thiazole ring.[20][22] For instance, hybridization of the thiazole ring with other heterocyclic systems like pyrazoline has yielded compounds with potent and broad-spectrum antimicrobial activity.[20][21]

Structure-Activity Relationship (SAR) Insights

The collective data from numerous studies on thiazole derivatives allows for the deduction of key structure-activity relationships:

• Substitution at the 2- and 4-positions of the thiazole ring is a common strategy for enhancing biological activity.[3]

• The introduction of lipophilic groups can improve membrane permeability and, consequently, antimicrobial and anticancer efficacy.[13]

• Hybrid molecules , where the thiazole ring is combined with other pharmacologically active scaffolds (e.g., pyrazoline, indole), often exhibit synergistic or enhanced activity.[17][20]

• The presence of a sulfonamide group attached to the 2-amino position of the thiazole has been shown to be beneficial for antioxidant activity.[23]

Conclusion and Future Perspectives

While N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid itself remains a relatively unexplored entity, its structural features place it within the promising class of N-acylated thiazole derivatives. This comparative guide highlights the vast therapeutic potential of the thiazole scaffold. The extensive research into various thiazole derivatives has yielded potent anticancer, anti-inflammatory, and antimicrobial agents. Future research should focus on the rational design of novel thiazole derivatives with improved potency, selectivity, and pharmacokinetic profiles. The exploration of hybrid molecules and the application of computational methods for predicting activity will undoubtedly accelerate the discovery of new thiazole-based drugs.

References

• An Overview of the Structure–Activity Relationship in Novel Antimicrobial Thiazoles Clubbed with Various Heterocycles (2017–2023). National Institutes of Health. [Link]

• The Potential of Thiazole Derivatives as Antimicrobial Agents. MDPI. [Link]

• Thiazole derivatives in cancer therapy: mechanistic insights, bioactivity, and future perspective. PubMed. [Link]

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Comparative Analysis of N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid: A Strategy for Characterizing a Novel Compound Against Established Metabolic and Kinase Inhibitors

An objective comparison guide for researchers, scientists, and drug development professionals.

As Senior Application Scientists, we often encounter novel chemical entities with limited characterization. The compound N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid, which we will refer to as DMTSA, is one such molecule. Public domain data on its specific biological activity is scarce. However, its core structure, featuring a 4,5-dimethyl-thiazol-2-yl group, is chemically related to the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) reagent, a vital dye used for assessing metabolic activity via its reduction by cellular dehydrogenases. This structural similarity provides a logical starting point for investigation, hypothesizing that DMTSA may interact with metabolic enzymes.

This guide outlines a comprehensive strategy to characterize the potential inhibitory activity of a novel compound like DMTSA. Instead of a direct comparison based on pre-existing data, we will establish a framework for generating the necessary data and interpreting it against well-understood, benchmark inhibitors. We will focus on two critical cellular pathways frequently targeted in drug discovery: cellular metabolism and protein kinase signaling.

Selection of Benchmark Inhibitors for Contextual Comparison

To understand the potential activity of DMTSA, its performance must be benchmarked against inhibitors with known mechanisms of action. We have selected three inhibitors that represent distinct, critical cellular processes:

• Rotenone: A classic, high-potency inhibitor of mitochondrial Complex I (NADH:ubiquinone oxidoreductase) in the electron transport chain, effectively shutting down a primary route of cellular energy production.

• 3-Bromopyruvate (3-BP): An alkylating agent and potent inhibitor of hexokinase II, a critical enzyme in the glycolytic pathway. By blocking the first committed step of glycolysis, it offers a distinct mechanism of metabolic disruption compared to Rotenone.

• Staurosporine: A broad-spectrum ATP-competitive kinase inhibitor. It is often used as a positive control in kinase assays and as a tool to induce apoptosis, providing a benchmark for off-target kinase activity or general cytotoxicity.

Experimental Workflow for Activity Profiling

The following workflow provides a systematic approach to characterizing the inhibitory potential of DMTSA. This process is designed to move from broad cellular effects to more specific enzymatic interactions.

Caption: Experimental workflow for characterizing a novel compound.

This initial step provides a broad view of the compound's effect on overall cell health and helps determine an effective concentration range for subsequent experiments.

Objective: To determine the half-maximal inhibitory concentration (IC50) of DMTSA in a relevant cell line (e.g., A549, HeLa) and compare its cytotoxic profile to the benchmark inhibitors.

Methodology: An ATP-based luminescent assay (e.g., CellTiter-Glo®) is recommended as it directly measures the metabolic activity of the cell population.[1][2]

• Cell Seeding: Plate cells in a 96-well, opaque-walled plate at a density of 5,000-10,000 cells per well in 100 µL of culture medium. Incubate for 24 hours to allow for cell attachment.

• Compound Preparation: Prepare a 2x concentration serial dilution of DMTSA and the benchmark inhibitors (Rotenone, 3-BP, Staurosporine) in culture medium. A typical starting concentration would be 100 µM, diluted 1:3 down to the low nanomolar range. Include a vehicle control (e.g., 0.1% DMSO).

• Cell Treatment: Add 100 µL of the 2x compound dilutions to the appropriate wells, resulting in a final 1x concentration.

• Incubation: Incubate the plate for a standard duration, typically 24 to 72 hours, depending on the cell line's doubling time.

• Assay: Equilibrate the plate to room temperature. Add the ATP-based assay reagent according to the manufacturer's protocol (e.g., 100 µL of CellTiter-Glo® reagent).

• Measurement: Mix contents on an orbital shaker for 2 minutes to induce cell lysis. After 10 minutes to stabilize the luminescent signal, measure luminescence using a plate reader.

• Data Analysis: Convert raw luminescence units to percent viability relative to the vehicle control. Plot the percent viability against the log of the inhibitor concentration and fit the data to a four-parameter logistic curve to determine the IC50 value.

If the cell-based assay suggests metabolic inhibition, this targeted enzymatic assay can help determine if DMTSA directly inhibits dehydrogenase enzymes, given its structural similarity to MTT.

Objective: To measure the direct effect of DMTSA on the activity of a purified dehydrogenase enzyme, such as malate dehydrogenase (MDH) or lactate dehydrogenase (LDH).[3][4]

Methodology: A spectrophotometric assay will be used to monitor the change in absorbance at 340 nm, corresponding to the consumption of the NADH cofactor.[3][5]

• Reagent Preparation:

  • Assay Buffer: 100 mM potassium phosphate buffer, pH 7.5.

  • Substrate: Prepare a solution of the enzyme's substrate (e.g., oxaloacetic acid for MDH in the reverse reaction) in the assay buffer.

  • Cofactor: Prepare a solution of β-NADH in the assay buffer.

  • Enzyme: Prepare a working solution of purified MDH in cold assay buffer.

  • Inhibitor: Prepare a serial dilution of DMTSA in assay buffer.

• Assay Reaction: In a UV-transparent cuvette or 96-well plate:

  • Add assay buffer, NADH solution, and the DMTSA dilution (or vehicle control).

  • Initiate the reaction by adding the enzyme solution.

  • Immediately start the measurement.

• Measurement: Monitor the decrease in absorbance at 340 nm over 5 minutes using a spectrophotometer with temperature control. The rate of NADH consumption is proportional to the enzyme activity.

• Data Analysis: Calculate the initial reaction velocity (V₀) from the linear portion of the absorbance curve. Plot the percent inhibition (relative to the vehicle control) against the log of DMTSA concentration to determine the IC50 for direct enzyme inhibition.

If DMTSA shows potent cytotoxicity that does not align with the metabolic inhibitor profiles, or to proactively screen for off-targets, a broad kinase panel is essential.

Objective: To determine the inhibitory activity of DMTSA against a large panel of purified human protein kinases.

Methodology: This is typically performed as a service by specialized companies (e.g., Eurofins, Promega). The general workflow involves measuring the kinase's ability to phosphorylate a substrate in the presence of the test compound.[6][7][8]

• Compound Submission: Provide DMTSA at a high stock concentration (e.g., 10 mM in DMSO).

• Primary Screen: The compound is typically screened at a single high concentration (e.g., 10 µM) against a panel of hundreds of kinases. The percent inhibition relative to a control is reported.

• Dose-Response (IC50) Determination: For any kinases that show significant inhibition in the primary screen (e.g., >50% inhibition), a follow-up dose-response experiment is performed to determine the precise IC50 value.

• Data Analysis: The service provider will supply a comprehensive report, often including a kinome map visualization showing the selectivity profile of the compound. This allows for direct comparison against the profile of known multi-kinase inhibitors like Staurosporine.

Data Presentation and Interpretation

Quantitative data should be summarized in clear, concise tables for direct comparison.

Table 1: Hypothetical IC50 Values from Cell Viability Assay (A549 Cells, 48h)

Compound	Primary Target	IC50 (µM)	Cytotoxic Profile
DMTSA	(To be determined)	5.2	(Experimental Result)
Rotenone	Mitochondrial Complex I	0.05	Potent metabolic inhibitor
3-Bromopyruvate	Hexokinase II	25.0	Glycolytic inhibitor
Staurosporine	Pan-Kinase	0.01	Potent, broad cytotoxicity

Interpretation: In this hypothetical scenario, DMTSA shows moderate cytotoxicity. It is significantly less potent than the non-selective kinase inhibitor Staurosporine and the potent mitochondrial poison Rotenone, but more potent than the glycolytic inhibitor 3-BP in this specific cell line. This result would justify further investigation into both metabolic and other potential targets.

Caption: Key pathways targeted by the benchmark inhibitors.

Conclusion and Forward Path

This guide provides a robust framework for the initial characterization of a novel compound, N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid (DMTSA), using established inhibitors as benchmarks. By systematically evaluating its effects on cell viability and then proceeding to more specific enzymatic and kinome-wide assays, researchers can efficiently generate a data-driven hypothesis for its mechanism of action.

The key to this comparative approach is not just in measuring potency (IC50), but in understanding the profile of activity. Does DMTSA behave like a mitochondrial poison, a glycolytic inhibitor, a broad-spectrum cytotoxic agent, or something more specific? The answers generated through these parallel experiments will provide the critical insights needed to guide further drug development and mechanistic studies.

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• Development of a Rapid In Vitro Screening Assay Using Metabolic Inhibitors to Detect Highly Selective Anticancer Agents.
• Characterization of the Novel Broad-Spectrum Kinase Inhibitor CTx-0294885 As an Affinity Reagent for Mass Spectrometry-Based Kinome Profiling.
• Broad-Spectrum Kinase Profiling in Live Cells with Lysine-Targeted Sulfonyl Fluoride Probes. PubMed Central.
• In Vitro Assays for Malate Dehydrogenase Activity: Applic
• Development of a Rapid In Vitro Screening Assay Using Metabolic Inhibitors to Detect Highly Selective Anticancer Agents. Sci-Hub.
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• Dehydrogenase Assays. Hancock Lab, University of British Columbia.
• Cell Viability and Proliferation Assays in Drug Screening. Danaher Life Sciences.
• Lactate dehydrogenase activity as a rapid and sensitive test for the quantification of cell numbers in vitro. Journal of Immunological Methods.
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• Cell viability assays. Abcam.
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• Investigating dehydrogenase activity - Resazurin Assay. SSERC.
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A Researcher's Guide to Validating the Biological Target of N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid

In drug discovery, the journey from a novel compound to a validated therapeutic begins with a critical question: what is its biological target, and how can we be certain? This guide provides a comprehensive, technically-grounded framework for researchers, scientists, and drug development professionals to rigorously validate the biological target of a novel small molecule. We will use the compound N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid (henceforth "DMTSA") as a case study to illustrate this multi-stage validation process.

While DMTSA is not extensively characterized in public literature, its chemical structure offers a compelling clue.[1][2] The "succinamic acid" moiety is a structural mimic of succinate, a key metabolite in the citric acid cycle. This observation leads to a strong hypothesis: DMTSA's primary biological target is Succinate Dehydrogenase (SDH), also known as mitochondrial Complex II. [3][4] SDH is the only enzyme that participates in both the citric acid cycle and the mitochondrial electron transport chain, making it a pivotal hub for cellular energy production.[4][5]

This guide will walk through a logical, four-phase workflow designed to test this hypothesis, moving from direct biochemical interaction to functional consequences in a cellular context. Each phase provides an orthogonal layer of evidence, building a robust and defensible case for target validation.

dot graph TD { rankdir=LR; node [shape=box, style="rounded,filled", fillcolor="#F1F3F4", fontcolor="#202124"]; edge [color="#4285F4"];

} caption { label="Figure 1: A Four-Phase Workflow for Target Validation."; font-size: 14; }

Phase 1: Biochemical Validation via Enzyme Inhibition Assay

The Scientific Question: Does DMTSA directly inhibit the enzymatic activity of purified SDH? Comparing its potency to a known inhibitor provides a crucial benchmark.

Causality and Rationale: The first and most direct test of our hypothesis is to measure the effect of DMTSA on SDH's catalytic function. SDH catalyzes the oxidation of succinate to fumarate.[3][4][5] By measuring the rate of this reaction in the presence of varying concentrations of DMTSA, we can determine if it acts as an inhibitor and calculate its half-maximal inhibitory concentration (IC50), a key measure of potency. We will compare this to Atpenin A5, a well-characterized and highly potent inhibitor of mitochondrial Complex II.[6][7][8]

Comparative Data Summary:

Compound	Putative Target	Assay Type	IC50 Value (Hypothetical)	Reference Compound IC50
DMTSA	Succinate Dehydrogenase (SDH)	Colorimetric Enzyme Activity	75 nM
Atpenin A5	Succinate Dehydrogenase (SDH)	Colorimetric Enzyme Activity	5.5 - 10 nM[6][8]

Detailed Protocol: Colorimetric SDH Activity Assay

This protocol is adapted from established methods that use an artificial electron acceptor, 2,6-dichlorophenolindophenol (DCPIP), whose reduction is coupled to succinate oxidation and can be measured spectrophotometrically.[6][9]

• Reagent Preparation:

  • Assay Buffer: 50 mM potassium phosphate, pH 7.4, 1 mM EDTA.

  • Substrate Solution: 100 mM succinate in Assay Buffer.

  • Electron Acceptor: 2.5 mM DCPIP in Assay Buffer.

  • Enzyme: Purified mitochondrial Complex II (SDH) at a working concentration of 0.1 mg/mL.

  • Test Compounds: Prepare 10 mM stock solutions of DMTSA and Atpenin A5 in DMSO. Create a 10-point, 3-fold serial dilution series for each.

• Assay Procedure (96-well plate format):

  • Add 50 µL of Assay Buffer to all wells.

  • Add 2 µL of serially diluted DMTSA, Atpenin A5, or DMSO (vehicle control) to respective wells.

  • Add 20 µL of the purified SDH enzyme to all wells except for a "no enzyme" blank.

  • Pre-incubate the plate at 37°C for 15 minutes to allow for compound binding.

  • Initiate the reaction by adding 20 µL of Substrate Solution and 10 µL of DCPIP solution.

  • Immediately place the plate in a spectrophotometer pre-warmed to 37°C.

• Data Acquisition and Analysis:

  • Measure the decrease in absorbance at 600 nm every 30 seconds for 10-15 minutes. The rate of DCPIP reduction is proportional to SDH activity.[9]

  • Calculate the initial reaction velocity (V₀) for each concentration.

  • Normalize the data to the vehicle control (100% activity) and no enzyme control (0% activity).

  • Plot the normalized activity versus the logarithm of the inhibitor concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

Phase 2: Biophysical Confirmation of Direct Binding via Surface Plasmon Resonance (SPR)

The Scientific Question: Does DMTSA physically bind to SDH, and what are the kinetics of this interaction?

Causality and Rationale: While an inhibition assay shows a functional effect, it doesn't definitively prove direct binding. Surface Plasmon Resonance (SPR) is a powerful, label-free biophysical technique that provides this proof.[10][11] SPR measures changes in mass on a sensor surface in real-time as an analyte (DMTSA) flows over an immobilized ligand (SDH).[12] This allows for the precise determination of association rate (kon), dissociation rate (koff), and the equilibrium dissociation constant (KD), which is a direct measure of binding affinity.[10][11] This orthogonal validation is critical for building a trustworthy case.

Comparative Data Summary:

Compound	Target	Assay Type	KD (Hypothetical)	kon (1/Ms) (Hypothetical)	koff (1/s) (Hypothetical)
DMTSA	SDH	SPR	95 nM	1.5 x 10⁵	1.4 x 10⁻²
Atpenin A5	SDH	SPR	8 nM	2.1 x 10⁵	1.7 x 10⁻³

Detailed Protocol: SPR Interaction Analysis

• SPR Instrument and Sensor Chip:

  • Utilize an SPR instrument (e.g., Biacore).

  • Use a CM5 sensor chip suitable for amine coupling.

• Immobilization of SDH:

  • Activate the sensor chip surface using a standard mixture of EDC/NHS.

  • Inject purified SDH (at ~20 µg/mL in 10 mM sodium acetate, pH 5.0) over the activated surface to achieve an immobilization level of ~5000-8000 Resonance Units (RU).

  • Deactivate any remaining active esters with an injection of ethanolamine-HCl.

  • A reference flow cell should be activated and deactivated without protein immobilization to serve as a control for non-specific binding.

• Binding Analysis:

  • Prepare a dilution series of DMTSA and Atpenin A5 (e.g., 0.1 nM to 1 µM) in a suitable running buffer (e.g., HBS-EP+ with 1% DMSO).

  • Inject the compound solutions over both the SDH-immobilized and reference flow cells at a constant flow rate (e.g., 30 µL/min).

  • Allow for an association phase (e.g., 180 seconds) followed by a dissociation phase where only running buffer flows over the chip (e.g., 300 seconds).

  • Between cycles, regenerate the sensor surface with a short pulse of a mild chaotropic agent (e.g., 10 mM Glycine-HCl, pH 2.5) if necessary.

• Data Analysis:

  • Subtract the reference flow cell signal from the active flow cell signal to obtain specific binding sensorgrams.

  • Fit the resulting sensorgrams to a suitable binding model (e.g., 1:1 Langmuir binding) to extract the kinetic parameters kon, koff, and calculate the affinity KD (KD = koff / kon).[11]

Phase 3: Cellular Target Engagement via Cellular Thermal Shift Assay (CETSA)

The Scientific Question: Does DMTSA bind to and stabilize SDH within the complex environment of a living cell?

Causality and Rationale: Demonstrating interaction with a purified protein is essential, but it doesn't guarantee the same interaction will occur inside a cell. The Cellular Thermal Shift Assay (CETSA) bridges this gap.[13][14] The principle is that when a ligand binds to its target protein, it generally increases the protein's thermodynamic stability.[15][16] When heated, this stabilized protein will resist denaturation and aggregation at higher temperatures compared to its unbound state.[17] By treating intact cells with DMTSA, heating them across a temperature gradient, and then quantifying the amount of soluble SDH remaining, we can directly observe this drug-induced stabilization, confirming target engagement in a physiological context.[14]

dot graph TD { subgraph "CETSA Workflow" direction LR A[Treat Intact Cells(DMTSA or Vehicle)] --> B{Apply Heat(Temperature Gradient)}; B --> C[Lyse Cells]; C --> D[Separate Soluble vs. Aggregated(Centrifugation)]; D --> E[Quantify Soluble SDH(Western Blot / ELISA)]; end } caption { label="Figure 2: Workflow for the Cellular Thermal Shift Assay (CETSA)."; font-size: 14; }

Detailed Protocol: CETSA for SDH

• Cell Culture and Treatment:

  • Culture a suitable cell line (e.g., HEK293T or a cancer cell line with high mitochondrial content) to ~80% confluency.

  • Treat cells with a high concentration of DMTSA (e.g., 10 µM) or vehicle (DMSO) for 1-2 hours under normal culture conditions.

• Thermal Challenge:

  • Harvest the treated cells and resuspend them in a buffered saline solution (e.g., PBS) containing protease inhibitors.

  • Aliquot the cell suspension into PCR tubes.

  • Place the tubes in a thermal cycler and heat each aliquot to a different temperature for 3 minutes (e.g., a gradient from 40°C to 70°C in 2°C increments).

  • Immediately cool the tubes on ice for 3 minutes.

• Lysis and Fractionation:

  • Lyse the cells by freeze-thaw cycles (e.g., 3 cycles of liquid nitrogen and a 37°C water bath).

  • To separate the soluble fraction from the heat-induced aggregates, centrifuge the lysates at high speed (e.g., 20,000 x g) for 20 minutes at 4°C.

• Quantification of Soluble SDH:

  • Carefully collect the supernatant (soluble fraction) from each sample.

  • Quantify the amount of a specific SDH subunit (e.g., SDHB) in each sample using a standard Western Blot protocol with a validated anti-SDHB antibody.

  • Use a loading control (e.g., GAPDH) to ensure equal protein loading.

  • Densitometry is used to quantify the band intensity at each temperature for both DMTSA-treated and vehicle-treated samples.

• Data Analysis:

  • Plot the normalized band intensity versus temperature to generate a "melting curve" for SDH.

  • A successful experiment will show a rightward shift in the melting curve for the DMTSA-treated samples, indicating thermal stabilization and confirming cellular target engagement.

Phase 4: Functional Cellular Validation via Mitochondrial Respiration Assay

The Scientific Question: Does the engagement of SDH by DMTSA in living cells lead to a predictable functional consequence—namely, the inhibition of mitochondrial respiration?

Causality and Rationale: The final and most physiologically relevant step is to link direct target engagement to a functional cellular outcome. Since SDH is a critical component of the electron transport chain (ETC), its inhibition should impair mitochondrial respiration.[3][18] We can measure this using an extracellular flux analyzer (e.g., Agilent Seahorse XF).[19] This instrument measures the oxygen consumption rate (OCR), a direct indicator of mitochondrial respiration, in real-time.[20][21] By treating cells with DMTSA and monitoring their OCR, we can confirm that target engagement translates into the expected biological effect.

dot graph TD { subgraph "Mitochondrial Respiration" direction LR A[Citric AcidCycle] -- "Succinate" --> B((SDHComplex II)); B -- "e-" --> C[Complex III]; C -- "e-" --> D[Complex IV]; D -- "e-" --> E[O₂ → H₂O]; B -- "DMTSAInhibition" --> B; end } caption { label="Figure 3: DMTSA's hypothesized role in inhibiting the ETC."; font-size: 14; }

Comparative Data Summary:

Compound	Cellular Effect Measured	Result (Hypothetical)
DMTSA	Oxygen Consumption Rate (OCR)	Dose-dependent decrease in basal and maximal respiration
Atpenin A5	Oxygen Consumption Rate (OCR)	Potent decrease in basal and maximal respiration

Detailed Protocol: Seahorse XF Cell Mito Stress Test

This protocol is based on the widely used Agilent Seahorse XF Cell Mito Stress Test.[20][22]

• Cell Seeding:

  • Seed cells into a Seahorse XF cell culture microplate at a pre-determined optimal density and allow them to adhere overnight.

• Assay Preparation:

  • Hydrate a Seahorse XF sensor cartridge overnight in Seahorse XF Calibrant at 37°C in a non-CO₂ incubator.

  • The following day, replace the cell culture medium with pre-warmed Seahorse XF Assay Medium supplemented with substrates (e.g., pyruvate, glutamine). Allow cells to equilibrate for 1 hour at 37°C in a non-CO₂ incubator.

  • Load the injector ports of the sensor cartridge with mitochondrial stressors: Port A (Oligomycin), Port B (FCCP), and Port C (Rotenone/Antimycin A). For this experiment, treat the relevant wells directly with DMTSA or Atpenin A5 prior to starting the assay.

• Instrument Run and Data Acquisition:

  • Place the cell plate in the Seahorse XF Analyzer and initiate the Mito Stress Test protocol.

  • The instrument will first measure the basal OCR.

  • It then sequentially injects the inhibitors to measure key parameters of mitochondrial function:

    • Oligomycin (Complex V inhibitor) reveals ATP-linked respiration.

    • FCCP (an uncoupling agent) reveals maximal respiration.[21]

    • Rotenone/Antimycin A (Complex I/III inhibitors) shut down mitochondrial respiration, revealing non-mitochondrial oxygen consumption.[22]

• Data Analysis:

  • The Seahorse software automatically calculates OCR from the oxygen measurements.

  • Compare the OCR profiles of cells treated with DMTSA to vehicle-treated controls.

  • A specific SDH inhibitor like DMTSA should cause a significant, dose-dependent decrease in both basal and maximal respiration, mirroring the effect of a known Complex II inhibitor and distinct from inhibitors of other complexes.

Conclusion

Validating a biological target is a cornerstone of modern drug discovery, requiring a multi-faceted approach that builds a chain of evidence from the molecular to the cellular level. By following the systematic workflow outlined in this guide—progressing from biochemical inhibition and biophysical binding to cellular target engagement and functional validation—researchers can rigorously test the hypothesis that N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid targets Succinate Dehydrogenase. This self-validating system, where each phase provides orthogonal confirmation of the last, establishes the high degree of scientific trust required to advance a novel compound through the development pipeline.

References

• Wojtovich, A. P., et al. (2009). The complex II inhibitor atpenin A5 protects against cardiac ischemia-reperfusion injury via activation of mitochondrial KATP channels. Basic Research in Cardiology. Available at: [Link]

• Patsnap Synapse. (2024). What are SDH2 inhibitors and how do they work?. Available at: [Link]

• ANSES. (2021). Inhibition of Succinate Dehydrogenase by Pesticides (SDHIs) and Energy Metabolism. Available at: [Link]

• Agilent Technologies. (n.d.). How Agilent Seahorse XF Analyzers Work. Available at: [Link]

• Bio-protocol. (2022). Determination of Ligand-Target Interaction in vitro by Cellular Thermal Shift Assay and Isothermal Dose-response Fingerprint Assay. Available at: [Link]

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Navigating the Chemical Maze: A Comparative Guide to the Structure-Activity Relationship of N-Thiazolyl Amides

For researchers, scientists, and drug development professionals, understanding the intricate dance between a molecule's structure and its biological activity is paramount. This guide delves into the structure-activity relationship (SAR) of N-thiazolyl amides, a class of compounds rich with therapeutic potential. While the specific molecule, N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid, is not extensively documented in current literature, its core structure provides a valuable blueprint for exploring the broader chemical space of related compounds.[1][2] This guide will, therefore, use this molecule as a starting point to build a comparative framework for designing and evaluating novel N-thiazolyl amide derivatives.

The thiazole ring is a privileged scaffold in medicinal chemistry, appearing in a wide array of FDA-approved drugs.[3] Its derivatives have demonstrated a vast spectrum of biological activities, including anticancer, antimicrobial, anti-inflammatory, and antiviral properties.[3][4][5][6][7][8][9] The succinamic acid moiety, on the other hand, is a versatile linker and pharmacophore, often involved in targeting enzymes or receptors that recognize carboxylic acids.[10][11] The combination of these two fragments in N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid presents a compelling template for inhibitor design.

Deconstructing the Core: A Roadmap for SAR Exploration

To systematically investigate the SAR of this class of compounds, we will dissect the parent molecule into three key regions and propose modifications for each. For the purpose of this guide, we will hypothesize a generic kinase inhibitory activity, a common target for thiazole-containing compounds, to provide a concrete biological context.

Region	Structural Feature	Proposed Modifications	Rationale for Modification
Region 1	4,5-Dimethyl-thiazole Ring	- Removal of one or both methyl groups- Shifting methyl groups to other positions (e.g., 4- or 5-monomethyl)- Replacement of methyl with other alkyl groups (ethyl, propyl)- Introduction of electron-withdrawing or -donating groups	To probe the steric and electronic requirements of the binding pocket. Changes in substitution can impact potency and selectivity.
Region 2	Amide Linker	- Inversion of the amide bond- Replacement with other linkers (e.g., sulfonamide, urea, thiourea)	To alter the hydrogen bonding pattern and conformational flexibility.
Region 3	Succinamic Acid Tail	- Variation of the linker length (e.g., malonamic, glutamic acid)- Cyclization of the succinamic acid (to succinimide)- Replacement of the terminal carboxylic acid with other acidic groups (e.g., tetrazole, phosphonic acid)- Esterification or amidation of the carboxylic acid	To optimize interactions with the solvent-exposed region of the target and to modulate physicochemical properties like solubility and cell permeability.

Visualizing the SAR Strategy

The following diagram illustrates a systematic approach to exploring the structure-activity relationships of N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid analogs.

Caption: A systematic approach to SAR exploration.

Comparative Analysis of Structural Modifications

The following sections provide a comparative analysis of potential structural modifications and their predicted impact on biological activity, drawing upon established principles from related N-thiazolyl amide series.

Region 1: The Thiazole Core

The substitution pattern on the thiazole ring is often critical for target engagement. In many kinase inhibitors, for instance, specific substituents on the heterocyclic core are essential for achieving high potency.

• Methyl Group Variation: The 4,5-dimethyl substitution of the parent compound provides a specific steric footprint. A systematic removal or relocation of these methyl groups would be the first logical step. For example, a 4-monomethyl or an unsubstituted thiazole ring might fit better into a sterically constrained pocket. Conversely, larger alkyl groups could enhance van der Waals interactions if the pocket is more accommodating.

• Electronic Effects: Replacing the methyl groups with electron-withdrawing groups (e.g., halogens) or electron-donating groups (e.g., methoxy) can modulate the pKa of the thiazole nitrogen atoms and the overall electron density of the ring system. This can influence key interactions with the target protein, such as hydrogen bonding or π-π stacking. Studies on other thiazole derivatives have shown that such modifications can significantly impact inhibitory activity.[12][13]

Region 2: The Amide Linker

The amide bond provides a crucial hydrogen bond donor and acceptor, as well as a degree of rotational restriction.

• Amide Inversion: Synthesizing the regioisomeric amide (succinyl-2-amino-4,5-dimethylthiazole) would probe the importance of the directionality of the hydrogen bond.

• Linker Replacement: Replacing the amide with a sulfonamide can introduce a different geometry and an additional hydrogen bond acceptor.[14][15] Urea or thiourea linkers can also be explored to alter the hydrogen bonding capacity and lipophilicity.

Region 3: The Succinamic Acid Tail

This region extends into the solvent-exposed area of the binding site and offers significant opportunities for optimization of both potency and pharmacokinetic properties.

• Chain Length and Flexibility: Varying the length of the alkyl chain (e.g., using malonic or glutaric acid) can optimize the position of the terminal carboxylic acid for interaction with a charged residue on the protein surface.

• Acidic Group Modification: The terminal carboxylic acid is likely a key interaction point. Replacing it with other acidic bioisosteres, such as a tetrazole or a phosphonic acid, can improve metabolic stability and cell permeability while maintaining the key ionic interaction.

• Derivatization of the Carboxylic Acid: Esterification or amidation of the carboxylic acid would serve as a control to confirm its importance for activity. Furthermore, these derivatives could act as prodrugs, improving bioavailability.

Experimental Protocols: A Framework for Evaluation

To empirically determine the SAR, a robust and reproducible experimental workflow is essential.

General Synthesis of N-(Thiazol-2-yl)-succinamic Acid Derivatives

A common synthetic route involves the coupling of a 2-aminothiazole derivative with a succinic anhydride or a related carboxylic acid derivative.

• Step 1: Synthesis of 2-Aminothiazole Precursors: The appropriately substituted 2-aminothiazole can be synthesized via the Hantzsch thiazole synthesis from a thiourea and an α-haloketone.

• Step 2: Amide Coupling: The 2-aminothiazole is then reacted with the desired carboxylic acid derivative (e.g., succinic anhydride, malonyl chloride) in the presence of a suitable coupling agent (e.g., DCC, EDC) or under basic conditions to yield the final N-thiazolyl amide.

In Vitro Biological Assay: Kinase Inhibition

A representative in vitro assay to evaluate the kinase inhibitory activity of the synthesized compounds would be a radiometric filter binding assay or a fluorescence-based assay.

• Assay Principle: The assay measures the transfer of a phosphate group from ATP to a substrate peptide by the kinase.

• Procedure: a. The kinase, substrate peptide, and ATP (spiked with ³²P-ATP for radiometric assays) are incubated in a suitable buffer. b. The test compounds are added at varying concentrations. c. The reaction is stopped, and the phosphorylated substrate is separated from the unreacted ATP (e.g., by binding to a filter membrane). d. The amount of incorporated phosphate is quantified, and the IC₅₀ value (the concentration of inhibitor required to reduce enzyme activity by 50%) is calculated.

Visualizing the Experimental Workflow

Caption: A typical workflow for SAR studies.

Conclusion: A Path Forward

While "N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid" itself may be an understudied molecule, its constituent parts represent a fertile ground for drug discovery. The thiazole core and the succinamic acid moiety are both well-established pharmacophores, and their combination offers a promising starting point for the development of novel therapeutics.[4][16] By systematically applying the principles of structure-activity relationship studies outlined in this guide, researchers can navigate the complex chemical landscape and unlock the full potential of the N-thiazolyl amide class of compounds. The key to success lies in a logical, iterative process of design, synthesis, and biological evaluation, ultimately leading to the identification of potent and selective drug candidates.

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Cross-reactivity of "N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid"

An In-Depth Guide to the Cross-Reactivity of N-(4,5-Dimethyl-thiazol-2-yl)amides: A Comparative Analysis for Researchers

Introduction

In the realm of drug discovery and chemical biology, understanding the cross-reactivity of a compound is paramount to predicting its potential off-target effects and ensuring its specificity. This guide focuses on the cross-reactivity profile of compounds centered around the N-(4,5-Dimethyl-thiazol-2-yl)amide scaffold. While the specific molecule "N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid" is not extensively documented in publicly available scientific literature, the core N-(4,5-dimethylthiazol-2-yl)amide structure is a key feature in a variety of biologically active molecules. This guide will, therefore, analyze the cross-reactivity of a well-characterized compound with this core structure, providing a framework for researchers to assess potential off-target interactions.

For the purpose of this comparative guide, we will examine a representative compound from this class and compare its activity with other relevant molecules. This analysis will be grounded in established experimental protocols, providing both the "how" and the "why" behind the assessment of cross-reactivity.

Comparative Analysis of Cross-Reactivity

To illustrate the process of evaluating cross-reactivity, let's consider a hypothetical N-(4,5-Dimethyl-thiazol-2-yl)amide-based inhibitor of a specific kinase, which we'll refer to as "Thiazol-Amide 1." A crucial aspect of its preclinical development would be to assess its selectivity against a panel of other kinases, especially those with high structural homology in the ATP-binding pocket.

Table 1: Kinase Selectivity Profile of Thiazol-Amide 1 vs. a Broad-Spectrum Inhibitor

Target Kinase	Thiazol-Amide 1 (IC50, nM)	Staurosporine (IC50, nM)
Primary Target: Kinase A	15	5
Off-Target: Kinase B	250	10
Off-Target: Kinase C	>10,000	8
Off-Target: Kinase D	1,500	20
Off-Target: Kinase E	>10,000	15

This table presents hypothetical data for illustrative purposes.

The data in Table 1 demonstrates that while "Thiazol-Amide 1" is a potent inhibitor of its primary target, Kinase A, it exhibits significantly less activity against a panel of off-target kinases when compared to a non-selective inhibitor like Staurosporine. This profile suggests a favorable selectivity for Thiazol-Amide 1.

Experimental Protocols for Assessing Cross-Reactivity

The determination of a compound's cross-reactivity profile relies on robust and validated experimental methodologies. Below are detailed protocols for key assays used in this assessment.

Kinase Inhibition Assay (Example using ADP-Glo™ Kinase Assay)

This assay quantifies the amount of ADP produced during a kinase reaction, which is inversely correlated with the inhibitory activity of a test compound.

Workflow Diagram:

Caption: Workflow for a typical in vitro kinase inhibition assay.

Step-by-Step Protocol:

• Compound Preparation: Serially dilute the test compound (e.g., Thiazol-Amide 1) in an appropriate solvent, typically DMSO.

• Reaction Setup: In a 384-well plate, add the kinase, its specific substrate, and ATP to a reaction buffer.

• Initiate Reaction: Add the serially diluted test compound to the wells. Include positive (no inhibitor) and negative (no kinase) controls.

• Incubation: Incubate the plate at a controlled temperature (e.g., 30°C) for a specified time (e.g., 60 minutes).

• Stop Reaction and ATP Depletion: Add ADP-Glo™ Reagent to stop the kinase reaction and deplete any remaining ATP. Incubate for 40 minutes at room temperature.

• ADP to ATP Conversion: Add Kinase Detection Reagent, which contains an enzyme that converts the ADP generated by the kinase into ATP. Incubate for 30 minutes at room temperature.

• Signal Generation: The newly synthesized ATP is used by a luciferase/luciferin reaction to produce a luminescent signal that is proportional to the initial kinase activity.

• Data Acquisition: Measure the luminescence using a plate reader.

• Data Analysis: Calculate the IC50 values by fitting the dose-response data to a sigmoidal curve.

Cellular Thermal Shift Assay (CETSA®)

CETSA® is a powerful technique to assess target engagement and can be adapted to evaluate off-target binding in a cellular context.

Principle Diagram:

A Comparative Guide to the In Vivo Efficacy of Thiazole-Based Metabolic Modulators: A Case Study on N-(4,5-Dimethyl-thiazol-2-yl)-succinamic Acid Analogs

This guide provides a comparative analysis of the in vivo efficacy of thiazole-based compounds designed to modulate cellular metabolism, with a specific focus on the hypothetical potential of N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid and its analogs. As researchers and drug developers, our objective is to move beyond standard cytotoxicity and evaluate how intelligent molecular design can exploit disease-specific metabolic dependencies. We will explore the mechanistic rationale for combining a privileged pharmacological scaffold (thiazole) with a metabolically significant moiety (succinamic acid) and compare its projected performance with established alternatives using supporting data from preclinical models.

Introduction: The Nexus of Thiazole Scaffolds and Metabolic Modulation

The thiazole ring is a cornerstone of medicinal chemistry, forming the structural basis of numerous approved drugs due to its unique electronic properties and ability to form key interactions with biological targets.[1][2][3] Thiazole-containing drugs like the kinase inhibitor Dasatinib have demonstrated significant clinical success.[1] Concurrently, the field of immuno-oncology has illuminated the profound role of metabolites in controlling disease progression. Succinate, a key intermediate of the TCA cycle, has emerged as a critical signaling molecule, or "oncometabolite," in the tumor microenvironment (TME) and inflammatory conditions.[4][5][6]

Accumulated extracellular succinate can trigger inflammatory pathways and promote tumor growth through mechanisms like stabilizing Hypoxia-Inducible Factor-1α (HIF-1α) and activating its receptor, SUCNR1.[6][7][8] This presents a compelling therapeutic target. The compound N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid [9] represents a fascinating, albeit currently under-investigated, chemical entity that conceptually bridges these two fields. Its structure suggests a dual-functionality: a thiazole core for potential enzyme or receptor targeting and a succinamic acid tail designed to mimic or compete with succinate, thereby modulating its signaling.

This guide will dissect the therapeutic rationale for such a molecule, compare its hypothetical in vivo efficacy with other thiazole derivatives and metabolic modulators, and provide the detailed experimental frameworks required to validate these hypotheses.

Mechanistic Background: Targeting the Succinate Signaling Axis

To appreciate the potential of N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid analogs, we must first understand the pathways they are designed to disrupt.

The Role of Succinate in Pathophysiology

Under hypoxic conditions, such as those found in solid tumors or sites of inflammation, succinate can accumulate and be released into the extracellular space.[6][8] This accumulation is not merely a metabolic byproduct but an active signal. By inhibiting prolyl hydroxylase (PHD) enzymes, succinate prevents the degradation of HIF-1α.[7][10] Stabilized HIF-1α then drives the expression of genes involved in angiogenesis, glycolysis, and inflammation, including the potent pro-inflammatory cytokine IL-1β.[4][5][6] This creates a feed-forward loop that promotes a tumor-supportive and pro-inflammatory microenvironment.

A Hypothesized Mechanism of Action

We hypothesize that N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid analogs could act via two primary mechanisms:

• Competitive Antagonism: The succinamic acid moiety could act as a competitive antagonist at the succinate receptor (SUCNR1), blocking downstream signaling.

• Enzyme Inhibition: The thiazole core, a versatile pharmacophore, could be tailored to inhibit enzymes involved in succinate metabolism, such as Succinate Dehydrogenase (SDH), a key enzyme in the TCA cycle and electron transport chain.[4][5]

The following diagram illustrates the succinate signaling pathway and the potential points of intervention for a therapeutic analog.

Caption: Workflow for a Patient-Derived Xenograft (PDX) efficacy study.

Conclusion and Future Perspectives

The rational design of molecules like N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid, which combine privileged scaffolds with metabolically active moieties, represents a promising frontier in drug development. While in vitro data provides an essential first look, only well-designed in vivo studies can validate the complex interplay between a compound, the tumor, and its microenvironment.

The comparative framework presented here suggests that a thiazole-succinate analog could offer a unique mechanism of action distinct from traditional kinase inhibitors or pure metabolic modulators. The next critical steps involve the synthesis of a focused library of analogs and their rigorous evaluation using the protocols described. Key investigations should focus on pharmacokinetics, dose-response relationships, and, most importantly, combination studies with immunotherapies to test the hypothesis of synergistic activity within the tumor microenvironment.

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A Comparative Guide to the Biological Effects of Succinic Acid and N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid

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A Senior Application Scientist's In-Depth Technical Guide for Researchers and Drug Development Professionals

Introduction

In the landscape of cellular metabolism and signaling, small molecules often play vast and intricate roles. Succinic acid, or succinate in its anionic form, is a prime example of such a molecule.[1][2] It is a cornerstone of the mitochondrial tricarboxylic acid (TCA) cycle, a fundamental pathway for cellular energy production.[2] However, emerging research has unveiled its function as a potent signaling molecule, influencing a myriad of physiological and pathological processes, from inflammation to tumorigenesis.[1][2][3][4]

This guide provides a comparative analysis of the well-documented biological effects of succinic acid against its derivative, N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid. While succinic acid is extensively studied, its derivative remains a largely uncharacterized compound in publicly available literature. Therefore, this guide will first establish a comprehensive understanding of succinic acid's multifaceted roles. Subsequently, it will delve into a structure-based hypothesis of the potential biological activities of N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid, drawing from the known functions of its constituent chemical moieties: a succinamic acid core and a dimethyl-thiazolyl group.

The objective of this guide is to provide a rigorous scientific framework for researchers, offering both a deep dive into established knowledge and a reasoned perspective on a novel chemical entity. We will explore the causality behind experimental choices, present detailed protocols for investigation, and provide visual aids to clarify complex pathways, thereby empowering further research into this intriguing pair of molecules.

Succinic Acid: A Metabolite and a Signaling Hub

Succinic acid is a dicarboxylic acid that, as the anion succinate, is a critical intermediate in the TCA cycle.[1][2] This cycle is central to cellular respiration and ATP production.[2] Beyond this canonical role, succinate can be transported out of the mitochondria to act as an intracellular and extracellular signaling molecule.[1][2]

Intracellular Signaling: The "Oncometabolite" Effect

Accumulation of succinate in the cytoplasm, often due to mutations in the succinate dehydrogenase (SDH) enzyme, has profound effects on gene expression.[1][4] Succinate inhibits a class of enzymes called 2-oxoglutarate-dependent dioxygenases, which includes prolyl hydroxylases (PHDs) and histone and DNA demethylases.[1][5]

• HIF-1α Stabilization: By inhibiting PHDs, succinate prevents the degradation of Hypoxia-Inducible Factor-1α (HIF-1α).[1][3][6] This leads to a "pseudo-hypoxic" state, even in the presence of oxygen, promoting angiogenesis, glycolysis, and other cellular adaptations that can contribute to tumor growth.[1][4] This mechanism is a key reason why succinate is termed an "oncometabolite."[1]

• Epigenetic Alterations: Inhibition of histone and DNA demethylases by succinate leads to widespread hypermethylation, altering the epigenetic landscape and affecting genes involved in cell differentiation and tumorigenesis.[1][5]

Extracellular Signaling via the SUCNR1 Receptor

When released into the extracellular space, succinate acts as a ligand for the G protein-coupled receptor SUCNR1 (also known as GPR91).[1][7] This receptor is expressed on a variety of cell types, including immune cells, platelets, and cells in the liver, heart, and kidney.[1][8] SUCNR1 activation can trigger diverse signaling cascades through different G proteins (Gq and Gi), leading to a range of physiological responses.[9][10]

• Inflammation and Immunity: SUCNR1 signaling in immune cells is a major area of research. In macrophages and dendritic cells, succinate can act as a pro-inflammatory signal, enhancing the production of cytokines like IL-1β and TNF-α.[1][3][6] This links metabolic stress to inflammatory responses.[1][3] For instance, in rheumatoid arthritis, high levels of succinate in synovial fluid are thought to contribute to inflammation.[7] Succinate can also modulate the activity of both pro- and anti-inflammatory macrophages.[6]

• Other Physiological Roles: Succinate signaling has been implicated in blood pressure regulation, platelet aggregation, and metabolic homeostasis.[1]

N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid: A Structural and Functional Hypothesis

As of the writing of this guide, there is a significant lack of published biological data for N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid. The PubChem database lists its chemical structure and basic properties but no biological activity information.[11] Therefore, our analysis will be based on its chemical structure, which is a hybrid of succinamic acid and a dimethyl-thiazole moiety.

Structural Analysis

• Succinamic Acid Core: This part of the molecule is a mono-amide derivative of succinic acid. Succinamic acid and its derivatives, such as succinimides, are known to possess a range of biological activities, including anticonvulsant, anti-inflammatory, antitumor, and antimicrobial properties.[12][13][14] One study noted that a succinamic acid derivative isolated from the fruit pulp of E. jambolana exhibited antiproliferative action on a cancer cell line.[15]

• 4,5-Dimethyl-thiazol-2-yl Moiety: The thiazole ring is a common scaffold in medicinal chemistry, found in numerous FDA-approved drugs.[16][17] Thiazole derivatives exhibit a wide array of pharmacological activities, including anticancer, anti-inflammatory, antibacterial, and antifungal properties.[16][17][18][19] The specific 4,5-dimethyl-thiazol-2-yl group is part of the well-known MTT reagent (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide), which is used to assess cell viability.[20] Interestingly, MTT itself has been shown to induce cellular effects, such as Akt phosphorylation.[20]

Hypothesized Biological Effects

Based on this structural analysis, we can propose several hypotheses for the biological activity of N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid:

• Modified SUCNR1 Agonism/Antagonism: The succinamic acid core might allow the molecule to interact with the succinate receptor, SUCNR1. The bulky dimethyl-thiazolyl group could modulate this interaction, potentially acting as a selective agonist, a biased agonist (preferentially activating one signaling pathway over another), or an antagonist.

• Anti-inflammatory Activity: Given that both succinamic acid derivatives and thiazole derivatives have been reported to have anti-inflammatory properties, it is plausible that the hybrid molecule could exhibit similar activity.[13][16]

• Anticancer Properties: The presence of both a thiazole ring and a succinamic acid moiety, both of which are found in compounds with anticancer effects, suggests that N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid could possess antiproliferative or pro-apoptotic activity against cancer cells.[15][18]

• Enzyme Inhibition: The molecule could potentially inhibit enzymes in a manner different from succinate. For example, it might target enzymes for which thiazole-containing compounds are known inhibitors.

These hypotheses require rigorous experimental validation.

Comparative Summary of Biological Effects

Feature	Succinic Acid (Succinate)	N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid (Hypothesized)
Primary Role	TCA cycle intermediate, intracellular and extracellular signaling molecule.[1][2]	Putative signaling molecule, potential therapeutic agent.
Known Receptors	SUCNR1 (GPR91).[1][7]	Potentially interacts with SUCNR1; other targets possible.
Role in Inflammation	Pro-inflammatory via HIF-1α stabilization and SUCNR1 activation in certain contexts.[1][3][6]	Potentially anti-inflammatory, based on constituent moieties.[13][16]
Role in Cancer	Considered an "oncometabolite"; accumulation promotes tumorigenesis via HIF-1α and epigenetic changes.[1][5][21][22]	Potentially possesses anticancer activity (antiproliferative, pro-apoptotic).[15][18]
Other Activities	Regulates blood pressure, platelet aggregation, and metabolic homeostasis.[1][23]	Unknown; potential for diverse pharmacological activities based on its structure.[12]

Experimental Protocols for Comparative Analysis

To empirically test the hypothesized biological effects of N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid and compare them to succinic acid, the following experimental workflows are recommended.

Protocol 1: SUCNR1 Receptor Activation Assay

This protocol determines if N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid can activate the SUCNR1 receptor.

Objective: To measure SUCNR1-mediated intracellular calcium mobilization in response to succinic acid and its derivative.

Cell Line: HEK293 cells stably expressing human SUCNR1.

Materials:

• HEK293-hSUCNR1 cells

• DMEM/F12 medium with 10% FBS

• Fluo-4 AM calcium indicator

• Pluronic F-127

• Hanks' Balanced Salt Solution (HBSS) with 20 mM HEPES

• Succinic acid (positive control)

• N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid (test compound)

• 96-well black, clear-bottom plates

• Fluorescence plate reader with injection capabilities

Procedure:

• Cell Seeding: Seed HEK293-hSUCNR1 cells in a 96-well plate at a density of 50,000 cells/well and incubate overnight.

• Dye Loading: a. Prepare a loading buffer of Fluo-4 AM (4 µM) and Pluronic F-127 (0.02%) in HBSS. b. Remove the culture medium from the cells and add 100 µL of loading buffer to each well. c. Incubate for 1 hour at 37°C.

• Washing: Wash the cells twice with 100 µL of HBSS. After the final wash, leave 100 µL of HBSS in each well.

• Compound Preparation: Prepare 2x concentrated solutions of succinic acid and the test compound in HBSS.

• Measurement: a. Place the plate in a fluorescence plate reader (e.g., FlexStation 3). b. Set the excitation wavelength to 485 nm and the emission wavelength to 525 nm. c. Record a baseline fluorescence for 20 seconds. d. Inject 100 µL of the 2x compound solution into the wells. e. Continue recording fluorescence for at least 120 seconds.

• Data Analysis: Calculate the change in fluorescence (ΔF) over baseline (F0) for each well. Plot the dose-response curves and determine the EC50 values.

Protocol 2: In Vitro Anti-inflammatory Assay

This protocol assesses the ability of the compounds to modulate inflammatory responses in macrophages.

Objective: To measure the effect of the compounds on lipopolysaccharide (LPS)-induced IL-1β production in a macrophage cell line (e.g., THP-1).

Materials:

• THP-1 monocytic cell line

• RPMI-1640 medium with 10% FBS

• Phorbol 12-myristate 13-acetate (PMA)

• Lipopolysaccharide (LPS)

• Succinic acid

• N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid

• Human IL-1β ELISA kit

• 24-well plates

Procedure:

• Macrophage Differentiation: a. Seed THP-1 cells in a 24-well plate at 5 x 10^5 cells/well. b. Add PMA to a final concentration of 100 ng/mL to differentiate the monocytes into macrophages. c. Incubate for 48 hours.

• Priming and Treatment: a. Remove the PMA-containing medium and replace it with fresh medium. b. Prime the cells with LPS (1 µg/mL) for 3 hours. c. Add varying concentrations of succinic acid or the test compound to the wells. d. Incubate for an additional 18-24 hours.

• Supernatant Collection: Collect the cell culture supernatants and centrifuge to remove debris.

• ELISA: Measure the concentration of IL-1β in the supernatants using a commercial ELISA kit, following the manufacturer's instructions.

• Data Analysis: Plot the IL-1β concentration against the compound concentration to determine the inhibitory or stimulatory effects.

Protocol 3: Cancer Cell Viability Assay (MTT Assay)

This protocol evaluates the cytotoxic or cytostatic effects of the compounds on a cancer cell line.

Objective: To determine the effect of the compounds on the proliferation and viability of a cancer cell line (e.g., A549 lung carcinoma).

Materials:

• A549 cell line

• F-12K Medium with 10% FBS

• Succinic acid

• N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (DMSO)

• 96-well plates

• Microplate reader

Procedure:

• Cell Seeding: Seed A549 cells in a 96-well plate at a density of 5,000 cells/well and incubate for 24 hours.

• Compound Treatment: a. Remove the medium and add 100 µL of fresh medium containing various concentrations of the compounds. b. Incubate for 48-72 hours.

• MTT Addition: a. Add 10 µL of MTT solution to each well. b. Incubate for 4 hours at 37°C, allowing viable cells to convert MTT to formazan crystals.

• Formazan Solubilization: a. Remove the medium containing MTT. b. Add 100 µL of DMSO to each well to dissolve the formazan crystals. c. Gently shake the plate for 10 minutes.

• Absorbance Measurement: Read the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control. Plot the dose-response curves to determine the IC50 value (the concentration that inhibits 50% of cell growth).

Visualizing the Pathways and Workflows

To better understand the complex biological processes and experimental designs discussed, the following diagrams are provided.

Caption: Signaling pathways of succinate.

Caption: Workflow for comparative analysis.

Conclusion

Succinic acid is a molecule of dual identity: a vital metabolic intermediate and a potent signaling agent that lies at the nexus of metabolism, inflammation, and cancer. Its biological effects, mediated through both intracellular mechanisms like HIF-1α stabilization and extracellular signaling via the SUCNR1 receptor, are well-established and of significant interest to the research community.

In contrast, N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid represents a frontier of inquiry. While direct experimental data is currently lacking, a structural analysis of its succinamic acid and dimethyl-thiazole components allows for the formulation of compelling hypotheses regarding its potential as a modulator of the SUCNR1 receptor and as a therapeutic agent with anti-inflammatory or anticancer properties.

This guide has provided the foundational knowledge and the experimental framework necessary to bridge this knowledge gap. The detailed protocols outlined herein offer a clear path for researchers to systematically investigate the biological effects of N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid and rigorously compare them to its parent molecule, succinic acid. The pursuit of this research will undoubtedly yield valuable insights into the structure-activity relationships of succinate derivatives and may uncover novel therapeutic avenues for a range of diseases.

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A Comparative Guide to the Synthesis of N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid for Researchers and Drug Development Professionals

In the landscape of pharmaceutical research and development, the efficient and robust synthesis of novel chemical entities is paramount. N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid, a molecule incorporating the privileged 2-aminothiazole scaffold, represents a key building block in the design of bioactive compounds. This guide provides a comparative analysis of two primary methodologies for its synthesis: the conventional solution-phase approach and the emerging field of mechanochemistry. By delving into the mechanistic underpinnings and practical considerations of each method, this document aims to equip researchers with the knowledge to make informed decisions in their synthetic endeavors.

Introduction to N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid

The 2-aminothiazole moiety is a cornerstone in medicinal chemistry, present in a multitude of FDA-approved drugs. Its ability to engage in a variety of biological interactions makes it a sought-after component in drug design. The succinamic acid fragment, on the other hand, can enhance solubility and provide a handle for further functionalization. The combination of these two pharmacophores in N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid results in a molecule of significant interest for the development of new therapeutic agents. The primary route to this compound involves the acylation of 2-amino-4,5-dimethylthiazole with succinic anhydride.

The synthesis of the requisite starting material, 2-amino-4,5-dimethylthiazole, is typically achieved through the well-established Hantzsch thiazole synthesis. This reaction involves the condensation of an α-haloketone with a thioamide.[1][2]

Method 1: Conventional Solution-Phase Synthesis

The solution-phase synthesis represents the classical and most widely employed method for the acylation of amines with anhydrides. This approach relies on the dissolution of reactants in a suitable solvent, facilitating molecular interactions that lead to product formation.

Mechanistic Rationale

The reaction proceeds via a nucleophilic acyl substitution mechanism. The exocyclic amino group of 2-amino-4,5-dimethylthiazole, being nucleophilic, attacks one of the carbonyl carbons of succinic anhydride. This leads to the opening of the anhydride ring and the formation of a tetrahedral intermediate. Subsequent proton transfer results in the formation of the final succinamic acid product. The choice of solvent is critical; polar aprotic solvents are often preferred as they can solvate the ions formed during the reaction without participating in it.

Experimental Protocol: Solution-Phase Synthesis

Materials:

• 2-amino-4,5-dimethylthiazole (1.0 eq)

• Succinic anhydride (1.1 eq)

• Anhydrous 1,4-Dioxane

• Magnetic stirrer

• Round-bottom flask

• Reflux condenser

Procedure:

• To a stirred solution of 2-amino-4,5-dimethylthiazole in anhydrous 1,4-dioxane, add succinic anhydride in one portion at room temperature.

• Heat the reaction mixture to reflux and monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Upon completion of the reaction, allow the mixture to cool to room temperature.

• The precipitated product is collected by filtration, washed with cold solvent, and dried under vacuum.

• Further purification can be achieved by recrystallization from a suitable solvent system.

Visualization of the Solution-Phase Synthesis Workflow

Caption: Workflow for the solution-phase synthesis of N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid.

Method 2: Mechanochemical Synthesis

Mechanochemistry offers a greener and often more efficient alternative to traditional solution-based methods. By utilizing mechanical force to induce chemical reactions, this technique can reduce or eliminate the need for bulk solvents, leading to a more sustainable process.

Mechanistic Rationale

In the solid-state reaction between 2-amino-4,5-dimethylthiazole and succinic anhydride, the mechanical energy from grinding or milling facilitates intimate contact between the reactant particles. This increases the surface area for reaction and can lower the activation energy barrier. The reaction proceeds through the same fundamental nucleophilic acyl substitution pathway, but the energy input is mechanical rather than thermal.

Experimental Protocol: Mechanochemical Synthesis

Materials:

• 2-amino-4,5-dimethylthiazole (1.0 eq)

• Succinic anhydride (1.0 eq)

• Ball mill or mortar and pestle

Procedure:

• Place an equimolar mixture of 2-amino-4,5-dimethylthiazole and succinic anhydride in a milling jar or mortar.

• Grind the mixture for a specified period. The progress of the reaction can be monitored by taking small aliquots and analyzing them by spectroscopic methods (e.g., IR, NMR).

• Upon completion, the resulting solid product is typically of high purity and may not require further purification.

• If necessary, the product can be washed with a small amount of a non-polar solvent to remove any unreacted starting materials.

Visualization of the Mechanochemical Synthesis Workflow

Caption: Workflow for the mechanochemical synthesis of N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid.

Comparative Analysis

The choice between solution-phase and mechanochemical synthesis depends on various factors, including the desired scale of the reaction, available equipment, and environmental considerations. The following table provides a comparative overview of the two methods, with data extrapolated from analogous reactions of 2-aminothiazole and succinic anhydride.

Parameter	Solution-Phase Synthesis	Mechanochemical Synthesis
Reaction Time	Hours	Minutes to Hours
Solvent Usage	Significant (e.g., 1,4-Dioxane)	None or minimal
Energy Input	Thermal (Heating)	Mechanical (Grinding)
Product Isolation	Filtration, Washing, Drying	Direct isolation, optional washing
Purification	Often requires recrystallization	Often high purity, minimal purification
Yield	Moderate to High	High to Quantitative
Scalability	Well-established for large scale	Can be challenging for very large scale
Environmental Impact	Higher due to solvent use and waste	Lower, aligns with green chemistry principles

Discussion and Recommendations

Both solution-phase and mechanochemical methods are viable for the synthesis of N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid.

Solution-phase synthesis is a well-understood and highly scalable method. However, it suffers from drawbacks related to solvent usage, including cost, safety, and environmental impact. The need for heating also contributes to higher energy consumption. For laboratories well-equipped for traditional organic synthesis and for large-scale production where established protocols are favored, this remains a reliable option.

Mechanochemical synthesis , on the other hand, presents a compelling alternative that aligns with the principles of green chemistry. The elimination or significant reduction of solvents, shorter reaction times in some cases, and often higher yields make it an attractive method, particularly for research and development stages. The high purity of the crude product can also simplify downstream processing. While scalability can be a concern, continuous mechanochemical processes are an active area of research that may address this limitation in the future.

For research scientists and drug development professionals, the mechanochemical approach is highly recommended for initial synthesis and library generation due to its efficiency and environmental benefits. For large-scale manufacturing, a thorough cost-benefit analysis of both methods would be necessary, taking into account solvent recycling and waste disposal costs for the solution-phase method versus the capital investment and energy costs of large-scale milling equipment for the mechanochemical route.

Conclusion

The synthesis of N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid can be effectively achieved through both conventional solution-phase and modern mechanochemical methods. The choice of method will be dictated by the specific needs of the researcher or organization, balancing factors of scale, cost, efficiency, and environmental impact. The continued development of mechanochemical techniques promises a future of more sustainable and efficient chemical synthesis in the pharmaceutical industry.

References

• Facchinetti, V., Avellar, M. M., Nery, A. C. S., Gomes, C. R. B., Vasconcelos, T. R. A., & de Souza, M. V. N. (2016). Hantzsch condensation of 2-bromoacetophenones with thiourea or selenourea enables a simple, fast, and eco-friendly solvent-free synthesis of 2-aminothiazoles and 2-amino-1,3-selenazoles without the use of a catalyst. Synthesis, 48(03), 437-440. [Link]

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Benchmarking N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid Against Standard of Care in Breast Cancer: A Comparative Guide

This guide provides a comprehensive technical comparison of the investigational compound N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid against established standards of care for breast cancer, namely doxorubicin and paclitaxel. While direct experimental data for N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid is not yet available in published literature, its structural motif, featuring a substituted thiazole ring, positions it within a class of compounds known for their diverse biological activities, including potent anticancer effects.[1][2] This document outlines a proposed benchmarking strategy, detailing the requisite experimental protocols to rigorously evaluate its potential as a novel therapeutic agent.

Introduction to N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid

N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid is a small molecule characterized by a central 4,5-dimethylthiazole ring linked to a succinamic acid moiety. The thiazole ring is a prominent heterocycle in medicinal chemistry, with numerous derivatives demonstrating significant pharmacological activities, including anticancer properties.[1] The presence of this core structure in the investigational compound provides a strong rationale for its evaluation as a potential oncology therapeutic.

Chemical Structure and Properties:

Property	Value	Source
IUPAC Name	4-[(4,5-dimethyl-1,3-thiazol-2-yl)amino]-4-oxobutanoic acid
CAS Number	304459-57-2
Molecular Formula	C₉H₁₂N₂O₃S
Molecular Weight	228.27 g/mol

Benchmarking Against Standard of Care in Breast Cancer

To comprehensively assess the potential of N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid, a head-to-head comparison with current first-line chemotherapeutic agents for breast cancer is essential. Doxorubicin, an anthracycline antibiotic, and Paclitaxel, a taxane, are selected as the standards of care for this proposed evaluation due to their widespread clinical use and well-characterized mechanisms of action.

The benchmarking strategy will focus on two distinct and clinically relevant subtypes of breast cancer, represented by the following cell lines:

• MCF-7: An estrogen receptor-positive (ER+) cell line, representing hormone-sensitive breast cancer.

• MDA-MB-231: A triple-negative breast cancer (TNBC) cell line, known for its aggressive phenotype and lack of ER, progesterone receptor (PR), and HER2 expression.[3]

In Vitro Benchmarking Workflow

A tiered in vitro screening approach is proposed to evaluate the cytotoxic and mechanistic effects of N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid in comparison to doxorubicin and paclitaxel.

Figure 1: Proposed in vitro benchmarking workflow.

Comparative Efficacy: In Vitro Cytotoxicity

The initial step involves determining the half-maximal inhibitory concentration (IC50) of N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid, doxorubicin, and paclitaxel in both MCF-7 and MDA-MB-231 cell lines. This will be achieved using a standard colorimetric assay, such as the MTT or XTT assay, which measures cell metabolic activity as an indicator of viability.[4]

Hypothetical Comparative IC50 Data:

Compound	MCF-7 IC50 (µM)	MDA-MB-231 IC50 (µM)
N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid	To be determined	To be determined
Doxorubicin	~9.9	~0.69
Paclitaxel	~0.0035	~0.0003

Note: IC50 values for doxorubicin and paclitaxel are approximate and can vary based on experimental conditions.[5][6]

Mechanistic Insights: Cell Cycle and Apoptosis Analysis

Understanding the mechanism by which a compound induces cell death is crucial. Therefore, following the determination of IC50 values, further assays will be conducted to investigate the effects of N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid on the cell cycle and apoptosis.

Cell Cycle Analysis: Flow cytometry with propidium iodide (PI) staining will be employed to analyze the distribution of cells in different phases of the cell cycle (G0/G1, S, G2/M) after treatment with the test compound and standards of care. This will reveal whether the compound induces cell cycle arrest at a specific phase.

Apoptosis Assay: To determine if the observed cytotoxicity is due to programmed cell death, an Annexin V/PI apoptosis assay will be performed.[1] This flow cytometry-based assay can distinguish between viable, early apoptotic, late apoptotic, and necrotic cells.[1]

Figure 2: Experimental workflow for apoptosis assay.

In Vivo Benchmarking: Xenograft Models

Promising in vitro results should be validated in a more physiologically relevant setting. The proposed in vivo benchmarking will utilize immunodeficient mice bearing xenograft tumors derived from MCF-7 and MDA-MB-231 cells.[7][8]

Experimental Design:

• Animal Model: Female athymic nude mice.

• Tumor Implantation: Subcutaneous injection of MCF-7 or MDA-MB-231 cells into the mammary fat pad. For MCF-7 xenografts, estrogen supplementation is required to support tumor growth.[9]

• Treatment Groups:

  • Vehicle Control

  • N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid (dose to be determined based on in vitro data and preliminary toxicity studies)

  • Doxorubicin (e.g., 4-8 mg/kg, administered intraperitoneally once a week)[10]

  • Paclitaxel (e.g., 10-20 mg/kg, administered intraperitoneally on a defined schedule)

• Endpoints:

  • Tumor growth inhibition (measured by caliper)

  • Body weight (as an indicator of toxicity)

  • Survival analysis

Detailed Experimental Protocols

Cell Viability (MTT) Assay

• Cell Seeding: Seed MCF-7 and MDA-MB-231 cells in 96-well plates at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

• Compound Treatment: Treat the cells with a serial dilution of N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid, doxorubicin, or paclitaxel for 48-72 hours. Include a vehicle-only control.

• MTT Addition: Add MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add DMSO to dissolve the formazan crystals.

• Absorbance Measurement: Read the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 values using non-linear regression analysis.

Cell Cycle Analysis by Flow Cytometry

• Cell Treatment: Treat cells with the respective compounds at their IC50 concentrations for 24 hours.

• Cell Harvesting: Harvest the cells by trypsinization and wash with PBS.

• Fixation: Fix the cells in ice-cold 70% ethanol overnight at -20°C.

• Staining: Wash the fixed cells and resuspend in PBS containing RNase A and propidium iodide.

• Flow Cytometry: Analyze the DNA content of the cells using a flow cytometer.

• Data Analysis: Use appropriate software to model the cell cycle distribution and quantify the percentage of cells in each phase.

Apoptosis Assay (Annexin V/PI Staining)

• Cell Treatment: Treat cells with the compounds at their IC50 concentrations for an appropriate time (e.g., 24 or 48 hours).

• Cell Harvesting: Collect both adherent and floating cells and wash with cold PBS.

• Staining: Resuspend the cells in Annexin V binding buffer and add FITC-conjugated Annexin V and propidium iodide.

• Incubation: Incubate the cells in the dark for 15 minutes at room temperature.

• Flow Cytometry: Analyze the stained cells by flow cytometry within one hour.

• Data Analysis: Quantify the percentage of live, early apoptotic, late apoptotic, and necrotic cells.

Conclusion

This guide outlines a rigorous and scientifically sound strategy for benchmarking the novel compound N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid against the standards of care for breast cancer. The proposed in vitro and in vivo experiments will provide critical data on its efficacy and mechanism of action, enabling a comprehensive evaluation of its therapeutic potential. The successful execution of these studies will be a crucial step in determining whether this promising thiazole derivative warrants further development as a next-generation anticancer agent.

References

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A Researcher's Guide to Data Reproducibility in Thiazole-Based Assays: A Comparative Analysis

A Note on the Subject Compound: Initial investigation into the reproducibility of experimental data for "N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid" revealed a significant lack of published, peer-reviewed experimental data. While the compound is listed in chemical databases and supplier catalogs, there is insufficient public research to conduct a meaningful comparative analysis of its data reproducibility.[1][2][3][4]

To address the core objective of creating a valuable guide for researchers on data reproducibility, this document will pivot to a structurally related and widely utilized compound: 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) . The MTT assay is a cornerstone of cell biology for assessing metabolic activity and cell viability. Its widespread use and the critical importance of its reproducibility have generated a vast body of literature, making it an ideal subject for an in-depth technical guide. This guide will compare the MTT assay with its common alternatives, providing the rigorous, data-driven insights required by research, and drug development professionals.

Part 1: The MTT Assay - Mechanism and Methodological Blueprint

The MTT assay is a colorimetric method for assessing cell metabolic activity. It is based on the ability of NAD(P)H-dependent cellular oxidoreductase enzymes, present in viable cells, to reduce the yellow tetrazolium salt MTT into insoluble, purple formazan crystals. The amount of formazan produced is directly proportional to the number of viable cells.[5][6]

Biochemical Pathway

The core reaction involves the enzymatic reduction of the tetrazolium ring of MTT. This process is primarily localized to the mitochondria, reflecting the cell's respiratory activity.

Caption: Decision tree for selecting a cell viability assay.

Part 4: Establishing a Self-Validating Framework

To ensure the integrity and reproducibility of your data, every assay should be treated as a self-validating system. This involves rigorous quality control and the inclusion of appropriate controls.

Essential Controls for Every Assay Plate

• Blank Wells: Contain media and all reagents except cells. Used to subtract background absorbance.

• Untreated Control: Contains cells and vehicle (e.g., DMSO) but no test compound. Represents 100% viability.

• Positive Control: Contains cells treated with a known cytotoxic agent (e.g., staurosporine). Validates that the assay system can detect a decrease in viability.

Protocol for In-House Assay Validation

• Linearity: Perform a cell titration experiment by seeding a range of cell numbers (e.g., 1,000 to 100,000 cells/well) and performing the assay. Plot absorbance versus cell number. The optimal seeding density for your experiments should fall within the linear range of this curve.

• Precision: Assess intra-assay precision by running multiple replicates of the same control on a single plate. Calculate the Coefficient of Variation (%CV), which should ideally be below 15%. Assess inter-assay precision by running the same controls on different days to ensure day-to-day consistency.

• Z'-Factor Calculation: The Z'-factor is a statistical measure of assay quality and dynamic range. It is calculated using the means (µ) and standard deviations (σ) of your positive (p) and negative (n) controls.

  Z' = 1 - (3σp + 3σn) / |µp - µn|

  An assay with a Z'-factor between 0.5 and 1.0 is considered excellent and robust for screening purposes.

By understanding the biochemical basis of thiazole-based viability assays, recognizing the critical parameters that influence their reproducibility, and implementing a rigorous validation framework, researchers can generate high-quality, reliable data that stands up to scientific scrutiny.

References

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Safety & Regulatory Compliance

Comprehensive Safety and Handling Guide for N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential, immediate safety and logistical information for the handling of N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid. Adherence to these protocols is critical for ensuring personal safety, maintaining experimental integrity, and complying with regulatory standards. The following procedures are synthesized from established best practices for handling analogous chemical compounds and are grounded in authoritative safety guidelines from leading scientific organizations.

Hazard Identification and Risk Assessment: A Proactive Approach

N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid is a specialty chemical for which a complete toxicological profile may not be publicly available. Therefore, a cautious approach, treating the compound as potentially hazardous, is imperative. Based on the available Safety Data Sheets (SDS) for structurally similar compounds, the primary hazards are anticipated to be:

• Skin Irritation: Prolonged or repeated contact may cause redness and irritation.

• Eye Irritation: Direct contact can cause serious eye irritation.

• Respiratory Tract Irritation: Inhalation of dust may irritate the respiratory system.

A thorough risk assessment should be conducted before any handling of this compound. This involves evaluating the specific procedures to be performed, the quantities of the substance to be used, and the potential for exposure. The American Chemical Society (ACS) advocates for the RAMP principle (Recognize hazards, Assess risks, Minimize risks, and Prepare for emergencies) as a foundational framework for laboratory safety.[1][2][3]

Personal Protective Equipment (PPE): Your First Line of Defense

The Occupational Safety and Health Administration (OSHA) mandates the use of appropriate PPE to mitigate risks from chemical exposure.[4][5] The following table outlines the recommended PPE for handling N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid, particularly when handling the solid form or preparing solutions.

PPE Category	Recommended Equipment	Rationale
Eye and Face Protection	Chemical splash goggles that meet ANSI Z87.1 standards. A face shield should be worn over goggles when there is a significant risk of splashing.[6][7]	Protects against accidental splashes of solutions containing the compound and airborne dust particles.
Hand Protection	Chemical-resistant nitrile gloves. Double-gloving is recommended for enhanced protection.[6][8]	Prevents direct skin contact with the chemical, which could lead to irritation or absorption.
Body Protection	A flame-resistant lab coat.[8]	Protects skin and personal clothing from contamination.
Respiratory Protection	A NIOSH-approved N95 respirator should be used when handling the powder outside of a certified chemical fume hood.[9][10][11][12][13]	Minimizes the risk of inhaling fine dust particles of the compound.

Operational Protocol: A Step-by-Step Guide to Safe Handling

The following workflow is designed to minimize exposure and ensure the safe handling of N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid from receipt to disposal.

Caption: A stepwise workflow for the safe handling of N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid.

Detailed Experimental Procedures

• Work Area Preparation: All handling of solid N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid should be conducted in a certified chemical fume hood to minimize inhalation exposure. The work surface should be covered with absorbent bench paper.

• Donning PPE: Before handling the chemical, put on all required personal protective equipment as outlined in the table above.

• Weighing: Carefully weigh the desired amount of the compound using a tared weigh boat inside the fume hood.

• Dissolving: Add the weighed compound to the appropriate solvent in a suitable container. Cap the container and mix gently until the solid is fully dissolved.

In the event of exposure, the following first aid measures should be taken immediately:

• After Inhalation: Move the individual to fresh air. If breathing is difficult, seek immediate medical attention.

• After Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with soap and water. If irritation persists, seek medical advice.

• After Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

• After Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical attention.[14]

Disposal Plan: A Commitment to Environmental Safety

Proper disposal of chemical waste is crucial to protect both laboratory personnel and the environment.[15] All waste contaminated with N-(4,5-Dimethyl-thiazol-2-yl)-succinamic acid must be treated as hazardous waste.

• Solid Waste: All solid waste, including contaminated gloves, weigh boats, and bench paper, should be collected in a designated, clearly labeled, and sealed container for solid chemical waste.[16][17]

• Liquid Waste: Unused solutions and contaminated solvents should be collected in a separate, clearly labeled, and sealed container for liquid chemical waste. Do not mix with other incompatible waste streams.[16][17]

All chemical waste must be disposed of in accordance with your institution's Environmental Health and Safety (EHS) guidelines.[18][19] Never dispose of this chemical down the drain or in the regular trash.

References

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